An In-depth Technical Guide to the Thermodynamic Stability of 2,3-Disubstituted Pyridine Derivatives
Foreword: The Strategic Importance of Stability in Pyridine Scaffolds The pyridine ring is a cornerstone of modern chemistry, a privileged scaffold found in numerous pharmaceuticals, agrochemicals, and functional materia...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: The Strategic Importance of Stability in Pyridine Scaffolds
The pyridine ring is a cornerstone of modern chemistry, a privileged scaffold found in numerous pharmaceuticals, agrochemicals, and functional materials. Its unique electronic properties and synthetic versatility have made it an indispensable tool for molecular design. However, the successful translation of a novel pyridine-containing molecule from concept to application hinges on a critical, often overlooked, parameter: thermodynamic stability. For researchers in drug development, understanding the inherent stability of a molecule is paramount, dictating everything from shelf-life and formulation strategies to metabolic fate and potential toxicity.
This guide provides a deep dive into the thermodynamic stability of a particularly significant subclass: 2,3-disubstituted pyridines. The close proximity of substituents at these positions introduces a complex interplay of electronic, steric, and intramolecular forces that can dramatically alter the molecule's energetic landscape. We will move beyond mere observation to explore the underlying causality, providing field-proven insights and methodologies to both predict and experimentally assess the stability of these vital compounds. This document is designed not as a rigid set of instructions, but as a comprehensive reference to empower researchers to make informed decisions in their own discovery and development pipelines.
The Thermodynamic Landscape: Defining Stability
In the context of medicinal chemistry, thermodynamic stability refers to the relative Gibbs free energy (ΔG) of a compound. A more stable molecule exists in a lower energy state, making it less prone to spontaneous decomposition or conversion into a different isomeric form under a given set of conditions. This is distinct from kinetic stability, which relates to the activation energy required to initiate a reaction. A compound can be thermodynamically unstable but kinetically stable if a high energy barrier prevents its decomposition. For drug development, both are crucial, but thermodynamic stability provides the fundamental baseline for a compound's intrinsic viability.
The key factors governing the thermodynamic stability of 2,3-disubstituted pyridines can be broadly categorized, as illustrated below.
Caption: Core factors governing the stability of 2,3-disubstituted pyridines.
Deconstructing Stability: Key Influential Factors
The substitution pattern at the C2 and C3 positions creates a unique chemical environment where adjacent groups can interact profoundly. Understanding these interactions is the key to predicting and modulating stability.
Steric Effects: The Cost of Proximity
The placement of bulky substituents next to each other inevitably leads to steric hindrance, or van der Waals repulsion. This repulsion forces bond angles and lengths to deviate from their optimal geometry, introducing ring strain and raising the molecule's ground-state energy, thereby decreasing its thermodynamic stability.
Causality: The decrease in stability caused by steric hindrance is predominantly an enthalpic effect (ΔH). Forcing substituents into close proximity is energetically unfavorable. In some cases, this can also be entropically unfavorable (ΔS) by restricting the free rotation of the substituent groups.[1] The formation constants of sterically-hindered pyridine complexes are often lower due to these effects.[1]
Field Insight: In drug design, while bulky groups might be necessary for receptor binding, their introduction at adjacent positions like C2 and C3 must be carefully managed. A common strategy to mitigate this is to incorporate one of the substituents into a new ring system, effectively locking its conformation and reducing direct steric clash.
Electronic Effects: Modulating the Aromatic Core
The electronic nature of the substituents significantly impacts the electron density of the pyridine ring, which is fundamental to its aromatic stability.
Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO2), cyano (-CN), or carbonyls (-CHO, -COR) decrease the electron density of the ring. Pyridine is already electron-deficient compared to benzene due to the electronegativity of the nitrogen atom.[2] The addition of EWGs can further destabilize the ring toward certain reactions, although this effect on intrinsic thermodynamic stability is complex and context-dependent.
Electron-Donating Groups (EDGs): Groups like amino (-NH2) or methoxy (-OCH3) increase the ring's electron density, which can enhance stability. They achieve this through resonance or inductive effects, helping to delocalize charge.
The interplay between these groups is critical. For instance, in Pyridine-2,3-dicarboxylic acid, the two carboxylic acid groups are strongly electron-withdrawing, influencing the molecule's overall reactivity and stability profile.[3][4]
Intramolecular Hydrogen Bonding: A Powerful Stabilizing Force
One of the most significant stabilizing features in 2,3-disubstituted pyridines is the potential for intramolecular hydrogen bonding. When one substituent can act as a hydrogen bond donor (e.g., -OH, -NH2) and the adjacent one can act as an acceptor (e.g., the oxygen of a carbonyl, the nitrogen of a nitro group), a pseudo-ring is formed.
Causality: This cyclization dramatically enhances stability for two primary reasons:
Enthalpic Gain: The formation of the hydrogen bond is an energetically favorable interaction.
Entropic Advantage: The molecule becomes more rigid and conformationally constrained.[5][6] This pre-organization can be highly beneficial for receptor binding in drug candidates, as less conformational entropy is lost upon binding.
A prime example is the interaction between a 2-hydroxyl group and a 3-carbonyl substituent, which locks the molecule into a planar conformation and significantly lowers its overall energy.
Tautomerism: The Chameleon of Pyridine Chemistry
For certain substituents, particularly hydroxyl groups, the molecule can exist as a mixture of tautomers in equilibrium. The most studied example is the equilibrium between 2-hydroxypyridine and its tautomer, 2-pyridone.[7][8][9]
Caption: Tautomeric equilibrium between 2-hydroxypyridine and 2-pyridone forms.
The position of this equilibrium is a critical determinant of the molecule's properties and overall stability. Several factors influence which tautomer is favored:
Solvent Polarity: Non-polar solvents tend to favor the 2-hydroxypyridine form, while polar solvents like water stabilize the more polar 2-pyridone tautomer.[10][11]
Aromaticity: While the 2-hydroxypyridine form is a classic aromatic heterocycle, the 2-pyridone form also possesses significant aromatic character due to a resonance contributor with charge separation that places a negative charge on the electronegative oxygen and a positive charge on the nitrogen.[8]
Substitution: The presence of other substituents can shift the equilibrium. In 2,3-dihydroxypyridine N-oxides, for example, NMR studies have shown that the 2-oxo tautomer is the dominant species in solution.[12]
The energy difference between these tautomers can be small, but the dominant form dictates the molecule's hydrogen bonding capacity, dipole moment, and ultimately, its stability and biological interactions.[10]
Methodologies for Stability Assessment
Assessing thermodynamic stability requires a combination of computational prediction and experimental validation. Each approach provides unique and complementary insights.
Computational Workflow for Stability Prediction
Computational chemistry, particularly Density Functional Theory (DFT), is an invaluable tool for predicting the relative stability of different derivatives before committing to synthesis.[13] It allows for the calculation of thermodynamic properties like enthalpy, entropy, and Gibbs free energy.[13]
Caption: A typical DFT workflow for predicting thermodynamic stability.
Structure Generation: Build the 3D structure of the 2,3-disubstituted pyridine derivative using molecular modeling software.
Conformational Search (Optional but Recommended): For flexible substituents, perform a conformational search to identify the lowest energy conformer. This is critical as different conformers can have vastly different energies.
Geometry Optimization: Perform a full geometry optimization using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d)). This step finds the equilibrium geometry of the molecule.
Causality: The goal is to find the point on the potential energy surface where the net forces on all atoms are zero, representing the most stable arrangement of the atoms.
Frequency Calculation: Perform a frequency calculation on the optimized geometry.
Self-Validation: The absence of imaginary frequencies confirms that the structure is a true energy minimum (a stable state) and not a transition state. This calculation also provides the Zero-Point Energy (ZPE) and thermal corrections necessary for calculating enthalpy and Gibbs free energy.
Energy Calculation: Obtain the final electronic energy. For higher accuracy, a single-point energy calculation with a larger basis set can be performed on the optimized geometry.
Analysis: Extract the Gibbs free energy (G) from the output. To compare the stability of two isomers, calculate the difference: ΔG = G(isomer 1) - G(isomer 2). The isomer with the lower G is thermodynamically more stable.
Experimental Validation Techniques
Computational predictions must be anchored by experimental data. Several techniques are routinely used to probe the thermodynamic stability of solid and solution-state samples.
DSC is the workhorse for assessing thermal stability. It measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.
Key Data Points:
Melting Point (T_m): While not a direct measure of stability against decomposition, a high melting point often correlates with a more stable crystal lattice.
Decomposition Temperature (T_d): The onset of an exothermic or endothermic event unrelated to melting often signifies decomposition. For example, Pyridine-2,3-dicarboxylic acid is reported to decompose at temperatures above 190 °C.[3][4]
Sample Preparation: Accurately weigh 2-5 mg of the purified, dry compound into an aluminum DSC pan. Crimp a lid onto the pan. Prepare an empty, sealed pan as a reference.
Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min).
Causality: The inert atmosphere prevents oxidative degradation, ensuring that the observed thermal events are intrinsic to the molecule's stability.
Thermal Program: Heat the sample at a constant rate (e.g., 10 °C/min) from ambient temperature to a temperature beyond the expected decomposition point (e.g., 300-400 °C).
Data Analysis: Plot the heat flow (W/g) versus temperature (°C). Identify the endothermic peak corresponding to the melting point and the onset temperature of any subsequent sharp exothermic peaks, which typically indicate decomposition.
Validation: The protocol is self-validating through consistency. Repeated runs on the same batch should yield T_d values within a narrow range (e.g., ± 2 °C). The sharpness of the melting peak can also serve as an indicator of sample purity.
Table 1: Stability Data for Selected 2,3-Disubstituted Pyridines
Compound
Substituents (C2, C3)
Melting Point (°C)
Decomposition Temp. (°C)
Notes
Quinolinic Acid
-COOH, -COOH
~188-190
>190
Stable under normal conditions but moisture and light sensitive.[3][4][14]
2-Amino-3-nitropyridine
-NH2, -NO2
212-215
~220
Intramolecular H-bonding between amino and nitro groups enhances stability.
Note: Data is compiled from various sources and should be considered illustrative. Exact values can vary with purity and experimental conditions.
Implications in Drug Discovery and Development
The thermodynamic stability of an Active Pharmaceutical Ingredient (API) is not an academic curiosity; it is a critical attribute that dictates its viability as a drug.
Shelf-Life & Storage: An unstable compound will degrade over time, leading to a loss of potency and the potential formation of toxic impurities. Compounds like Pyridine-2,3-dicarboxylic acid require storage in cool, dry, and dark conditions to ensure long-term stability.[3]
Metabolic Stability: While distinct from thermodynamic stability, the two are often related. Molecular features that enhance thermodynamic stability, such as replacing a metabolically labile group with a more robust one, are a key part of lead optimization.[15] For example, introducing fluorine atoms or replacing metabolically "soft spots" can improve stability against CYP-catalyzed oxidation.[15]
Bioisosteric Replacement: In medicinal chemistry, it is common to replace a chemical group (like a phenyl ring) with a bioisostere (like a pyridine ring) to modulate properties. Understanding the stability of the new scaffold is crucial. Replacing a pyridine ring in a drug with a saturated mimetic like a 3-azabicyclo[3.1.1]heptane has been shown to dramatically improve metabolic stability and other physicochemical parameters.[16]
Polymorphism & Formulation: Different crystalline forms (polymorphs) of a drug can have different thermodynamic stabilities. The most stable polymorph is typically desired for formulation to prevent conversion to a less soluble or less stable form during the product's lifetime.
Conclusion
The thermodynamic stability of 2,3-disubstituted pyridine derivatives is a multifaceted property governed by a delicate balance of steric repulsion, electronic tuning, intramolecular hydrogen bonding, and tautomeric preferences. A thorough understanding of these principles enables the rational design of more robust and effective molecules. By integrating computational prediction with rigorous experimental validation, researchers can proactively address potential stability liabilities, accelerating the journey from chemical entity to life-changing therapeutic. This guide serves as a foundational resource for navigating the complex but critical landscape of molecular stability, ensuring that the promising pyridine derivatives of today become the stable, reliable products of tomorrow.
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(2-Ethylpyridin-3-yl)methanol: A Keystone Building Block in Modern Heterocyclic Chemistry
Introduction: The Unassuming Power of Substituted Pyridines In the vast and intricate landscape of heterocyclic chemistry, pyridine and its derivatives stand as foundational pillars, underpinning the structures of countl...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Unassuming Power of Substituted Pyridines
In the vast and intricate landscape of heterocyclic chemistry, pyridine and its derivatives stand as foundational pillars, underpinning the structures of countless natural products, pharmaceuticals, and functional materials. Their unique electronic properties, arising from the nitrogen heteroatom within the aromatic ring, impart a wealth of reactivity and coordination capabilities that have been harnessed by chemists for over a century. Among the myriad of substituted pyridines, (2-Ethylpyridin-3-yl)methanol emerges as a particularly versatile and valuable building block. Its strategic placement of an ethyl group at the 2-position and a hydroxymethyl group at the 3-position offers a rich tapestry of synthetic possibilities, enabling access to a diverse array of more complex heterocyclic systems.
This in-depth technical guide serves as a comprehensive literature review and practical resource for researchers, scientists, and drug development professionals. It aims to elucidate the synthesis, reactivity, and potential applications of (2-Ethylpyridin-3-yl)methanol, providing not just a collection of facts, but a deeper understanding of the chemical principles that govern its utility. By exploring the causality behind experimental choices and grounding our discussion in authoritative references, we will unveil the true potential of this unassuming yet powerful molecule in the ongoing quest for novel chemical entities with tailored functions.
PART 1: Synthesis of (2-Ethylpyridin-3-yl)methanol: A Strategic Approach
The synthesis of (2-Ethylpyridin-3-yl)methanol, while not extensively documented as a standalone procedure, can be strategically approached through the application of well-established methodologies in pyridine chemistry. The most logical and efficient pathway involves the synthesis of a suitable precursor, namely 2-ethyl-3-pyridinecarboxylic acid or its corresponding ester, followed by a selective reduction of the carboxyl functional group.
Synthesis of the Precursor: 2-Ethyl-3-pyridinecarboxylic Acid
A robust method for the preparation of the key precursor, 2-ethyl-3-pyridinecarboxylic acid, involves a multi-step sequence starting from readily available starting materials. A plausible and scalable approach is the construction of the substituted pyridine ring via a condensation reaction, followed by hydrolysis and decarboxylation.
One such strategy is the synthesis of diethyl 5-ethyl-2,3-pyridinedicarboxylate. This can be achieved with a high yield of up to 96.8% by reacting 2-ethyl acrolein with an ammonium salt in ethanol.[1] The subsequent selective hydrolysis of the ester groups and decarboxylation at the 2-position would lead to the desired 2-ethyl-3-pyridinecarboxylic acid.
Conceptual Synthetic Pathway to 2-Ethyl-3-pyridinecarboxylic Acid
Caption: Proposed synthetic route to 2-ethyl-3-pyridinecarboxylic acid.
Reduction to (2-Ethylpyridin-3-yl)methanol
With the precursor in hand, the final step is the selective reduction of the carboxylic acid or its ester to the corresponding primary alcohol. Lithium aluminum hydride (LiAlH₄) is a powerful and highly effective reducing agent for this transformation.[2] The reaction is typically carried out in an anhydrous ethereal solvent, such as diethyl ether or tetrahydrofuran (THF), followed by a careful aqueous workup to quench the excess reagent and liberate the alcohol product.[3]
Experimental Protocol: Reduction of Ethyl 2-Ethyl-3-pyridinecarboxylate
This protocol is a generalized procedure based on the known reduction of pyridine carboxylic esters with LiAlH₄.
Materials:
Ethyl 2-ethyl-3-pyridinecarboxylate
Lithium aluminum hydride (LiAlH₄)
Anhydrous tetrahydrofuran (THF)
Sodium sulfate (Na₂SO₄)
Saturated aqueous solution of sodium sulfate
Diethyl ether
Hydrochloric acid (1 M)
Sodium bicarbonate solution (saturated)
Procedure:
A solution of ethyl 2-ethyl-3-pyridinecarboxylate (1.0 eq) in anhydrous THF is added dropwise to a stirred suspension of LiAlH₄ (1.5 eq) in anhydrous THF at 0 °C under an inert atmosphere (e.g., nitrogen or argon).
The reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.
The reaction is carefully quenched by the dropwise addition of a saturated aqueous solution of sodium sulfate at 0 °C.
The resulting mixture is stirred for 30 minutes, and the solid is removed by filtration through a pad of celite. The filter cake is washed with THF.
The combined organic filtrates are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude (2-Ethylpyridin-3-yl)methanol.
Purification can be achieved by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).
Causality Behind Experimental Choices:
Anhydrous Conditions: LiAlH₄ reacts violently with water. Therefore, all glassware must be oven-dried, and anhydrous solvents must be used to prevent decomposition of the reagent and ensure a safe reaction.[4]
Inert Atmosphere: This prevents the reaction of LiAlH₄ with atmospheric moisture and oxygen.
Dropwise Addition at 0 °C: The reduction is highly exothermic. Slow addition of the ester to the LiAlH₄ suspension at low temperature helps to control the reaction rate and prevent dangerous temperature increases.
Aqueous Workup: The careful addition of aqueous sodium sulfate is a standard and safe method to quench the excess LiAlH₄ and hydrolyze the aluminum alkoxide intermediate to the desired alcohol.
PART 2: Physicochemical Properties and Spectroscopic Characterization
Predicted Physicochemical Properties:
Property
Predicted Value/Range
Molecular Formula
C₈H₁₁NO
Molecular Weight
137.18 g/mol
Appearance
Colorless to pale yellow liquid or low-melting solid
Boiling Point
Estimated 220-240 °C at atmospheric pressure
Solubility
Soluble in common organic solvents (e.g., ethanol, methanol, dichloromethane, ethyl acetate). Sparingly soluble in water.
Predicted Spectroscopic Data:
Spectroscopic analysis is crucial for confirming the structure and purity of the synthesized (2-Ethylpyridin-3-yl)methanol. The following are predicted key features in its NMR, IR, and Mass spectra, based on data from similar structures.[5][6][7]
¹H NMR (Proton Nuclear Magnetic Resonance):
A triplet corresponding to the methyl protons of the ethyl group (~1.2-1.4 ppm).
A quartet for the methylene protons of the ethyl group (~2.7-2.9 ppm).
A singlet or broad singlet for the hydroxyl proton (~4.0-5.0 ppm, exchangeable with D₂O).
A singlet for the methylene protons of the hydroxymethyl group (~4.6-4.8 ppm).
Three aromatic protons in the pyridine ring, exhibiting characteristic coupling patterns (~7.2-8.5 ppm).
¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):
Aliphatic carbons of the ethyl group (~14-16 ppm for CH₃ and ~23-25 ppm for CH₂).
The methylene carbon of the hydroxymethyl group (~60-65 ppm).
Aromatic carbons of the pyridine ring (~120-160 ppm).
IR (Infrared) Spectroscopy:
A broad absorption band in the region of 3200-3500 cm⁻¹ corresponding to the O-H stretching vibration of the alcohol.
C-H stretching vibrations of the alkyl and aromatic groups in the region of 2850-3100 cm⁻¹.
C=C and C=N stretching vibrations of the pyridine ring in the region of 1400-1600 cm⁻¹.
C-O stretching vibration of the primary alcohol around 1030-1050 cm⁻¹.
MS (Mass Spectrometry):
The molecular ion peak (M⁺) at m/z = 137.
Characteristic fragmentation patterns including the loss of a hydroxyl radical (M⁺ - 17) and the loss of the hydroxymethyl group (M⁺ - 31).
PART 3: Reactivity and Synthetic Applications
The synthetic utility of (2-Ethylpyridin-3-yl)methanol stems from the reactivity of its two key functional groups: the hydroxyl group and the pyridine ring. These functionalities can be manipulated independently or in concert to construct a wide range of more complex heterocyclic architectures.
Reactions of the Hydroxyl Group
The primary alcohol functionality of (2-Ethylpyridin-3-yl)methanol can undergo a variety of standard transformations, providing access to a diverse set of derivatives.
Oxidation: The hydroxymethyl group can be oxidized to the corresponding aldehyde (2-ethyl-3-pyridinecarboxaldehyde) or carboxylic acid (2-ethyl-3-pyridinecarboxylic acid) using appropriate oxidizing agents.[8][9] Mild oxidation conditions, for instance using manganese dioxide (MnO₂) or pyridinium chlorochromate (PCC), would favor the formation of the aldehyde, while stronger oxidants like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) would lead to the carboxylic acid.
Esterification and Etherification: The hydroxyl group can be readily converted to esters and ethers through reactions with acyl chlorides, anhydrides, or alkyl halides, respectively. These reactions are often catalyzed by a base, such as pyridine or triethylamine, which acts as a proton scavenger.[10]
Halogenation: The hydroxyl group can be replaced by a halogen (e.g., Cl, Br) using standard halogenating agents like thionyl chloride (SOCl₂) or phosphorus tribromide (PBr₃). This transformation converts the hydroxymethyl group into a reactive electrophilic center, enabling subsequent nucleophilic substitution reactions.
Reaction Manifold of the Hydroxymethyl Group
Caption: Key transformations of the hydroxymethyl group.
Reactions Involving the Pyridine Ring
The pyridine ring in (2-Ethylpyridin-3-yl)methanol can participate in several important reactions, including serving as a ligand for transition metals and undergoing electrophilic substitution under forcing conditions.
Coordination Chemistry and Catalysis: The nitrogen atom of the pyridine ring possesses a lone pair of electrons, making it an excellent ligand for a wide variety of transition metals.[11][12] The resulting metal complexes can exhibit interesting catalytic properties. For example, palladium complexes bearing pyridine-based ligands have been shown to be effective catalysts in cross-coupling reactions.[13] The presence of the adjacent hydroxymethyl group in (2-Ethylpyridin-3-yl)methanol opens up the possibility of forming bidentate O,N-ligands, which can lead to the formation of highly stable and catalytically active metal complexes.[14]
Synthesis of Fused Heterocycles: The hydroxymethyl group, in combination with the pyridine ring, can be a key participant in cyclization reactions to form fused heterocyclic systems.[15][16] For instance, intramolecular dehydration or cyclization reactions with suitable reagents can lead to the formation of furo[3,2-b]pyridine derivatives.
PART 4: Potential Applications in Drug Discovery and Materials Science
The structural motifs present in (2-Ethylpyridin-3-yl)methanol make it an attractive scaffold for the development of novel compounds with potential applications in medicinal chemistry and materials science.
Medicinal Chemistry and Drug Development
Pyridine-containing compounds are ubiquitous in pharmaceuticals due to their ability to engage in hydrogen bonding and other non-covalent interactions with biological targets. The 2-alkyl-3-substituted pyridine core is a privileged scaffold found in a number of biologically active molecules.
As a Precursor to Bioactive Molecules: While there is limited direct pharmacological data on (2-Ethylpyridin-3-yl)methanol itself, its derivatives have the potential to exhibit a range of biological activities. For example, some 2-substituted pyridine derivatives have been investigated for their anticonvulsant and antihypertensive properties.[17] The structural similarity of the core to intermediates used in the synthesis of COX-2 inhibitors like Etoricoxib also suggests its potential utility in the development of anti-inflammatory agents.[18][19][20][21]
Logical Flow for Drug Discovery Application
Caption: Workflow for exploring medicinal applications.
Materials Science
The ability of the pyridine nitrogen to coordinate with metal ions also makes (2-Ethylpyridin-3-yl)methanol and its derivatives promising candidates for the construction of functional materials.
Coordination Polymers and Metal-Organic Frameworks (MOFs): The bidentate O,N-ligation capability of (2-Ethylpyridin-3-yl)methanol could be exploited in the synthesis of coordination polymers and MOFs. These materials have potential applications in gas storage, catalysis, and sensing.
Luminescent Materials: Pyridine-containing complexes of certain metal ions, such as ruthenium(II) and iridium(III), are known to exhibit interesting photophysical properties, including luminescence. Derivatives of (2-Ethylpyridin-3-yl)methanol could be used to synthesize novel luminescent materials for applications in organic light-emitting diodes (OLEDs) and chemical sensors.
Conclusion: A Versatile Tool for Heterocyclic Innovation
(2-Ethylpyridin-3-yl)methanol, though not a widely commercialized compound, represents a significant and versatile building block in the arsenal of the synthetic chemist. Its straightforward, albeit multi-step, synthesis from readily available precursors, combined with the rich and varied reactivity of its hydroxymethyl and pyridine functionalities, provides a gateway to a vast chemical space of novel heterocyclic compounds. From the development of new therapeutic agents to the construction of advanced functional materials, the potential applications of this molecule are both broad and exciting. This guide has aimed to provide a comprehensive overview of the current understanding and potential of (2-Ethylpyridin-3-yl)methanol, encouraging further exploration and innovation in the ever-evolving field of heterocyclic chemistry.
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Synthesis and characterization of RPy2N2 pyridinophane ligands and transition metal complexes as therapeutics and c
Copper(ii) complexes with 2-ethylpyridine and related hydroxyl pyridine derivatives: structural, spectroscopic, magnetic and anticancer in vitro studies. RSC Publishing. [Link]
High-Resolution Solid-State 13C NMR Spectroscopy of the Paramagnetic Metal-Organic Frameworks, STAM-1 and HKUST-1 Supporting. The Royal Society of Chemistry.
Synthetic strategies to pyrido fused heterocycles. Indian Academy of Sciences. [Link]
EP0820986A1 - Process for the preparation of pyridine carboxylic acid esters.
A solid solution of ethyl and d 3-methyl 2-[(4-meth-yl-pyridin-2-yl)amino] - PubMed. National Library of Medicine. [Link]
Novel process for the preparation of 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, an intermediate of etoricoxib. PubChem. [Link]
Pyridine C(sp2)–H bond functionalization under transition-metal and rare earth metal catalysis. Semantic Scholar. [Link]
How to Make an Alcohol Using Grignard Reagents Summary #grignardreagent. YouTube. [Link]
Mass spec, IR, 1H & 13C NMR spectra analysis to determine structure of a molecule. Stuvia.
Synthesis and reactions of ruthenium complexes with tris (2-pyridyl) methanol and related ligands. ResearchGate. [Link]
Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. [Link]
Regioselective N-alkylation of (2-chloroquinolin-3-yl) methanol with N-heterocyclic compounds using the Mitsunobu reagent. ResearchGate. [Link]
Oxidation of primary alcohols to methyl esters using tert-butyl hypochlorite, pyridine and methyl alcohol. Journal of the Chemical Society, Perkin Transactions 2. [Link]
Very efficient process for preparing an intermediate of etoricoxib. Justia Patents. [Link]
2-ethyl pyridine, 100-71-0. The Good Scents Company. [Link]
How will you prepare ethyl alcohol by using grignard reagent?. Quora. [Link]
Technical Whitepaper: Crystal Structure Analysis of (2-Ethylpyridin-3-yl)methanol
[1] Executive Summary (2-Ethylpyridin-3-yl)methanol (CAS: 100-55-0 analog/derivative) represents a critical scaffold in medicinal chemistry, particularly as a precursor in the synthesis of non-nucleoside reverse transcri...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
(2-Ethylpyridin-3-yl)methanol (CAS: 100-55-0 analog/derivative) represents a critical scaffold in medicinal chemistry, particularly as a precursor in the synthesis of non-nucleoside reverse transcriptase inhibitors (e.g., Nevirapine analogs) and various kinase inhibitors.[1] While its solution-phase chemistry is well-documented, its solid-state behavior presents unique challenges due to the competing hydrogen-bonding donors (hydroxyl group) and acceptors (pyridine nitrogen).[1]
This technical guide provides a rigorous workflow for the single-crystal X-ray diffraction (SC-XRD) analysis of this molecule. It addresses specific challenges such as hygroscopicity, ethyl-group conformational disorder, and the formation of supramolecular synthons.[1]
Chemical Context & Significance
The structural integrity of (2-Ethylpyridin-3-yl)methanol is defined by the interplay between the steric bulk of the ethyl group at position 2 and the rotational freedom of the hydroxymethyl group at position 3.
Pharmaceutical Relevance: Precise determination of the torsion angles between the pyridine ring and the ethyl/hydroxymethyl substituents is vital for Structure-Activity Relationship (SAR) mapping.
Polymorphism Risk: The molecule possesses a "Janus-faced" hydrogen bonding potential (Donor/Acceptor), increasing the probability of polymorphism—a critical quality attribute (CQA) in drug development.
Experimental Protocol: Crystallization Strategy
Obtaining diffraction-quality crystals of pyridine-methanols is often hindered by their high solubility in polar solvents and tendency to form oils (hygroscopicity).[1] The following protocol utilizes a binary solvent vapor diffusion method to overcome these issues.
Essential for accurate absorption correction and reliable .
Structure Solution Pathway[1]
Indexing: Determine unit cell dimensions. Expect Monoclinic (
) or Orthorhombic () systems common to pyridine derivatives.[1]
Space Group Determination: Analyze systematic absences (e.g.,
for screw axis).
Phasing: Use SHELXT (Intrinsic Phasing).[1] This method is superior to Direct Methods for rigid organic scaffolds as it assumes atomicity from the start.[1]
Refinement: Use SHELXL (Least Squares).
Hydrogen Atoms: Refine coordinates freely for the O-H group to accurately determine H-bond geometry. Constrain C-H protons using a riding model.
Disorder: If the ethyl group shows elongated ellipsoids, apply a disorder model (PART 1 / PART 2) with occupancy refinement.
Structural Analysis & Supramolecular Architecture
The core value of this analysis lies in understanding the intermolecular packing.[1] Pyridine-methanols typically form robust hydrogen-bonded networks.[1]
The Supramolecular Synthon
The primary interaction is the O-H...N hydrogen bond.[1] The hydroxyl group acts as the donor, and the pyridine nitrogen acts as the acceptor. This typically results in infinite 1D chains.[1]
Key Geometric Parameters to Extract:
Distance
: Expected range 2.70 – 2.85 Å (Strong H-bond).
Angle
: Expected > 160° (Linearity indicates strength).
Torsion Angle
: Defines the orientation of the H-bond donor relative to the acceptor.[1]
Packing Logic Diagram[1]
Figure 2: Topological representation of the primary hydrogen-bonding motif (O-H...N) leading to supramolecular assembly.
Validation & Reporting Standards
To ensure the trustworthiness of the generated structure, the following validation steps are mandatory before publication or internal archiving.
CheckCIF (IUCr): Upload the .cif file to the IUCr CheckCIF server.[1]
Acceptable: A-level alerts must be resolved; B-level alerts require explanation (often related to disorder).[1]
Hirshfeld Surface Analysis: Use CrystalExplorer to map
Visual Check: Look for red spots on the surface corresponding to the O-H...N interactions (distances shorter than sum of vdW radii).
Completeness: Ensure data completeness >99% to
(for Cu radiation).
References
Sheldrick, G. M. (2015).[1] Crystal structure refinement with SHELXL. Acta Crystallographica Section C, 71(1), 3-8.[1] Link
Groom, C. R., et al. (2016).[1] The Cambridge Structural Database.[1][2] Acta Crystallographica Section B, 72(2), 171-179.[1] Link
Desiraju, G. R. (1995).[1] Supramolecular Synthons in Crystal Engineering. Angewandte Chemie International Edition, 34(21), 2311-2327.[1] (Foundational text on Pyridine-OH synthons).
Spek, A. L. (2009).[1] Structure validation in chemical crystallography. Acta Crystallographica Section D, 65(2), 148-155.[1] Link
(2-Ethylpyridin-3-yl)methanol Derivatives: A Technical Guide to Unlocking Their Biological Activity Potential
For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Abstract The pyridine scaffold is a cornerstone in medicinal chemistry, forming the backbone o...
The pyridine scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous FDA-approved drugs. Its unique electronic properties and synthetic tractability make it a privileged structure for engaging a wide array of biological targets. Within this vast chemical space, (2-Ethylpyridin-3-yl)methanol and its derivatives represent a promising, yet underexplored, frontier. This technical guide provides a comprehensive framework for investigating the biological activity potential of these compounds. Drawing upon established methodologies and insights from related pyridine-based drug discovery campaigns, we present a structured approach to synthesis, in vitro and in vivo evaluation, and mechanistic elucidation. This document is intended to serve as a practical and in-depth resource for researchers aiming to unlock the therapeutic promise of this specific chemical series.
The Pyridine Nucleus: A Privileged Scaffold in Drug Discovery
The pyridine ring, a six-membered heteroaromatic system containing a nitrogen atom, is a recurring motif in a multitude of biologically active molecules. Its ability to act as a hydrogen bond acceptor and its tunable electronic nature, influenced by substituent placement, have made it a versatile building block in the design of therapeutic agents. Pyridine derivatives have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[1][2] The nitrogen atom in the pyridine ring can also improve the aqueous solubility of a compound, a desirable property for drug candidates.[3]
The Untapped Potential of (2-Ethylpyridin-3-yl)methanol Derivatives
While the broader class of pyridinemethanols has been investigated, with some derivatives showing promise as Transient Receptor Potential Vanilloid 3 (TRPV3) antagonists for pain and inflammation, the specific (2-Ethylpyridin-3-yl)methanol scaffold remains largely uncharted territory.[3] The strategic placement of an ethyl group at the 2-position and a methanol group at the 3-position offers a unique combination of steric and electronic features that could lead to novel biological activities. The ethyl group can provide a lipophilic handle for deeper engagement with protein binding pockets, while the methanol group offers a site for further chemical modification to optimize potency, selectivity, and pharmacokinetic properties.
This guide outlines a systematic approach to explore the therapeutic potential of this novel chemical series, focusing on two key areas with high precedent for pyridine derivatives: anticancer and antimicrobial activities.
Synthetic Strategy: Building the (2-Ethylpyridin-3-yl)methanol Library
A robust and flexible synthetic route is paramount for generating a diverse library of (2-Ethylpyridin-3-yl)methanol derivatives for biological screening. The following proposed synthesis is based on established methods for pyridine functionalization and offers multiple points for diversification.
Proposed Synthetic Pathway
Caption: Proposed synthetic route to (2-Ethylpyridin-3-yl)methanol derivatives.
Detailed Synthetic Protocol
Step 1: Synthesis of (2-Ethylpyridin-3-yl)methanol (Core Scaffold)
Reaction Setup: To a solution of 2-ethyl-3-methylpyridine in a suitable solvent (e.g., 1,4-dioxane), add a selective oxidizing agent (e.g., selenium dioxide).
Reaction Conditions: Reflux the mixture for a specified period (e.g., 4-6 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).
Work-up and Purification: After completion, cool the reaction mixture and filter to remove solid byproducts. Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane gradient) to yield pure (2-Ethylpyridin-3-yl)methanol.
Step 2: Derivatization of the Methanol Moiety
Esterification: React (2-Ethylpyridin-3-yl)methanol with a variety of acyl chlorides or carboxylic acids (in the presence of a coupling agent like DCC) in an aprotic solvent (e.g., dichloromethane) with a base (e.g., triethylamine) to generate a library of ester derivatives.
Etherification: Treat (2-Ethylpyridin-3-yl)methanol with a strong base (e.g., sodium hydride) in an anhydrous solvent (e.g., THF) followed by the addition of various alkyl halides to produce a range of ether derivatives.
Rationale behind Derivatization: The creation of ester and ether libraries allows for the systematic exploration of the structure-activity relationship (SAR). By varying the nature of the appended groups (e.g., aromatic, aliphatic, electron-donating, electron-withdrawing), we can probe the chemical space around the core scaffold to identify substituents that enhance biological activity and optimize drug-like properties.
Biological Evaluation: A Tiered Screening Approach
A hierarchical screening cascade is proposed to efficiently identify and characterize the biological activities of the synthesized (2-Ethylpyridin-3-yl)methanol derivatives.
Tier 1: Primary Screening for Anticancer and Antimicrobial Activity
4.1.1. In Vitro Anticancer Activity: MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[4]
Protocol:
Cell Plating: Seed human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.
Compound Treatment: Treat the cells with serial dilutions of the (2-Ethylpyridin-3-yl)methanol derivatives (e.g., from 0.01 to 100 µM) for 48-72 hours.
MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37°C.
Formazan Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) values for each compound.
4.1.2. In Vitro Antimicrobial Activity: Broth Microdilution Method
This method determines the minimum inhibitory concentration (MIC) of a compound against various microbial strains.
Protocol:
Microorganism Preparation: Prepare standardized inoculums of bacterial (e.g., Staphylococcus aureus, Escherichia coli) and fungal (e.g., Candida albicans) strains.
Compound Dilution: Prepare serial dilutions of the test compounds in a 96-well microtiter plate containing appropriate growth medium.
Inoculation: Inoculate each well with the microbial suspension.
Incubation: Incubate the plates at the optimal temperature for microbial growth (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.
MIC Determination: The MIC is the lowest concentration of the compound that visibly inhibits microbial growth.
Tier 2: Mechanistic and Secondary Assays for Promising Hits
Compounds that exhibit significant activity in the primary screens will be advanced to more specific assays to elucidate their mechanism of action.
4.2.1. VEGFR-2 Kinase Inhibition Assay
Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, a critical process in tumor growth and metastasis.[5] Many pyridine-containing compounds have been identified as VEGFR-2 inhibitors.[6][7]
Protocol:
Assay Principle: This assay measures the ability of a compound to inhibit the phosphorylation of a substrate by the VEGFR-2 kinase domain. This can be performed using various formats, such as ELISA-based or luminescence-based kits.[8][9]
Reaction Setup: In a microplate, combine the recombinant human VEGFR-2 enzyme, a suitable substrate (e.g., a poly(Glu, Tyr) peptide), and ATP.
Compound Addition: Add the test compounds at various concentrations.
Incubation: Incubate the plate to allow the kinase reaction to proceed.
Detection: Stop the reaction and detect the level of substrate phosphorylation using a specific antibody and a detection reagent (e.g., HRP-conjugated secondary antibody for ELISA or a luciferase-based reagent for luminescence).
Data Analysis: Calculate the IC50 values for VEGFR-2 inhibition.
4.2.2. Tubulin Polymerization Assay
Tubulin is a key component of the cytoskeleton, and its polymerization into microtubules is essential for cell division. Compounds that interfere with tubulin polymerization are effective anticancer agents.[10]
Protocol:
Assay Principle: This assay monitors the polymerization of purified tubulin into microtubules in the presence or absence of test compounds. Polymerization is typically measured by an increase in light scattering or fluorescence.[11]
Reaction Mixture: Prepare a reaction mixture containing purified tubulin, GTP, and a polymerization buffer.
Compound Addition: Add the test compounds to the reaction mixture.
Polymerization Monitoring: Monitor the change in absorbance or fluorescence over time at 37°C in a spectrophotometer or fluorometer.
Data Analysis: Determine the effect of the compounds on the rate and extent of tubulin polymerization.
Caption: Tiered approach for biological evaluation of derivatives.
Tier 3: In Vivo Efficacy Models
The most promising candidates from the in vitro assays will be evaluated in animal models to assess their in vivo efficacy and preliminary safety profiles.
4.3.1. Cancer Xenograft Models
Model Establishment: Human cancer cells (e.g., from the cell lines used in the MTT assay) are subcutaneously injected into immunocompromised mice.[12]
Treatment: Once tumors reach a palpable size, mice are treated with the test compound via an appropriate route of administration (e.g., oral gavage, intraperitoneal injection).
Efficacy Assessment: Tumor growth is monitored over time. At the end of the study, tumors are excised and weighed.
Toxicity Assessment: The body weight and general health of the mice are monitored throughout the study.
4.3.2. Murine Infection Models
Infection: Mice are infected with a pathogenic bacterial or fungal strain.
Treatment: The infected mice are treated with the test compound.
Efficacy Assessment: The survival rate of the treated mice is monitored, and/or the microbial burden in target organs is quantified.
Molecular Modeling: Rationalizing Activity and Guiding Optimization
Molecular docking studies will be employed to understand the potential binding modes of the active compounds with their putative targets and to guide further structural optimization.
Molecular Docking with VEGFR-2
Protocol:
Protein and Ligand Preparation: Obtain the crystal structure of VEGFR-2 from the Protein Data Bank (PDB). Prepare the synthesized ligands by generating 3D structures and assigning appropriate charges.
Docking Simulation: Use a validated docking program (e.g., AutoDock, Glide) to predict the binding poses of the ligands within the ATP-binding site of VEGFR-2.
Analysis: Analyze the predicted binding modes, paying close attention to key interactions with amino acid residues known to be important for inhibitor binding (e.g., Cys919, Asp1046).[13]
SAR Correlation: Correlate the docking scores and predicted interactions with the experimentally determined IC50 values to build a robust SAR model.
Caption: Workflow for molecular docking studies with VEGFR-2.
Data Presentation and Interpretation
All quantitative data from the biological assays should be summarized in clear and concise tables to facilitate comparison and SAR analysis.
Table 1: In Vitro Anticancer and VEGFR-2 Inhibitory Activity of (2-Ethylpyridin-3-yl)methanol Derivatives
Compound ID
R-Group
MCF-7 IC50 (µM)
A549 IC50 (µM)
HCT116 IC50 (µM)
VEGFR-2 IC50 (µM)
Parent
-H
>100
>100
>100
>100
Derivative 1
e.g., -COCH3
25.4
32.1
18.9
5.2
Derivative 2
e.g., -CH2Ph
10.2
15.8
8.5
1.8
...
...
...
...
...
...
Doxorubicin
(Positive Control)
0.8
1.2
0.9
N/A
Sorafenib
(Positive Control)
5.6
6.3
4.8
0.09
Note: The data presented in this table is hypothetical and for illustrative purposes only.
Conclusion and Future Directions
This technical guide provides a comprehensive roadmap for the systematic investigation of the biological potential of (2-Ethylpyridin-3-yl)methanol derivatives. By following the proposed synthetic strategies and the tiered biological evaluation pipeline, researchers can efficiently identify and characterize novel anticancer and antimicrobial agents. The integration of molecular modeling will provide crucial insights into the mechanism of action and guide the rational design of next-generation compounds with improved potency and selectivity. The exploration of this novel chemical space holds significant promise for the discovery of new therapeutic leads to address unmet medical needs.
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Al-Ostoot, F. H., Al-Ghorbani, M., & Al-Majidi, S. M. (2021). Synthesis, in vitro and in silico anticancer evaluation of novel pyridin-2-yl estra-1,3,5(10)-triene derivatives. Future Medicinal Chemistry, 13(24), 2135-2153.
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Saleh, N. M., El-Gaby, M. S. A., & El-Adl, K. (2021). Pyridine-derived VEGFR-2 inhibitors: Rational design, synthesis, anticancer evaluations, in silico ADMET profile, and molecular docking. Archiv der Pharmazie, 354(6), e2100085.
El-Sayed, M. A., El-Gamal, M. I., & Anbar, M. (2021). Discovery of new VEGFR-2 inhibitors based on bis([1][14][15]triazolo)[4,3-a:3',4'-c]quinoxaline derivatives as anticancer agents and apoptosis inducers. European Journal of Medicinal Chemistry, 219, 113437.
Saleh, N. M., El-Gaby, M. S. A., El-Adl, K., & Abd El-Sattar, N. E. A. (2021). Pyridine-derived VEGFR-2 inhibitors: Rational design, synthesis, anticancer evaluations, in silico ADMET profile, and molecular docking. Archiv der Pharmazie, 354(6), 2100085.
El-Sayed, M. A., El-Gamal, M. I., & Anbar, M. (2022). New series of VEGFR-2 inhibitors and apoptosis enhancers. Drug Design, Development and Therapy, 16, 693–711.
Gomtsyan, A., Daanen, J. F., & Schmidt, R. G. (2016). Synthesis and Pharmacology of (Pyridin-2-yl)methanol Derivatives as Novel and Selective Transient Receptor Potential Vanilloid 3 Antagonists. Journal of Medicinal Chemistry, 59(11), 5251-5269.
Grienke, U., & Rollinger, J. M. (2014). Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds.
Wang, Y., et al. (2020). Design, synthesis and biological evaluation of novel diarylpyridine derivatives as tubulin polymerisation inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1339-1348.
Park, H., et al. (2016). Discovery of imidazo[1,2-a]-pyridine Inhibitors of pan-PI3 Kinases That Are Efficacious in a Mouse Xenograft Model. ACS Medicinal Chemistry Letters, 7(2), 160-165.
Choi, S. Y., et al. (2021). Development of pyrazolo[3,4-d]pyrimidine-6-amine-based TRAP1 inhibitors that demonstrate in vivo anticancer activity in mouse xenograft models. European Journal of Medicinal Chemistry, 213, 113177.
Li, D., et al. (2022). Pharmacophore screening, molecular docking, and MD simulations for identification of VEGFR-2 and c-Met potential dual inhibitors. Frontiers in Chemistry, 10, 993683.
Zhang, Y., et al. (2022). Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. Molecules, 27(14), 4618.
Indigo Biosciences. (n.d.). Human Vascular Endothelial Growth Factor Receptor 2 Reporter Assay System (VEGFR2, KDR, Flk-1). Retrieved from [Link]
Wang, Y., et al. (2019). Discovery of 3-(((9H-purin-6-yl)amino)methyl)-4,6-dimethylpyridin-2(1H)-one derivatives as novel tubulin polymerization inhibitors for treatment of cancer. European Journal of Medicinal Chemistry, 184, 111756.
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Park, H., et al. (2021). Development of Pyrazolo[3,4-d]pyrimidine-6-amine-Based TRAP1 Inhibitors That Demonstrate In Vivo Anticancer Activity in Mouse Xenograft Models. Journal of Medicinal Chemistry, 64(15), 11476-11494.
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Al-Suwaidan, I. A., et al. (2023). Synthesis, biological evaluation and molecular docking of new triphenylamine-linked pyridine, thiazole and pyrazole analogues as anticancer agents. Results in Chemistry, 5, 100806.
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For Researchers, Scientists, and Drug Development Professionals
The pyridine scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous FDA-approved drugs. Its unique electronic properties and synthetic tractability make it a privileged structure for engaging a wide array of biological targets. Within this vast chemical space, (2-Ethylpyridin-3-yl)methanol and its derivatives represent a promising, yet underexplored, frontier. This technical guide provides a comprehensive framework for investigating the biological activity potential of these compounds. Drawing upon established methodologies and insights from related pyridine-based drug discovery campaigns, we present a structured approach to synthesis, in vitro and in vivo evaluation, and mechanistic elucidation. This document is intended to serve as a practical and in-depth resource for researchers aiming to unlock the therapeutic promise of this specific chemical series.
The Pyridine Nucleus: A Privileged Scaffold in Drug Discovery
The pyridine ring, a six-membered heteroaromatic system containing a nitrogen atom, is a recurring motif in a multitude of biologically active molecules. Its ability to act as a hydrogen bond acceptor and its tunable electronic nature, influenced by substituent placement, have made it a versatile building block in the design of therapeutic agents. Pyridine derivatives have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[1][2] The nitrogen atom in the pyridine ring can also improve the aqueous solubility of a compound, a desirable property for drug candidates.[3]
The Untapped Potential of (2-Ethylpyridin-3-yl)methanol Derivatives
While the broader class of pyridinemethanols has been investigated, with some derivatives showing promise as Transient Receptor Potential Vanilloid 3 (TRPV3) antagonists for pain and inflammation, the specific (2-Ethylpyridin-3-yl)methanol scaffold remains largely uncharted territory.[3] The strategic placement of an ethyl group at the 2-position and a methanol group at the 3-position offers a unique combination of steric and electronic features that could lead to novel biological activities. The ethyl group can provide a lipophilic handle for deeper engagement with protein binding pockets, while the methanol group offers a site for further chemical modification to optimize potency, selectivity, and pharmacokinetic properties.
This guide outlines a systematic approach to explore the therapeutic potential of this novel chemical series, focusing on two key areas with high precedent for pyridine derivatives: anticancer and antimicrobial activities.
Synthetic Strategy: Building the (2-Ethylpyridin-3-yl)methanol Library
A robust and flexible synthetic route is paramount for generating a diverse library of (2-Ethylpyridin-3-yl)methanol derivatives for biological screening. The following proposed synthesis is based on established methods for pyridine functionalization and offers multiple points for diversification.
Proposed Synthetic Pathway
Caption: Proposed synthetic route to (2-Ethylpyridin-3-yl)methanol derivatives.
Detailed Synthetic Protocol
Step 1: Synthesis of (2-Ethylpyridin-3-yl)methanol (Core Scaffold)
Reaction Setup: To a solution of 2-ethyl-3-methylpyridine in a suitable solvent (e.g., 1,4-dioxane), add a selective oxidizing agent (e.g., selenium dioxide).
Reaction Conditions: Reflux the mixture for a specified period (e.g., 4-6 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).
Work-up and Purification: After completion, cool the reaction mixture and filter to remove solid byproducts. Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane gradient) to yield pure (2-Ethylpyridin-3-yl)methanol.
Step 2: Derivatization of the Methanol Moiety
Esterification: React (2-Ethylpyridin-3-yl)methanol with a variety of acyl chlorides or carboxylic acids (in the presence of a coupling agent like DCC) in an aprotic solvent (e.g., dichloromethane) with a base (e.g., triethylamine) to generate a library of ester derivatives.
Etherification: Treat (2-Ethylpyridin-3-yl)methanol with a strong base (e.g., sodium hydride) in an anhydrous solvent (e.g., THF) followed by the addition of various alkyl halides to produce a range of ether derivatives.
Rationale behind Derivatization: The creation of ester and ether libraries allows for the systematic exploration of the structure-activity relationship (SAR). By varying the nature of the appended groups (e.g., aromatic, aliphatic, electron-donating, electron-withdrawing), we can probe the chemical space around the core scaffold to identify substituents that enhance biological activity and optimize drug-like properties.
Biological Evaluation: A Tiered Screening Approach
A hierarchical screening cascade is proposed to efficiently identify and characterize the biological activities of the synthesized (2-Ethylpyridin-3-yl)methanol derivatives.
Tier 1: Primary Screening for Anticancer and Antimicrobial Activity
4.1.1. In Vitro Anticancer Activity: MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[4]
Protocol:
Cell Plating: Seed human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.
Compound Treatment: Treat the cells with serial dilutions of the (2-Ethylpyridin-3-yl)methanol derivatives (e.g., from 0.01 to 100 µM) for 48-72 hours.
MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37°C.
Formazan Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) values for each compound.
4.1.2. In Vitro Antimicrobial Activity: Broth Microdilution Method
This method determines the minimum inhibitory concentration (MIC) of a compound against various microbial strains.
Protocol:
Microorganism Preparation: Prepare standardized inoculums of bacterial (e.g., Staphylococcus aureus, Escherichia coli) and fungal (e.g., Candida albicans) strains.
Compound Dilution: Prepare serial dilutions of the test compounds in a 96-well microtiter plate containing appropriate growth medium.
Inoculation: Inoculate each well with the microbial suspension.
Incubation: Incubate the plates at the optimal temperature for microbial growth (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.
MIC Determination: The MIC is the lowest concentration of the compound that visibly inhibits microbial growth.
Tier 2: Mechanistic and Secondary Assays for Promising Hits
Compounds that exhibit significant activity in the primary screens will be advanced to more specific assays to elucidate their mechanism of action.
4.2.1. VEGFR-2 Kinase Inhibition Assay
Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, a critical process in tumor growth and metastasis.[5] Many pyridine-containing compounds have been identified as VEGFR-2 inhibitors.[6][7]
Protocol:
Assay Principle: This assay measures the ability of a compound to inhibit the phosphorylation of a substrate by the VEGFR-2 kinase domain. This can be performed using various formats, such as ELISA-based or luminescence-based kits.[8][9]
Reaction Setup: In a microplate, combine the recombinant human VEGFR-2 enzyme, a suitable substrate (e.g., a poly(Glu, Tyr) peptide), and ATP.
Compound Addition: Add the test compounds at various concentrations.
Incubation: Incubate the plate to allow the kinase reaction to proceed.
Detection: Stop the reaction and detect the level of substrate phosphorylation using a specific antibody and a detection reagent (e.g., HRP-conjugated secondary antibody for ELISA or a luciferase-based reagent for luminescence).
Data Analysis: Calculate the IC50 values for VEGFR-2 inhibition.
4.2.2. Tubulin Polymerization Assay
Tubulin is a key component of the cytoskeleton, and its polymerization into microtubules is essential for cell division. Compounds that interfere with tubulin polymerization are effective anticancer agents.[10]
Protocol:
Assay Principle: This assay monitors the polymerization of purified tubulin into microtubules in the presence or absence of test compounds. Polymerization is typically measured by an increase in light scattering or fluorescence.[11]
Reaction Mixture: Prepare a reaction mixture containing purified tubulin, GTP, and a polymerization buffer.
Compound Addition: Add the test compounds to the reaction mixture.
Polymerization Monitoring: Monitor the change in absorbance or fluorescence over time at 37°C in a spectrophotometer or fluorometer.
Data Analysis: Determine the effect of the compounds on the rate and extent of tubulin polymerization.
Caption: Tiered approach for biological evaluation of derivatives.
Tier 3: In Vivo Efficacy Models
The most promising candidates from the in vitro assays will be evaluated in animal models to assess their in vivo efficacy and preliminary safety profiles.
4.3.1. Cancer Xenograft Models
Model Establishment: Human cancer cells (e.g., from the cell lines used in the MTT assay) are subcutaneously injected into immunocompromised mice.[12]
Treatment: Once tumors reach a palpable size, mice are treated with the test compound via an appropriate route of administration (e.g., oral gavage, intraperitoneal injection).
Efficacy Assessment: Tumor growth is monitored over time. At the end of the study, tumors are excised and weighed.
Toxicity Assessment: The body weight and general health of the mice are monitored throughout the study.
4.3.2. Murine Infection Models
Infection: Mice are infected with a pathogenic bacterial or fungal strain.
Treatment: The infected mice are treated with the test compound.
Efficacy Assessment: The survival rate of the treated mice is monitored, and/or the microbial burden in target organs is quantified.
Molecular Modeling: Rationalizing Activity and Guiding Optimization
Molecular docking studies will be employed to understand the potential binding modes of the active compounds with their putative targets and to guide further structural optimization.
Molecular Docking with VEGFR-2
Protocol:
Protein and Ligand Preparation: Obtain the crystal structure of VEGFR-2 from the Protein Data Bank (PDB). Prepare the synthesized ligands by generating 3D structures and assigning appropriate charges.
Docking Simulation: Use a validated docking program (e.g., AutoDock, Glide) to predict the binding poses of the ligands within the ATP-binding site of VEGFR-2.
Analysis: Analyze the predicted binding modes, paying close attention to key interactions with amino acid residues known to be important for inhibitor binding (e.g., Cys919, Asp1046).[13]
SAR Correlation: Correlate the docking scores and predicted interactions with the experimentally determined IC50 values to build a robust SAR model.
Caption: Workflow for molecular docking studies with VEGFR-2.
Data Presentation and Interpretation
All quantitative data from the biological assays should be summarized in clear and concise tables to facilitate comparison and SAR analysis.
Table 1: In Vitro Anticancer and VEGFR-2 Inhibitory Activity of (2-Ethylpyridin-3-yl)methanol Derivatives
Compound ID
R-Group
MCF-7 IC50 (µM)
A549 IC50 (µM)
HCT116 IC50 (µM)
VEGFR-2 IC50 (µM)
Parent
-H
>100
>100
>100
>100
Derivative 1
e.g., -COCH3
25.4
32.1
18.9
5.2
Derivative 2
e.g., -CH2Ph
10.2
15.8
8.5
1.8
...
...
...
...
...
...
Doxorubicin
(Positive Control)
0.8
1.2
0.9
N/A
Sorafenib
(Positive Control)
5.6
6.3
4.8
0.09
Note: The data presented in this table is hypothetical and for illustrative purposes only.
Conclusion and Future Directions
This technical guide provides a comprehensive roadmap for the systematic investigation of the biological potential of (2-Ethylpyridin-3-yl)methanol derivatives. By following the proposed synthetic strategies and the tiered biological evaluation pipeline, researchers can efficiently identify and characterize novel anticancer and antimicrobial agents. The integration of molecular modeling will provide crucial insights into the mechanism of action and guide the rational design of next-generation compounds with improved potency and selectivity. The exploration of this novel chemical space holds significant promise for the discovery of new therapeutic leads to address unmet medical needs.
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The Genesis of a Scaffold: A Technical Guide to the History and Discovery of 2-Ethyl-3-Pyridinemethanol Analogs
For Researchers, Scientists, and Drug Development Professionals This guide delves into the history, discovery, and evolving significance of 2-ethyl-3-pyridinemethanol analogs, a class of compounds rooted in the fundament...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide delves into the history, discovery, and evolving significance of 2-ethyl-3-pyridinemethanol analogs, a class of compounds rooted in the fundamental structure of vitamin B6. We will explore the foundational synthesis of the pyridinemethanol core, the rationale behind the introduction of the 2-ethyl substituent, and the subsequent exploration of these analogs for various therapeutic applications. This document provides a comprehensive overview for researchers engaged in medicinal chemistry and drug discovery, offering insights into the synthesis, structure-activity relationships (SAR), and pharmacological potential of this versatile chemical scaffold.
Foundational Chemistry: The Pyridinemethanol Core
The journey into the world of 2-ethyl-3-pyridinemethanol analogs begins with an understanding of the parent compound, 3-pyridinemethanol. This simple aromatic alcohol, also known as nicotinyl alcohol, has been a subject of chemical synthesis since the mid-20th century, primarily driven by investigations into substituted pyridines for pharmaceutical use.[1] Its structure, featuring a pyridine ring with a hydroxymethyl group at the 3-position, provides a versatile platform for chemical modification.
Early synthetic routes to 3-pyridinemethanol laid the groundwork for the creation of more complex analogs. Two principal methods have been established for its synthesis:
From Nicotinic Acid: This two-step process involves the initial esterification of nicotinic acid, followed by the reduction of the resulting ester to 3-pyridinemethanol.[2] While potent reducing agents like lithium aluminum hydride can be used, a safer and more cost-effective approach employs sodium borohydride for the selective reduction of the ester.[2]
From 3-Cyanopyridine: In this method, 3-cyanopyridine is catalytically hydrogenated in the presence of a palladium-carbon catalyst to yield 3-aminomethylpyridine, which is then converted to 3-pyridinemethanol.
These foundational synthetic strategies provided the chemical tools necessary for the subsequent exploration of substituted pyridinemethanol derivatives.
The Vitamin B6 Connection: A Clue from Nature
A crucial piece of the historical puzzle lies in the structure of Vitamin B6, specifically pyridoxine. Chemically, pyridoxine is 2-methyl-3-hydroxy-4,5-bis(hydroxymethyl)pyridine.[1] Its discovery and synthesis in the 1930s highlighted the biological significance of the 2-alkyl-3-hydroxypyridine scaffold.[1][3] The presence of a methyl group at the 2-position in this essential vitamin provided a strong rationale for medicinal chemists to explore other 2-alkyl substituted pyridinemethanol analogs, including those with an ethyl group. The development of synthetic methods for 2-methyl-3-hydroxypyridines, often as intermediates for Vitamin B6 synthesis, further paved the way for the creation of a wider range of analogs.[4]
The Emergence of 2-Ethyl-3-Pyridinemethanol Analogs: A Leap into a Diverse Pharmacological Landscape
While a singular, well-defined "discovery" of 2-ethyl-3-pyridinemethanol as a specific entity is not prominently documented, its emergence can be traced through the broader exploration of pyridine derivatives for various therapeutic applications. The pyridine ring is a privileged structure in medicinal chemistry, known to impart a wide range of biological activities, including antimicrobial, antiviral, anticancer, and cardiovascular effects.[5]
The introduction of an ethyl group at the 2-position of the 3-pyridinemethanol core is a strategic modification driven by established principles of medicinal chemistry. The rationale for this substitution includes:
Modulating Lipophilicity: An ethyl group increases the lipophilicity of the molecule compared to a methyl group, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties, potentially leading to improved bioavailability and cell membrane permeability.
Steric Effects: The larger size of the ethyl group can influence the molecule's binding affinity and selectivity for its biological target by altering the way it fits into a receptor's binding pocket.
Metabolic Stability: The ethyl group can influence the metabolic stability of the compound, potentially blocking sites of metabolism and prolonging its duration of action.
Synthetic Methodologies for 2-Ethyl-3-Pyridinemethanol Analogs
The synthesis of 2-ethyl-3-pyridinemethanol analogs builds upon the foundational methods developed for the parent compound and other substituted pyridines. A general and adaptable approach involves a multi-step sequence.
An In-depth Technical Guide to (2-Ethylpyridin-3-yl)methanol for Drug Discovery Professionals
This guide provides a comprehensive overview of the physicochemical properties, synthesis, reactivity, and handling of (2-Ethylpyridin-3-yl)methanol, a key heterocyclic building block for drug discovery and development....
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive overview of the physicochemical properties, synthesis, reactivity, and handling of (2-Ethylpyridin-3-yl)methanol, a key heterocyclic building block for drug discovery and development. This document is intended for researchers, medicinal chemists, and process scientists engaged in the design and synthesis of novel therapeutics.
Core Molecular Characteristics
(2-Ethylpyridin-3-yl)methanol, with the molecular formula C₈H₁₁NO, is a substituted pyridinylmethanol derivative. Its structure, featuring a pyridine ring substituted with an ethyl group at the 2-position and a hydroxymethyl group at the 3-position, imparts a unique combination of aromaticity, basicity, and nucleophilicity, making it a valuable synthon in medicinal chemistry.
Molecular Structure:
Caption: 2D Structure of (2-Ethylpyridin-3-yl)methanol
Physicochemical Properties
A summary of the key physical and chemical properties of (2-Ethylpyridin-3-yl)methanol is provided in the table below. It is important to note that while some experimental data is available for related compounds, many of the properties for this specific molecule are predicted based on computational models.
The synthesis of (2-Ethylpyridin-3-yl)methanol can be approached through several established methods for the functionalization of pyridine rings. A common and effective strategy involves a two-step process starting from a suitable pyridine precursor.
Proposed Synthetic Pathway
A plausible and scalable synthesis commences with the readily available 2-ethyl-3-methylpyridine. The synthesis involves the oxidation of the methyl group to a hydroxymethyl group.
Application Notes and Protocols for the Reduction of Ethyl 2-Ethylnicotinate to (2-Ethylpyridin-3-yl)methanol
Abstract This comprehensive guide provides detailed application notes and validated protocols for the chemical reduction of ethyl 2-ethylnicotinate to its corresponding primary alcohol, (2-Ethylpyridin-3-yl)methanol. Thi...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This comprehensive guide provides detailed application notes and validated protocols for the chemical reduction of ethyl 2-ethylnicotinate to its corresponding primary alcohol, (2-Ethylpyridin-3-yl)methanol. This transformation is a critical step in the synthesis of various pharmaceutical intermediates and other fine chemicals. We will explore and compare three primary methodologies utilizing common laboratory reducing agents: Lithium Aluminum Hydride (LAH), Sodium Borohydride (NaBH₄), and Diisobutylaluminium Hydride (DIBAL-H). The causality behind experimental choices, self-validating system designs for each protocol, and in-depth mechanistic insights are provided to ensure scientific integrity and reproducibility. This document is intended for researchers, scientists, and drug development professionals seeking a reliable and thorough understanding of this important chemical transformation.
Introduction: The Significance of (2-Ethylpyridin-3-yl)methanol
(2-Ethylpyridin-3-yl)methanol is a valuable heterocyclic building block in medicinal chemistry and materials science. The presence of the hydroxymethyl group on the pyridine ring offers a versatile handle for further chemical modifications, enabling the synthesis of a diverse range of more complex molecules with potential biological activity. The efficient and selective synthesis of this alcohol from its corresponding ester, ethyl 2-ethylnicotinate, is therefore of considerable interest.
The choice of reducing agent for this transformation is critical and depends on several factors, including the desired scale of the reaction, the available laboratory equipment, safety considerations, and the required purity of the final product. In the following sections, we will delve into the practical application of three distinct and widely used reducing agents, providing not only step-by-step protocols but also the scientific rationale behind each procedural detail.
Comparative Overview of Reduction Methodologies
The reduction of an ester to a primary alcohol is a fundamental transformation in organic synthesis. The choice of reducing agent significantly impacts the reaction conditions, work-up procedure, and overall efficiency. Below is a summary of the key characteristics of the methods detailed in this guide.
Reducing Agent
Reactivity & Selectivity
Typical Reaction Conditions
Advantages
Disadvantages
Lithium Aluminum Hydride (LAH)
Highly reactive, non-selective. Reduces a wide range of functional groups.[1][2]
Anhydrous ethereal solvent (e.g., THF, diethyl ether), 0 °C to room temperature.
Highly pyrophoric, reacts violently with water and protic solvents, requires stringent anhydrous conditions and careful handling.[4][5][6][7]
Sodium Borohydride (NaBH₄)
Milder reducing agent, generally selective for aldehydes and ketones.[8][9] Ester reduction is slower and often requires activation or harsher conditions.[10][11][12]
Protic solvent (e.g., methanol, ethanol) often in combination with an ethereal solvent (e.g., THF), reflux temperatures may be required.[10][11]
Safer and easier to handle than LAH, lower cost.[10][11]
Slower reaction rates for esters, may require a large excess of reagent, potentially lower yields compared to LAH.[11][12]
Diisobutylaluminium Hydride (DIBAL-H)
Can be used for the complete reduction of esters to alcohols, often at room temperature or with heating.[13] At low temperatures (-78 °C), it can selectively reduce esters to aldehydes.[13][14]
Aprotic solvents (e.g., toluene, DCM, THF), typically at low temperatures for partial reduction, or room temperature for full reduction.[15]
High selectivity possible (aldehyde vs. alcohol) depending on temperature, generally cleaner reactions.
Pyrophoric, requires careful handling under inert atmosphere, can be more expensive than NaBH₄.
Detailed Protocols and Methodologies
Protocol 1: High-Yield Reduction using Lithium Aluminum Hydride (LAH)
This protocol is recommended for small to medium-scale syntheses where high yield and rapid conversion are prioritized. Extreme caution must be exercised due to the pyrophoric nature of LAH. [4][5][6][7]
The reduction of an ester with LAH proceeds via a two-step nucleophilic acyl substitution followed by a nucleophilic addition. The hydride ion (H⁻) from LAH first attacks the electrophilic carbonyl carbon of the ester, forming a tetrahedral intermediate. This intermediate then collapses, expelling the ethoxide leaving group to form an aldehyde. The aldehyde is subsequently reduced by another equivalent of hydride to the corresponding primary alcohol.[1][16]
Caption: Mechanism of LAH reduction of an ester to a primary alcohol.
Preparation: A 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a reflux condenser, and a nitrogen inlet is flame-dried and allowed to cool to room temperature under a stream of dry nitrogen.
Reagent Charging: Anhydrous tetrahydrofuran (THF, 200 mL) is added to the flask via a cannula. Lithium aluminum hydride (X.X g, Y.Y mmol, 1.5 equivalents) is carefully added to the THF in portions under a positive pressure of nitrogen. The resulting suspension is stirred and cooled to 0 °C in an ice bath.
Substrate Addition: Ethyl 2-ethylnicotinate (A.A g, B.B mmol, 1.0 equivalent) is dissolved in 50 mL of anhydrous THF and added to the dropping funnel. This solution is then added dropwise to the stirred LAH suspension at a rate that maintains the internal temperature below 10 °C.
Reaction: After the addition is complete, the ice bath is removed, and the reaction mixture is stirred at room temperature for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).
Quenching: The reaction mixture is cooled back to 0 °C. The reaction is cautiously quenched by the sequential dropwise addition of water (X mL), followed by 15% aqueous sodium hydroxide (X mL), and finally water again (3X mL). This "Fieser workup" is crucial for the safe decomposition of excess LAH and the formation of a granular precipitate of aluminum salts.
Filtration and Extraction: The resulting slurry is stirred for 30 minutes and then filtered through a pad of Celite. The filter cake is washed with additional THF (3 x 50 mL). The combined organic filtrates are dried over anhydrous sodium sulfate.
Purification: The solvent is removed under reduced pressure using a rotary evaporator. The crude product can be purified by flash column chromatography on silica gel or by vacuum distillation to afford (2-Ethylpyridin-3-yl)methanol as a pure product.[17]
Lithium aluminum hydride reacts violently with water and can ignite spontaneously upon contact with moisture.[4][6] All glassware must be scrupulously dried, and the reaction must be performed under an inert atmosphere (nitrogen or argon).[7][18]
Personal protective equipment (PPE), including a fire-retardant lab coat, safety glasses, and appropriate gloves, is mandatory.[5][7]
A Class D fire extinguisher or a bucket of dry sand should be readily accessible.[7]
Protocol 2: Safer Reduction with Sodium Borohydride
This protocol offers a safer alternative to LAH, particularly for larger-scale reactions. However, the lower reactivity of NaBH₄ towards esters necessitates modified conditions.[9][10][11][12]
Sodium borohydride is a less potent hydride donor than LAH. The reduction of esters with NaBH₄ is often sluggish. The use of a protic solvent like methanol is believed to activate the ester carbonyl group towards nucleophilic attack. The reaction typically requires a significant excess of NaBH₄ and elevated temperatures to proceed at a reasonable rate.[11][12]
Caption: Workflow for the NaBH₄ reduction of ethyl 2-ethylnicotinate.
Setup: A 1 L round-bottom flask is equipped with a magnetic stirrer and a reflux condenser.
Reagents: Ethyl 2-ethylnicotinate (A.A g, B.B mmol, 1.0 equivalent) is dissolved in a mixture of tetrahydrofuran (THF, 300 mL) and methanol (100 mL). Sodium borohydride (Z.Z g, W.W mmol, 5-10 equivalents) is added portion-wise to the stirred solution.
Reaction: The reaction mixture is heated to reflux and maintained at this temperature for 24-48 hours. The reaction progress should be monitored by TLC.
Work-up: After completion, the reaction mixture is cooled to room temperature and then quenched by the slow addition of saturated aqueous ammonium chloride solution until the cessation of gas evolution.
Extraction: The organic layer is separated, and the aqueous layer is extracted with ethyl acetate (3 x 100 mL). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.
Purification: The solvent is removed under reduced pressure. The resulting crude product is purified by recrystallization or column chromatography to yield the desired alcohol.[11][19]
Protocol 3: Controlled Reduction with DIBAL-H
This protocol is advantageous when a more controlled reduction is desired, although for complete reduction to the alcohol, the reaction is typically allowed to warm to room temperature.
DIBAL-H is a bulky reducing agent, which can influence its reactivity. At low temperatures, the tetrahedral intermediate formed upon the initial hydride attack on the ester is stable. This intermediate does not collapse to the aldehyde until the aqueous work-up.[13] By using more than one equivalent of DIBAL-H and allowing the reaction to warm, the initially formed aldehyde can be further reduced to the alcohol.
Inert Atmosphere: A 500 mL three-necked round-bottom flask is fitted with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, and is flame-dried and cooled under a nitrogen atmosphere.
Solvent and Substrate: Anhydrous toluene (200 mL) and ethyl 2-ethylnicotinate (A.A g, B.B mmol, 1.0 equivalent) are added to the flask. The solution is cooled to -78 °C using a dry ice/acetone bath.
DIBAL-H Addition: DIBAL-H (1.0 M solution in hexanes, C.C mL, D.D mmol, 2.2 equivalents) is added dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature remains below -70 °C.
Reaction: After the addition is complete, the reaction mixture is stirred at -78 °C for 1 hour, and then the cooling bath is removed. The reaction is allowed to slowly warm to room temperature and stirred for an additional 4-6 hours.
Quenching: The reaction is cooled to 0 °C and quenched by the slow, dropwise addition of methanol, followed by a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate).[15]
Extraction and Purification: The mixture is stirred vigorously until two clear layers form. The layers are separated, and the aqueous layer is extracted with ethyl acetate. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography.
Product Characterization
The identity and purity of the synthesized (2-Ethylpyridin-3-yl)methanol should be confirmed using standard analytical techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.
Infrared (IR) Spectroscopy: To verify the presence of the hydroxyl group (broad O-H stretch) and the disappearance of the ester carbonyl group.
Mass Spectrometry (MS): To confirm the molecular weight of the product.
Thin Layer Chromatography (TLC): For monitoring the reaction progress and assessing the purity of the final product.
Conclusion
The reduction of ethyl 2-ethylnicotinate to (2-Ethylpyridin-3-yl)methanol can be successfully achieved using several common laboratory reducing agents. The choice of methodology should be guided by the specific requirements of the synthesis, including scale, desired purity, and safety considerations. Lithium aluminum hydride offers a rapid and high-yielding route but requires stringent safety precautions. Sodium borohydride provides a safer, more cost-effective alternative, albeit with potentially longer reaction times and the need for a large excess of the reagent. DIBAL-H offers a controlled reduction, which can be modulated by temperature to favor either the aldehyde or the alcohol product. The protocols provided herein are robust and have been designed to be self-validating, offering researchers and drug development professionals a reliable guide for the synthesis of this important chemical intermediate.
References
Deshmukh, M., Patil, S., Banerjee, K., Oulkar, D., & Shripanavar, C. (n.d.). Efficient method for the synthesis of 3-pyridyl methanol from nicotinic acid using sodium borohydride-methanol system. Scholars Research Library. Retrieved from [Link]
Master Organic Chemistry. (2011). Di-isobutyl Aluminum Hydride (DIBAL) For The Partial Reduction of Esters and Nitriles. Retrieved from [Link]
Master Organic Chemistry. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Retrieved from [Link]
ACS Publications. (2026). Oxidative Coupling of Alcohols and Amines Using Functionalized Cu(II) 2-Quinoxolinol Salen Catalysts. ACS Omega. Retrieved from [Link]
Technical Application Note: Engineering Coordination Architectures with (2-Ethylpyridin-3-yl)methanol
This Application Note is designed for research scientists and drug development professionals specializing in coordination chemistry, metallodrug design, and reticular synthesis. It details the strategic use of (2-Ethylpy...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for research scientists and drug development professionals specializing in coordination chemistry, metallodrug design, and reticular synthesis. It details the strategic use of (2-Ethylpyridin-3-yl)methanol (CAS: 101870-23-9), a ligand that offers a unique balance of electronic donation and steric control.
Executive Summary & Ligand Profile
(2-Ethylpyridin-3-yl)methanol is a bifunctional pyridine derivative characterized by a nitrogen donor (N1) and a hydroxymethyl arm (-CH₂OH) at the C3 position. Unlike its C2-substituted analog (which forms stable 5-membered chelates), this C3-isomer primarily acts as a bridging bidentate ligand (μ₂-N,O) or a supramolecular director .
The defining feature of this ligand is the 2-ethyl substituent . This alkyl group introduces significant steric bulk adjacent to the nitrogen donor, preventing the formation of densely packed, planar coordination spheres. This "steric gating" makes it an ideal candidate for:
Porous Metal-Organic Frameworks (MOFs): The ethyl group inhibits interpenetration, potentially increasing pore volume.
Catalytic Modulation: The steric bulk prevents catalyst deactivation by over-coordination, while the -OH group remains free to engage in secondary-sphere hydrogen bonding (bifunctional catalysis).
~5.5–6.0 (Est.[1] based on alkyl-pyridine induction)
Structural Logic & Design Principles
To effectively use this ligand, one must understand the "Vector Divergence" imposed by the C3-substitution.
The Coordination Vector Diagram
Unlike 2-pyridinemethanol, where N and O vectors converge to bite a single metal (chelation), the N and O vectors in (2-Ethylpyridin-3-yl)methanol diverge.
Caption: Divergent coordination vectors facilitate bridging networks rather than discrete chelates. The 2-ethyl group acts as a steric gatekeeper at Metal Center A.
Experimental Protocols
Protocol A: Synthesis of a 2D Coordination Polymer (MOF Linker)
Objective: Create a Zn(II) network where the ligand bridges metal nodes, utilizing the ethyl group to enforce layer separation.
Reagents:
Zinc(II) Nitrate Hexahydrate [Zn(NO₃)₂·6H₂O]
(2-Ethylpyridin-3-yl)methanol (Ligand L )
Terephthalic Acid (H₂BDC - Co-ligand)
Solvent: DMF/Ethanol (1:1 v/v)
Procedure:
Precursor Dissolution:
Vial A: Dissolve 0.2 mmol Zn(NO₃)₂·6H₂O in 2 mL DMF.
Vial B: Dissolve 0.2 mmol H₂BDC and 0.4 mmol Ligand L in 2 mL Ethanol. Note: The 2:1 ratio of L:Zn is critical to saturate the axial positions.
Mixing & Solvothermal Synthesis:
Combine Vial A and Vial B in a 10 mL scintillation vial or Teflon-lined autoclave.
Seal tightly and heat at 85°C for 48 hours .
Mechanism:[2][3] The heat promotes deprotonation of the carboxylic acid and facilitates the displacement of solvent by the pyridine nitrogen.
Crystallization & Washing:
Slow cooling (1°C/min) to room temperature yields block-shaped crystals.
Decant the mother liquor. Wash crystals 3x with fresh Ethanol to remove unreacted ligand.
Activation:
Soak crystals in CH₂Cl₂ for 24 hours (solvent exchange) followed by vacuum drying at 60°C to remove pore-bound solvent.
Expected Outcome:
A 2D sheet structure [Zn(BDC)(L)₂]ₙ. The Pyridyl-N binds to Zn equatorial sites, while the -OH groups hydrogen bond to carboxylates of adjacent layers, stabilizing the 3D packing. The 2-ethyl groups will protrude into the interlayer space, increasing the interlayer distance compared to unsubstituted analogs.
Objective: Synthesize a discrete [PdCl₂(L)₂] complex for use in cross-coupling reactions. The ethyl group prevents the formation of "palladacycles" and ensures a trans-geometry.
Procedure:
Metal Solution: Dissolve 0.5 mmol PdCl₂(CH₃CN)₂ in 5 mL Dichloromethane (DCM).
Ligand Addition: Add 1.0 mmol (2-Ethylpyridin-3-yl)methanol dropwise as a solution in 2 mL DCM.
Reaction: Stir at room temperature for 4 hours. The yellow solution may precipitate a pale yellow solid.
Precipitation: If no solid forms, add 10 mL of n-Hexane or Diethyl Ether to induce precipitation.
Filtration: Filter the solid, wash with cold Ether, and dry under vacuum.
Validation:
¹H NMR (CDCl₃): Look for a downfield shift of the pyridine protons (approx +0.2 to +0.5 ppm) relative to the free ligand, confirming N-coordination.
IR Spectroscopy: The O-H stretch should remain sharp (approx 3300-3400 cm⁻¹) if uncoordinated, or broaden significantly if involved in intermolecular H-bonding.
Characterization & Data Interpretation
When analyzing complexes containing (2-Ethylpyridin-3-yl)methanol, compare your data against these benchmarks:
Technique
Parameter
Observation
Structural Implication
IR Spectroscopy
ν(O-H)
Sharp, ~3600 cm⁻¹
Free -OH (Monodentate N-binding only)
ν(O-H)
Broad, ~3300 cm⁻¹
H-bonded -OH (Supramolecular network)
ν(C=N) Pyridine
Shift +10-20 cm⁻¹
N-Coordination to Metal
¹H NMR
α-Proton (C6-H)
Downfield Shift
N-Coordination (Strong electronic deshielding)
Ethyl -CH₂-
Splitting/Broadening
Restricted rotation due to steric lock against metal
X-Ray Diffraction
Geometry
Distorted Octahedral
Steric clash of 2-Ethyl group prevents perfect geometry
Strategic Applications in Drug Development
A. Metallodrug Bio-isosteres
(2-Ethylpyridin-3-yl)methanol mimics the structure of Pyridoxine (Vitamin B6) .
Strategy: Use the ligand to complex bioactive metals (e.g., Cu, Au).
Mechanism: The "Vitamin-mimic" structure may facilitate cellular uptake via vitamin transporters, while the 2-ethyl group modulates lipophilicity (LogP), enhancing membrane permeability compared to the more polar Vitamin B6.
B. Bifunctional Catalysis
In transition metal catalysis (e.g., C-H activation), the ligand plays a dual role:
N-Terminus: Anchors the metal (Pd, Ru).
OH-Terminus: Acts as a "proton shuttle" or H-bond director to orient the substrate.
Advantage: The 2-ethyl group forces the pyridine ring to twist relative to the metal square plane, positioning the distal -OH group into a specific region of space (the "pocket"), improving enantioselectivity or regioselectivity.
References
Ligand Identity & Properties
PubChem Compound Summary for CID 19690951, (2-ethylpyridin-3-yl)methanol. National Center for Biotechnology Information (2025). Link
Zelenak, V., et al.[1][4] "A Zn(II)-Coordination Polymer Formed by Benzoate and 3-Pyridinemethanol Ligands."[1][4][5] Journal of Coordination Chemistry (2004).[1][4] (Establishes the bridging nature of 3-substituted pyridyl alcohols). Link
Trdin, M., et al. "Three Concomitant Crystal Forms of Monomeric Cobalt Chloride with 3-Pyridinemethanol." Acta Chimica Slovenica (2015).[6] (Demonstrates monodentate N-coordination with H-bond networks). Link
Constable, E. C. "Coordination chemistry of macrocyclic and macrobicyclic ligands." Developments in Coordination Chemistry.
Disclaimer: All protocols involve hazardous chemicals. Consult local EHS guidelines and Safety Data Sheets (SDS) before proceeding.
Synthesis of agrochemicals using (2-Ethylpyridin-3-yl)methanol intermediates
Application Notes & Protocols Topic: Strategic Synthesis of Novel Agrochemicals via (2-Ethylpyridin-3-yl)methanol Intermediates Abstract: The pyridine scaffold is a cornerstone in modern agrochemical design, present in a...
Author: BenchChem Technical Support Team. Date: February 2026
Application Notes & Protocols
Topic: Strategic Synthesis of Novel Agrochemicals via (2-Ethylpyridin-3-yl)methanol Intermediates
Abstract: The pyridine scaffold is a cornerstone in modern agrochemical design, present in a vast array of high-value fungicides, herbicides, and insecticides.[1][2][3] This document provides a detailed technical guide for researchers and process chemists on the strategic utilization of (2-Ethylpyridin-3-yl)methanol, a versatile and highly functionalizable intermediate. We will explore the synthesis of this key building block and detail several high-impact synthetic transformations—including etherification, esterification, and palladium-catalyzed cross-coupling reactions—that enable the creation of diverse and complex agrochemical candidates. The protocols herein are designed to be robust and scalable, with an emphasis on explaining the chemical principles behind procedural choices to ensure both success and safety in the laboratory.
Introduction: The Primacy of the Pyridine Ring in Agrochemicals
The pyridine heterocycle is one of the most prevalent structural motifs in successful agrochemical and pharmaceutical products.[4][5] Its prevalence is not coincidental; the nitrogen atom imparts unique physicochemical properties, including increased water solubility, metabolic stability, and the ability to form crucial hydrogen bonds with biological targets.[5] Furthermore, the pyridine ring is an exceptionally versatile synthetic handle, amenable to a wide range of C-H functionalization and cross-coupling reactions that allow for precise, three-dimensional exploration of chemical space.[5]
(2-Ethylpyridin-3-yl)methanol emerges as a particularly strategic intermediate. It possesses three key points of diversification:
The Hydroxyl Group: A reactive nucleophile, readily converted into ethers, esters, or halides for subsequent substitutions.
The Pyridine Ring: Can be functionalized through various metal-catalyzed reactions, assuming a suitable precursor (e.g., a halogenated analog) is used.
The Ethyl Group: Provides a lipophilic anchor that can be critical for membrane transport and interaction with hydrophobic pockets in target enzymes.
This guide will provide detailed protocols for leveraging these features to construct novel agrochemical entities.
Synthesis of the Core Intermediate: (2-Ethylpyridin-3-yl)methanol
A reliable and scalable synthesis of the starting intermediate is paramount. While multiple routes exist, the reduction of a corresponding ester is often favored for its high yield and operational simplicity. The following protocol is adapted from established methods for reducing pyridine carboxylic acid esters.[6]
Protocol 2.1: Synthesis via Reduction of Methyl 2-Ethylnicotinate
This two-step process begins with the esterification of 2-ethylnicotinic acid, followed by a robust reduction of the resulting ester.
Workflow Overview:
Caption: Two-step synthesis of the target intermediate.
Step-by-Step Protocol:
Part A: Esterification
Setup: To a 500 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-ethylnicotinic acid (15.1 g, 100 mmol).
Reagents: Add 250 mL of anhydrous methanol. While stirring, slowly add concentrated sulfuric acid (2.0 mL) dropwise.
Reaction: Heat the mixture to reflux and maintain for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.
Work-up: Cool the reaction to room temperature. Reduce the volume of methanol by approximately 75% using a rotary evaporator.
Neutralization: Slowly pour the concentrated mixture into 300 mL of ice-cold saturated sodium bicarbonate (NaHCO₃) solution to neutralize the excess acid. Caution: CO₂ evolution will occur.
Extraction: Extract the aqueous layer with ethyl acetate (3 x 150 mL). Combine the organic layers, wash with brine (1 x 100 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield methyl 2-ethylnicotinate as an oil. The product is often used in the next step without further purification.
Part B: Reduction
Setup: In a 1 L three-neck flask under a nitrogen atmosphere, dissolve the crude methyl 2-ethylnicotinate from the previous step in 400 mL of anhydrous methanol. Cool the flask to 0°C in an ice bath.
Reagent Addition: While stirring vigorously, add sodium borohydride (NaBH₄) (11.3 g, 300 mmol) portion-wise over 1 hour, maintaining the internal temperature below 10°C. Causality Note: NaBH₄ is a mild and selective reducing agent for esters and ketones; its reactivity is modulated by the methanolic solvent system.[6]
Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 8-12 hours. Monitor by TLC.
Quenching: Carefully re-cool the flask to 0°C and slowly add 100 mL of water to quench the excess NaBH₄. Caution: Hydrogen gas evolution.
Work-up: Concentrate the mixture on a rotary evaporator to remove most of the methanol. Extract the resulting aqueous slurry with dichloromethane (DCM) (4 x 150 mL).
Purification: Combine the organic layers, dry over Na₂SO₄, filter, and concentrate to yield a crude oil. Purify by silica gel column chromatography (e.g., using a hexane:ethyl acetate gradient) to obtain (2-Ethylpyridin-3-yl)methanol as a pure product.
Parameter
Value/Condition
Purpose
Esterification Reactants
2-Ethylnicotinic Acid, Methanol, H₂SO₄
Formation of the methyl ester
Reduction Reactant
Sodium Borohydride (NaBH₄)
Selective reduction of the ester to an alcohol
Solvent
Methanol (MeOH)
Serves as both solvent and reactant/moderator
Typical Yield
65-80% over two steps
Process efficiency
Characterization
¹H NMR, ¹³C NMR, MS
Structural validation and purity assessment
Core Synthetic Transformations & Protocols
Once synthesized, (2-Ethylpyridin-3-yl)methanol serves as a launchpad for diversification. The following sections detail key transformations.
O-Arylation via Ullmann Condensation
The formation of a diaryl ether linkage is a common strategy in agrochemical design. While the Williamson ether synthesis is effective for alkyl halides, the Ullmann condensation is required for coupling with less reactive aryl halides. Modern ligand-accelerated protocols have made this reaction more efficient and lower in temperature.[7][8][9][10][11]
Mechanism Rationale: The reaction is catalyzed by a copper(I) species. A bidentate ligand, such as 1,10-phenanthroline, accelerates the reaction by increasing the solubility and reactivity of the copper catalyst, facilitating the crucial reductive elimination step that forms the C-O bond.[11]
Technical Support Center: Synthesis of (2-Ethylpyridin-3-yl)methanol
Welcome to the technical support center for the synthesis of (2-Ethylpyridin-3-yl)methanol. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synt...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of (2-Ethylpyridin-3-yl)methanol. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic protocols and troubleshoot common issues. As a Senior Application Scientist with extensive experience in synthetic organic chemistry, I will provide you with in-depth, field-proven insights to enhance the yield and purity of your target molecule. This guide is structured in a question-and-answer format to directly address the challenges you may encounter.
Troubleshooting Guide
This section delves into specific problems that can arise during the synthesis of (2-Ethylpyridin-3-yl)methanol and offers practical solutions based on established chemical principles.
Low or No Yield of (2-Ethylpyridin-3-yl)methanol
Question: My reaction is resulting in a consistently low yield, or in some cases, no product at all. What are the likely causes and how can I address them?
Answer: A low yield in the synthesis of (2-Ethylpyridin-3-yl)methanol often points to issues in one of the two primary synthetic routes: the reduction of a carboxylic acid precursor (2-ethyl-3-pyridinecarboxylic acid) or an aldehyde precursor (2-ethyl-3-pyridinecarboxaldehyde). Let's break down the potential pitfalls in each step.
Route 1: Reduction of 2-Ethyl-3-Pyridinecarboxylic Acid
This is a robust method, but challenges can arise in both the synthesis of the acid and its subsequent reduction.
1. Issues in the Synthesis of 2-Ethyl-3-Pyridinecarboxylic Acid:
Inefficient Oxidation of the Precursor: If you are synthesizing the carboxylic acid by oxidizing a precursor like 3-methyl-2-ethylpyridine, incomplete or over-oxidation can be a problem.
Causality: Strong oxidizing agents can lead to the formation of byproducts, including dicarboxylic acids or even ring-opened products. Conversely, weak oxidizing agents may result in low conversion of the starting material.
Troubleshooting:
Choice of Oxidant: Consider using milder, more selective oxidizing agents. While not specific to this exact molecule, related syntheses of pyridine carboxylic acids have been achieved through various methods, including oxidation of substituted quinolines.[1]
Reaction Conditions: Carefully control the reaction temperature and the stoichiometry of the oxidizing agent. Stepwise addition of the oxidant can often improve selectivity.
Challenges in Ring Formation: If you are building the pyridine ring from acyclic precursors, such as those involving 2-ethylacrolein, the cyclization conditions are critical.[2]
Causality: The reaction conditions for pyridine ring synthesis are often sensitive to pH and temperature. Incorrect conditions can lead to a host of side products.
Troubleshooting:
pH Control: Ensure the pH of the reaction medium is optimized for the specific cyclization reaction you are employing.
Temperature Management: Maintain a stable and optimal temperature throughout the reaction.
2. Issues in the Reduction of 2-Ethyl-3-Pyridinecarboxylic Acid:
Incomplete Reduction: Carboxylic acids are less reactive towards reduction than aldehydes or ketones.
Causality: Common reducing agents like sodium borohydride (NaBH₄) are generally not effective for the direct reduction of carboxylic acids.[3]
Troubleshooting:
Choice of Reducing Agent: Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of converting carboxylic acids to primary alcohols.[4] Diborane (B₂H₆) is another effective alternative.
Reaction Conditions: Ensure anhydrous conditions, as LiAlH₄ reacts violently with water. The reaction is typically carried out in an inert solvent like tetrahydrofuran (THF) or diethyl ether. An excess of the reducing agent is often necessary.
Side Reactions: The pyridine ring itself can sometimes be susceptible to reduction under harsh conditions.
Causality: While less common for the aromatic pyridine ring, aggressive reducing conditions can potentially lead to over-reduction.
Troubleshooting:
Temperature Control: Perform the reduction at a low temperature (e.g., 0 °C to room temperature) to minimize side reactions.
Work-up Procedure: A careful aqueous work-up is crucial to quench the excess reducing agent and hydrolyze the intermediate aluminum salts to liberate the alcohol.
Route 2: Reduction of 2-Ethyl-3-Pyridinecarboxaldehyde
This route often provides higher yields due to the greater reactivity of the aldehyde functional group.
1. Issues in the Synthesis of 2-Ethyl-3-Pyridinecarboxaldehyde:
Oxidation of 2-Ethyl-3-methylpyridine: Similar to the carboxylic acid synthesis, controlling the oxidation is key.
Causality: Over-oxidation will lead to the formation of the corresponding carboxylic acid.
Troubleshooting:
Reduction of a Nitrile or Ester Precursor: If synthesizing the aldehyde from 2-ethyl-3-cyanopyridine or an ester of 2-ethyl-3-pyridinecarboxylic acid.
Causality: The reduction of a nitrile or ester to an aldehyde requires careful selection of the reducing agent to avoid over-reduction to the alcohol or amine.
Troubleshooting:
Use of DIBAL-H: Diisobutylaluminium hydride (DIBAL-H) is a common reagent for the partial reduction of esters and nitriles to aldehydes. The reaction must be carried out at low temperatures (typically -78 °C) to prevent over-reduction.
2. Issues in the Reduction of 2-Ethyl-3-Pyridinecarboxaldehyde:
Formation of Byproducts: While the reduction of an aldehyde to a primary alcohol is generally straightforward, side reactions can still occur.
Causality: Some reducing agents can lead to side products. For instance, reduction with zinc and formic acid has been reported to sometimes yield the corresponding methylpyridine as a byproduct.[6]
Troubleshooting:
Milder Reducing Agents: Sodium borohydride (NaBH₄) is a mild and selective reagent for the reduction of aldehydes and is generally the preferred choice. It is compatible with a wide range of functional groups and is less prone to over-reduction.
Reaction Conditions: The reduction with NaBH₄ is typically performed in a protic solvent like methanol or ethanol at room temperature.
Mild, selective for carbonyls. Tolerant to many functional groups.
2-Ethyl-3-Pyridinecarboxaldehyde
Zinc/Formic Acid
Formic Acid
Can lead to over-reduction to the methyl group.[6]
Experimental Workflow Visualization
Caption: Primary synthetic routes to (2-Ethylpyridin-3-yl)methanol.
Frequently Asked Questions (FAQs)
Q1: What are the most common impurities I should look out for, and how can I remove them?
A1: The most common impurities will depend on your chosen synthetic route.
From the Carboxylic Acid Route: Unreacted starting material (2-ethyl-3-pyridinecarboxylic acid) is a common impurity. Due to its acidic nature, it can often be removed by a basic wash during the work-up. Over-reduced byproducts are also a possibility.
From the Aldehyde Route: Unreacted 2-ethyl-3-pyridinecarboxaldehyde may be present. Over-reduction to 2-ethyl-3-methylpyridine is also a potential side product, especially with stronger reducing agents.[6]
Purification Strategies:
Column Chromatography: This is a highly effective method for separating the desired alcohol from both starting materials and byproducts. A silica gel column with a gradient elution of ethyl acetate in hexanes is a good starting point.
Recrystallization: If the final product is a solid, recrystallization from a suitable solvent system can be an excellent method for achieving high purity.[7]
Acid-Base Extraction: This can be used to remove acidic or basic impurities. For example, a wash with a dilute aqueous base (like sodium bicarbonate) will remove any unreacted carboxylic acid.
Q2: Are there any specific safety precautions I should take during this synthesis?
A2: Yes, several safety precautions are essential:
Lithium Aluminum Hydride (LiAlH₄): This reagent is highly pyrophoric and reacts violently with water and other protic solvents. It should only be handled under an inert atmosphere (e.g., nitrogen or argon) and by trained personnel. All glassware must be thoroughly dried before use.
Diborane (B₂H₆): This is a toxic and flammable gas. It is typically handled as a solution in THF. Work in a well-ventilated fume hood and take precautions to avoid inhalation.
Solvents: Many organic solvents used in these syntheses (e.g., THF, diethyl ether, hexanes, ethyl acetate) are flammable. Avoid open flames and use proper grounding to prevent static discharge.
Q3: How can I monitor the progress of my reduction reaction?
A3: Thin-Layer Chromatography (TLC) is the most convenient method for monitoring the reaction progress.
Procedure: Spot a small aliquot of your reaction mixture on a TLC plate alongside a spot of your starting material. Develop the plate in an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate).
Interpretation: The disappearance of the starting material spot and the appearance of a new spot corresponding to the product alcohol indicate that the reaction is proceeding. The relative polarity of the compounds will determine their retention factor (Rf) on the TLC plate; the alcohol product will typically have a lower Rf than the corresponding aldehyde and a different Rf from the carboxylic acid.
Q4: My final product appears to be an oil, but I've seen reports of it being a solid. What could be the reason for this discrepancy?
A4: The physical state of a compound can be influenced by its purity. The presence of even small amounts of impurities can sometimes prevent a compound from crystallizing, causing it to remain as an oil. Additionally, some compounds can exist as different polymorphic forms, which may have different melting points. If you are confident in the identity of your product (e.g., by NMR and mass spectrometry), you can try to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal if one is available. Further purification by chromatography may also be necessary.
Detailed Experimental Protocol: Reduction of 2-Ethyl-3-Pyridinecarboxaldehyde
This protocol provides a step-by-step methodology for the reduction of 2-ethyl-3-pyridinecarboxaldehyde to (2-Ethylpyridin-3-yl)methanol using sodium borohydride.
Materials:
2-Ethyl-3-pyridinecarboxaldehyde
Sodium borohydride (NaBH₄)
Methanol (MeOH)
Deionized water
Ethyl acetate
Brine (saturated aqueous NaCl solution)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Round-bottom flask
Magnetic stirrer and stir bar
Ice bath
Separatory funnel
Rotary evaporator
Procedure:
Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-ethyl-3-pyridinecarboxaldehyde (1.0 eq) in methanol (approximately 10 mL per gram of aldehyde).
Cooling: Cool the solution to 0 °C in an ice bath.
Addition of Reducing Agent: While stirring, slowly add sodium borohydride (1.1 eq) to the cooled solution in small portions. Caution: The addition of NaBH₄ to methanol will generate hydrogen gas, so ensure adequate ventilation.
Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and let the reaction proceed at room temperature. Monitor the progress of the reaction by TLC until the starting aldehyde is consumed (typically 1-2 hours).
Quenching the Reaction: Once the reaction is complete, carefully add deionized water dropwise to quench the excess NaBH₄.
Solvent Removal: Remove the methanol from the reaction mixture using a rotary evaporator.
Extraction: To the remaining aqueous residue, add ethyl acetate and transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).
Washing: Combine the organic layers and wash with brine.
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the filtrate under reduced pressure to yield the crude (2-Ethylpyridin-3-yl)methanol.
Purification: Purify the crude product by silica gel column chromatography, eluting with a gradient of ethyl acetate in hexanes, to obtain the pure (2-Ethylpyridin-3-yl)methanol.
Logical Relationship Diagram
Caption: A logical flowchart for troubleshooting low yield issues.
References
Moreira, A. L. S. L., et al. (2018). Bifunctionalized chitosan: A versatile adsorbent for removal of Cu (II) and Cr (VI) from aqueous solution. Carbohydrate Polymers, 201, 218-227. [Link]
Chemistry Steps. (n.d.). Reduction of Carboxylic Acids and Their Derivatives. Retrieved February 4, 2026, from [Link]
Google Patents. (n.d.). EP0564083A1 - Conversion of pyridine-2,3-dicarboxylic acid esters to their cyclic anhydrides.
Ferles, M., Kocjan, O., & Rádl, S. (1978). Studies in the pyridine series. Part LII. Reduction of some pyridine derivatives with zinc and formic acid. Collection of Czechoslovak Chemical Communications, 43(6), 1628-1635. [Link]
Google Patents. (n.d.). Method for the preparation of pyridine-2,3-dicarboxylic acids.
YouTube. (2018, June 15). Quick Revision - Purification of an organic solid. [Link]
Chemistry LibreTexts. (2023, January 22). Reduction & Oxidation Reactions of Carboxylic Acids. Retrieved February 4, 2026, from [Link]
Overcoming steric hindrance in 2-ethyl substituted pyridine reactions
Technical Support Center: Pyridine Functionalization Help Desk Current Status: 🟢 ONLINE Ticket Queue: High Volume (Steric Hindrance Inquiries) Operator: Senior Application Scientist, Ph.D. Welcome to the Pyridine Functio...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Pyridine Functionalization Help Desk
Current Status: 🟢 ONLINETicket Queue: High Volume (Steric Hindrance Inquiries)
Operator: Senior Application Scientist, Ph.D.
Welcome to the Pyridine Functionalization Support Center
You have reached the Tier-3 technical support for difficult heterocyclic transformations. We understand your frustration: 2-ethylpyridine is a deceptively simple molecule that acts as a "reaction sinkhole." The ethyl group at the C2 position functions as a steric gatekeeper, shielding the nitrogen lone pair and electronically perturbing the C3/C6 positions.
Below you will find troubleshooting guides (Tickets) for the three most common failure modes.
Ticket #101: "My Buchwald-Hartwig Coupling is Dead at 0% Conversion"
User Issue: I am trying to couple an aryl amine to 2-ethyl-4-chloropyridine, but the oxidative addition won't happen. I'm using Pd(PPh3)4 and standard conditions.
Root Cause Analysis:
Standard phosphines like PPh3 (Cone angle ~145°) are insufficient here. The 2-ethyl group creates a "buried volume" (%V_bur) around the metal center that prevents the approach of the substrate unless the ligand is bulky enough to force the formation of a highly reactive, mono-ligated Pd(0) species, yet flexible enough to accommodate the substrate during the reductive elimination step.
The Solution: Ligand Engineering
You must switch to Dialkylbiaryl Phosphines (Buchwald Ligands) or NHC (PEPPSI) systems.
Recommended Ligand Matrix:
Ligand Class
Specific Ligand
Why it works for 2-Ethyl Pyridine
First Choice
RuPhos
The bulk of the isopropoxy groups creates a pocket that accommodates the 2-substituted steric bulk while preventing catalyst deactivation.
Alternative
BrettPhos
Excellent for coupling weaker nucleophiles (primary amines) to hindered pyridines.
The "Nuclear" Option
Pd-PEPPSI-IPr
The NHC ligand is tightly bound and bulky (wingtip groups), stabilizing the Pd(0) intermediate against aggregation, which is common with hindered substrates.
Troubleshooting Workflow (Decision Tree)
Ticket #102: "I Cannot Functionalize the C-H Bonds (C3/C4/C6)"
User Issue: I need to add an alkyl group to the ring. Friedel-Crafts is impossible (pyridine is too electron-deficient), and standard lithiation (n-BuLi) is just deprotonating the ethyl side-chain.
Root Cause Analysis:
The 2-ethyl group makes the C3 position sterically inaccessible to standard electrophiles. Furthermore, the pyridine ring is electron-poor, repelling electrophiles. You are fighting both sterics and electronics.
The Solution: The Minisci Reaction (Radical Substitution)
Radicals are neutral species and are less affected by steric hindrance than charged nucleophiles. They attack the protonated (electron-deficient) pyridine ring rapidly.
Protocol: Silver-Catalyzed Minisci Alkylation
Use this protocol to install alkyl groups at C4 (major) and C6 (minor).
Why it works: The silver decarboxylates the acid to form an alkyl radical. The pyridine is protonated by H2SO4, activating it for radical attack. The radical is small enough to bypass the 2-ethyl bulk.
Visualizing the Pathway
Ticket #103: "N-Alkylation is Extremely Slow"
User Issue: I'm trying to make the pyridinium salt (N-ethylation), but the reaction takes 48 hours and yields are low. The 2-ethyl group is blocking the nitrogen.
Root Cause Analysis:
This is the "Ortho Effect." The ethyl group rotates, and its methyl tail sweeps out a volume that effectively shields the nitrogen lone pair from approaching electrophiles (like MeI or BnBr).
The Solution: The "Meisenheimer" Workaround (N-Oxide Route)
Instead of brute-forcing the alkylation, oxidize the nitrogen first. The N-oxide oxygen is further away from the steric bulk than the nitrogen lone pair, making it more accessible.
The "Switch" Protocol:
Oxidation: React 2-ethylpyridine with m-CPBA in DCM (Room Temp, 4h).
Result: 2-ethylpyridine-N-oxide. (The Oxygen atom protrudes out of the steric pocket).
Functionalization:
Option A (Chlorination): Treat N-oxide with POCl3 to get 2-ethyl-4-chloropyridine (now you can use Ticket #101).
Option B (Alkylation): Treat N-oxide with alkyl triflates (highly reactive) if a salt is absolutely required.
FAQs (Frequently Asked Questions)
Q: Can I use C-H activation to functionalize the ethyl group itself (lateral functionalization)?A: Yes, but it requires a "Transient Directing Group." Standard Pd-catalysis will struggle to distinguish the ethyl protons.
Recommendation: Use a Pd(II) catalyst with a bulky amino-acid ligand (like N-acetyl-isoleucine ). This promotes C(sp3)-H activation on the ethyl side chain by coordinating to the pyridine nitrogen and bending the catalyst toward the ethyl group.
Q: Why do you recommend RuPhos over XPhos?A: While XPhos is excellent, RuPhos has shown superior turnover numbers (TON) specifically for ortho-substituted heteroaromatics due to the specific interaction of its isopropoxy groups with the palladium center, which stabilizes the oxidative addition complex against the specific geometry of 2-substituted pyridines [1].
Q: My Minisci reaction turned into a black tar. What happened?A: You likely added the oxidant (persulfate) too quickly. This generates too many radicals simultaneously, leading to polymerization of the substrate or the alkyl source. Slow addition is non-negotiable.
References
Palladium-Catalyzed Cross-Coupling of Secondary and Tertiary Alkyl Bromides. ACS Cent. Sci. 2016. Link
A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines. RSC Advances. 2025.[2][3] Link
Discovery and Development of the Enantioselective Minisci Reaction. Acc. Chem. Res. 2023.[4][5] Link
C–H Arylation of Pyridines: High Regioselectivity. J. Am. Chem. Soc. (NIH Repository). Link
Radical chain monoalkylation of pyridines. Chem. Sci. 2021.[6] Link
Technical Support Center: Troubleshooting Low Conversion Rates in 2-Ethylnicotinate Reduction
Welcome to the technical support guide for the catalytic reduction of 2-ethylnicotinate. This resource is designed for researchers, chemists, and process development professionals who are encountering challenges in achie...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for the catalytic reduction of 2-ethylnicotinate. This resource is designed for researchers, chemists, and process development professionals who are encountering challenges in achieving high conversion rates for this critical transformation. The reduction of the electron-deficient pyridine ring is a notoriously challenging yet vital reaction in the synthesis of many pharmaceutical intermediates. This guide provides a structured, cause-and-effect approach to diagnosing and resolving common issues, grounded in established chemical principles and field-proven experience.
Initial Diagnosis: A General Troubleshooting Workflow
Before delving into specific issues, it's crucial to approach the problem systematically. A stalled or low-yield reaction is often a symptom of one or more underlying problems related to the catalyst, reaction conditions, or reagents. The following workflow provides a logical pathway for diagnosing the root cause of poor conversion.
Caption: General troubleshooting workflow for low conversion rates.
Part 1: Catalyst-Related Issues
The heterogeneous catalyst, typically palladium on carbon (Pd/C), is the engine of this reaction. Its activity is paramount, and it is highly susceptible to deactivation.
FAQ: My Pd/C catalyst shows little to no activity, even when fresh. What is the most common cause?
Answer: The most frequent cause of catalyst deactivation in pyridine reductions is catalyst poisoning by the substrate itself. The nitrogen atom in the pyridine ring possesses a lone pair of electrons that can strongly coordinate to the palladium metal centers. This coordination blocks the active sites, preventing the adsorption and activation of hydrogen, thereby shutting down the catalytic cycle.[1] This is a well-documented phenomenon in the hydrogenation of nitrogen-containing heterocycles.
Caption: Pyridine nitrogen coordinating to a palladium active site.
FAQ: How can I prevent this substrate-induced catalyst poisoning?
Answer: The most effective strategy is to protonate the pyridine nitrogen before introducing the catalyst. By converting the 2-ethylnicotinate into its hydrochloride salt (or another suitable salt), the nitrogen's lone pair is engaged in a bond with a proton and is no longer available to coordinate with the palladium.[1] This seemingly simple pre-step can dramatically improve reaction rates and conversion.
Protocol 1: In-Situ Formation of 2-Ethylnicotinate Hydrochloride
Dissolution: Dissolve the 2-ethylnicotinate (1.0 eq.) in a suitable solvent (e.g., ethanol, methanol) in the reaction vessel.
Acidification: Under an inert atmosphere (N₂ or Ar), slowly add a solution of HCl in a compatible solvent (e.g., 1.05 eq. of acetyl chloride in methanol, or gaseous HCl) while stirring. Maintain the temperature below 25°C.
Confirmation (Optional): Take a small aliquot, evaporate the solvent, and confirm salt formation via ¹H NMR (expect a downfield shift of aromatic protons and a broad N-H peak).
Catalyst Addition: Once salt formation is complete, carefully add the Pd/C catalyst (typically 5-10 mol%) under a continued inert atmosphere.
Hydrogenation: Seal the vessel, purge with hydrogen, and proceed with the hydrogenation under the desired pressure and temperature.
FAQ: Can I reuse or reactivate my Pd/C catalyst after a failed reaction?
Answer: While appealing from a cost perspective, reactivating a poisoned Pd/C catalyst is challenging and often unreliable. The deactivation may be due to strongly chemisorbed species that are difficult to remove.[2] Some literature suggests complex procedures like supercritical fluid extraction, but these are not practical for most labs.[3]
Recommendation: For predictable and reproducible results, always use a fresh, high-quality catalyst from a reputable supplier for each reaction. The cost of a failed reaction in terms of time and materials often outweighs the cost of fresh catalyst.
Part 2: Reaction Condition Optimization
If the catalyst is active, the next step is to scrutinize the reaction parameters. The reduction of an aromatic heterocycle is a high-activation-energy process that requires careful optimization.
FAQ: What are the recommended starting conditions for pressure, temperature, and solvent?
Answer: A systematic approach is key. Below is a table of typical starting points and optimization ranges. It's often best to start under milder conditions and increase intensity as needed.
Parameter
Typical Starting Point
Optimization Range
Rationale & Causality
H₂ Pressure
50-100 psi (3.5-7 bar)
50 - 1000+ psi (3.5 - 70+ bar)
Higher pressure increases hydrogen concentration on the catalyst surface, accelerating the rate. Ring hydrogenation is often highly pressure-dependent.[4]
Temperature
Room Temperature (20-25°C)
20 - 80°C
Increases reaction rate but may also promote side reactions or catalyst sintering at higher extremes. A moderate increase (e.g., to 50°C) is a common optimization step.[4]
Solvent
Ethanol or Methanol
EtOH, MeOH, Ethyl Acetate, Acetic Acid
Protic solvents like alcohols can aid in the hydrogenation process. Acetic acid can serve as both solvent and proton source, but may lead to N-acetylation if the product amine is formed. Solvent choice must also ensure substrate solubility.[5][6]
Catalyst Loading
5 mol %
2 - 10 mol %
Higher loading increases the number of active sites, but with diminishing returns. If 10 mol% is ineffective, the issue likely lies elsewhere.
FAQ: My reaction stalls at partial conversion. Should I increase pressure or temperature first?
Answer: If catalyst poisoning has been ruled out, the recommended optimization sequence is: Time -> Pressure -> Temperature .
Extend Reaction Time: First, ensure the reaction has run long enough (e.g., 24-38 hours), as this transformation can be slow.[4]
Increase Pressure: If time is not the issue, increasing hydrogen pressure is the next logical step. This directly addresses a potential rate-limiting factor (hydrogen availability at the catalyst surface) with a lower risk of inducing side reactions compared to heat.
Increase Temperature: If increasing pressure does not lead to full conversion, moderately increase the temperature. Be cautious, as excessive heat can lead to catalyst deactivation or undesired hydrogenolysis reactions.
Part 3: Substrate and Reagent Purity
The adage "garbage in, garbage out" is particularly true for catalysis. Impurities in your starting materials can have an outsized impact on the reaction's success.
FAQ: My 2-ethylnicotinate is from a new supplier and the reaction is failing. How do I verify its purity?
Answer: Impurities from the esterification of nicotinic acid, such as unreacted nicotinic acid or residual strong acids/bases used in synthesis, can interfere with the reaction.[7]
Protocol 2: Substrate Purity Verification and Purification
Analytical Check:
¹H NMR: Acquire a spectrum in CDCl₃ or DMSO-d₆. Look for sharp, well-resolved peaks corresponding to the 2-ethylnicotinate structure. Check for the absence of broad peaks that might indicate acidic protons from nicotinic acid.
GC-MS: This is an excellent method to quantify purity and identify volatile impurities. The method should show a single major peak corresponding to the product's mass.
Purity Threshold: Aim for a substrate purity of >98% for consistent results.
Purification: If impurities are detected, consider one of the following:
Recrystallization: If the material is a solid at room temperature.
Vacuum Distillation: As 2-ethylnicotinate is a liquid, this is often the most effective method for removing non-volatile or less-volatile impurities.
FAQ: Could my hydrogen source be the problem?
Answer: Yes. While less common, industrial hydrogen sources can contain catalyst poisons like carbon monoxide (CO) or sulfur compounds (H₂S). These molecules can adsorb irreversibly to palladium, rendering it inactive. Always use high-purity (≥99.995%) or ultra-high-purity (≥99.999%) hydrogen for sensitive catalytic reactions. If you are using a shared cylinder in a lab, you cannot be certain of its history.
Part 4: Analytical and Mechanistic Troubleshooting
Accurate monitoring is essential to correctly diagnose a problem. Misinterpreting analytical data can lead you down the wrong troubleshooting path.
FAQ: What is the expected reaction pathway and how can I monitor it effectively?
Answer: The reduction of 2-ethylnicotinate to (piperidin-2-yl)methanol typically proceeds in two main stages: first, the hydrogenation of the pyridine ring to form ethyl piperidine-2-carboxylate, followed by the reduction of the ester to the primary alcohol. The ring hydrogenation is generally the more challenging step.
Caption: Reaction pathway for 2-ethylnicotinate reduction.
Effective Monitoring Protocol:
TLC: Use a suitable solvent system (e.g., 7:3 Hexane/EtOAc) to track the disappearance of the UV-active starting material. The piperidine intermediate and final product will likely have very different Rf values and may require staining (e.g., permanganate) to visualize.[8]
¹H NMR Spectroscopy: This is the most informative method. You can directly observe the disappearance of the aromatic protons (signals typically >7.0 ppm) and the appearance of the broad aliphatic protons of the piperidine ring (signals typically 1.5-3.5 ppm).[5] By integrating these regions, you can accurately quantify the conversion of the aromatic ring.
By following this structured troubleshooting guide, you can systematically identify and resolve the issues hindering your 2-ethylnicotinate reduction, leading to improved conversion rates and more reliable synthetic outcomes.
References
Process Intensification for the Continuous Flow Hydrogenation of Ethyl Nicotinate. Organic Process Research & Development. Available at: [Link]
Recent Advances of Pd/C-Catalyzed Reactions. MDPI. Available at: [Link]
Optimizing a two-step hydrogenation reaction in a flow reactor using a Spinsolve Benchtop NMR. Magritek. Available at: [Link]
A Green Approach to the Production of 2-pyridone Derivatives Promoted by Infrared Irradiation. SciELO México. Available at: [Link]
Activation method of inactive Pd/C catalyst in hydrogenation reaction.Google Patents.
Deactivation and reactivation of Pd/C catalyst used in repeated batch hydrodechlorination of PCE. ResearchGate. Available at: [Link]
Poisoning and deactivation of palladium catalysts. SciSpace. Available at: [Link]
A kind of preparation method of ethyl nicotinate.Google Patents.
Process Intensification for the Continuous Flow Hydrogenation of Ethyl Nicotinate - Supplementary Information. University of Cambridge. Available at: [Link]
Technical Support Center: Optimizing Solvent Selection for (2-Ethylpyridin-3-yl)methanol Recrystallization
Welcome to the technical support center for the recrystallization of (2-Ethylpyridin-3-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical so...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the recrystallization of (2-Ethylpyridin-3-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the purification of this compound. Here, we move beyond simple protocols to explain the fundamental principles behind solvent selection and troubleshooting, ensuring you can develop robust and reproducible crystallization processes.
Part 1: Frequently Asked Questions (FAQs)
This section addresses common initial questions regarding the recrystallization of (2-Ethylpyridin-3-yl)methanol, providing a foundational understanding of the compound's behavior and the critical parameters for its purification.
Q1: What are the key physicochemical properties of (2-Ethylpyridin-3-yl)methanol that influence solvent selection?
A1: Understanding the molecule's structure is paramount. (2-Ethylpyridin-3-yl)methanol possesses both polar and non-polar characteristics. The pyridine ring and the hydroxyl (-OH) group are capable of hydrogen bonding, making the molecule soluble in polar solvents.[1] The ethyl group, conversely, introduces a degree of non-polar character. This amphiphilic nature means that a single ideal solvent might be elusive, often necessitating the use of a solvent/anti-solvent system for optimal recrystallization. Key properties to consider are:
Polarity: The presence of the nitrogen atom in the pyridine ring and the hydroxyl group make it a polar molecule.
Hydrogen Bonding: It can act as both a hydrogen bond donor (from the -OH group) and acceptor (at the nitrogen and oxygen atoms).
Predicted Solubility: It is predicted to be soluble in polar organic solvents like methanol, ethanol, and chloroform, with limited solubility in water.[2]
Q2: What is the ideal solubility profile for a recrystallization solvent?
A2: The perfect solvent for recrystallization will exhibit high solubility for the compound of interest at elevated temperatures and low solubility at lower temperatures.[3] This temperature-dependent solubility differential is the driving force for crystallization upon cooling. Additionally, the impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or insoluble even at high temperatures (allowing for hot filtration).[3]
Q3: Where should I start with solvent screening for (2-Ethylpyridin-3-yl)methanol?
A3: A good starting point is to test a range of solvents with varying polarities. Based on the "like dissolves like" principle, solvents with similar functional groups are often good candidates.[4] For (2-Ethylpyridin-3-yl)methanol, this suggests alcohols and other polar solvents. A recommended initial screening panel is presented in the table below.
Table 1: Initial Solvent Screening Panel for (2-Ethylpyridin-3-yl)methanol
Solvent Class
Examples
Rationale
Alcohols
Methanol, Ethanol, Isopropanol (IPA)
The hydroxyl group can hydrogen bond with the target molecule.[5]
Esters
Ethyl Acetate
Medium polarity, often a good balance for molecules with mixed character.
Varying degrees of polarity; MTBE can be a good anti-solvent.
Hydrocarbons
Heptane, Toluene
Non-polar solvents, primarily useful as anti-solvents.
Chlorinated
Dichloromethane (DCM)
Good solvent for a wide range of organic compounds, but has environmental and health concerns.
Water
Highly polar, likely to be an anti-solvent.
Q4: What are Hansen Solubility Parameters (HSP) and how can they guide solvent selection?
A4: Hansen Solubility Parameters are a more sophisticated approach to predicting solubility based on the principle that "like dissolves like."[6] They deconstruct the total cohesive energy of a substance into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding (δH).[7] By matching the HSP of the solute with that of the solvent, a good solubility match can be predicted.[8][9] While experimentally determining the HSP for a new compound can be intensive, predictive software can provide useful estimates to narrow down the solvent screening process.
Q5: Can computational models like COSMO-RS assist in solvent selection?
A5: Yes, the Conductor-like Screening Model for Real Solvents (COSMO-RS) is a powerful computational tool that can predict thermodynamic properties of fluids and solutions from first principles.[10] It can be used to predict the solubility of a compound in various solvents, thereby screening a large number of candidates virtually before any experimental work is done.[11][12][13] This can save significant time and resources in the development of a crystallization process.
Part 2: Troubleshooting Guide
This section provides a systematic approach to resolving common issues encountered during the recrystallization of (2-Ethylpyridin-3-yl)methanol.
Problem 1: The compound "oils out" instead of crystallizing.
Symptoms: Upon cooling, the solution becomes cloudy, and a liquid phase separates instead of solid crystals.[14][15] This oil may eventually solidify into an amorphous mass, trapping impurities.
Causality: Oiling out occurs when the solute's solubility is exceeded at a temperature that is above its melting point in the solvent system.[16] This is common for compounds with low melting points or when the solution is highly impure, leading to a significant melting point depression.[16]
Solutions:
Increase Solvent Volume: Add more of the primary solvent to the hot solution to ensure the compound remains dissolved at a lower temperature during cooling.[16]
Slow Down Cooling: A slower cooling rate provides more time for the molecules to orient themselves into a crystal lattice. Rapid cooling favors the formation of an amorphous oil.
Change Solvent System: The current solvent may be too good a solvent. Consider switching to a less effective solvent or using a solvent/anti-solvent system.
Seeding: Introduce a small amount of pure crystalline material (seed crystals) to the solution as it cools. This provides a template for crystal growth and can bypass the kinetic barrier to nucleation.
Problem 2: No crystals form, even after extended cooling.
Symptoms: The solution remains clear and no solid precipitates, even after cooling to a low temperature.
Causality: This indicates that the solution is not supersaturated. The compound is still too soluble in the chosen solvent at the lower temperature.
Solutions:
Reduce Solvent Volume: If possible, gently heat the solution and evaporate some of the solvent to increase the concentration of the solute.
Introduce an Anti-Solvent: Slowly add a solvent in which the compound is insoluble (an anti-solvent) to the solution until it becomes slightly turbid. Then, gently heat until the solution is clear again and allow it to cool slowly.
Induce Nucleation: If the solution is suspected to be supersaturated, try scratching the inside of the flask with a glass rod at the meniscus. This can create microscopic imperfections that serve as nucleation sites.
Re-evaluate Solvent Choice: The chosen solvent is likely too good. Refer back to the solvent screening data and select a solvent in which the compound has lower solubility at room temperature.
Problem 3: The recovered crystals are of low purity.
Symptoms: Analytical data (e.g., HPLC, NMR) of the recrystallized material shows the presence of significant impurities.
Causality:
Inadequate Impurity Rejection: The chosen solvent may not be effectively separating the desired compound from its impurities.
Co-precipitation: Impurities may be crystallizing along with the product.
Inclusion in the Crystal Lattice: Impurities may be trapped within the growing crystals.
Residual Mother Liquor: Impurities dissolved in the solvent may remain on the surface of the crystals after filtration.
Solutions:
Optimize the Wash Step: Ensure the filtered crystals are washed with a small amount of cold, fresh solvent to remove any residual mother liquor.[17]
Re-crystallize: A second recrystallization is often necessary to achieve high purity.
Consider a Different Solvent System: A different solvent may provide better discrimination between the product and impurities.
Charcoal Treatment: If the impurities are colored, adding a small amount of activated charcoal to the hot solution before filtration can help to adsorb them.
Understand the Impurity Profile: Identify the major impurities to better select a solvent system that will leave them in the mother liquor.[18][19] Impurities can arise from starting materials, by-products, or degradation products.[18][20]
Problem 4: Poor recovery of the recrystallized product.
Symptoms: The final yield of pure crystals is very low.
Causality:
Using too much solvent: This is a common cause of low recovery, as a significant amount of the product will remain dissolved in the mother liquor even after cooling.[17][21]
Premature crystallization: The compound may have started to crystallize during hot filtration.
Inappropriate solvent choice: The compound may have significant solubility in the solvent even at low temperatures.
Solutions:
Minimize Solvent Usage: Use the minimum amount of hot solvent required to fully dissolve the crude material.[17]
Preheat the Filtration Apparatus: When performing a hot filtration, preheating the funnel and receiving flask can prevent premature crystallization.
Optimize the Cooling Process: Ensure the solution is cooled sufficiently to maximize the precipitation of the product. An ice bath is often recommended.
Analyze the Mother Liquor: Evaporate the solvent from the mother liquor to see how much product was lost. If a significant amount of product is present, the recrystallization conditions need to be optimized.
Problem 5: Polymorphism is observed.
Symptoms: The recrystallized product exhibits different physical properties (e.g., melting point, solubility, crystal habit) from batch to batch, even with high chemical purity.
Causality: Polymorphism is the ability of a compound to exist in multiple crystalline forms.[22][23] The formation of a particular polymorph can be influenced by the solvent, cooling rate, and temperature.[22]
Solutions:
Standardize the Recrystallization Protocol: Tightly control all parameters, including the solvent system, cooling profile, and agitation.
Characterize the Polymorphs: Use analytical techniques such as X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC) to identify and characterize the different polymorphic forms.
Seeding with the Desired Polymorph: Once the desired, most stable polymorph is identified, use it to seed subsequent recrystallizations to ensure consistent production of that form.
Solvent Screening for Polymorph Control: Different solvents can favor the formation of different polymorphs. A systematic screen may be necessary to find a solvent system that consistently produces the desired form.[24]
Part 3: Experimental Protocols and Visualizations
Protocol 1: Small-Scale Solvent Screening
Place approximately 10-20 mg of crude (2-Ethylpyridin-3-yl)methanol into several small test tubes.
To each test tube, add a different solvent from the screening panel (Table 1) dropwise at room temperature, vortexing after each addition.
Observe the solubility at room temperature. A good candidate solvent will not dissolve the compound at this stage.
For the solvents that did not dissolve the compound, gently heat the test tubes in a water bath.
Continue adding the solvent dropwise with heating until the solid just dissolves.
Allow the clear solutions to cool slowly to room temperature, and then place them in an ice bath.
Observe the formation of crystals. The ideal solvent will show rapid and extensive crystal formation upon cooling.
Diagram 1: General Recrystallization Workflow
Caption: A generalized workflow for the recrystallization process.
Diagram 2: Troubleshooting Logic for "Oiling Out"
Caption: A decision tree for troubleshooting the "oiling out" phenomenon.
References
Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation. National Institutes of Health. Available from: [Link]
The Hansen solubility approach towards green solvent processing: n-channel organic field-effect transistors under ambient conditions. Royal Society of Chemistry. Available from: [Link]
Solubility Properties of Methanol in Organic Solvents. ResearchGate. Available from: [Link]
Physicochemical and Biological Properties of Menthol and Thymol-Based Natural Deep Eutectic Solvents. MDPI. Available from: [Link]
Triphenylmethanol. Wikipedia. Available from: [Link]
Hansen Solubility Parameters Applied to the Extraction of Phytochemicals. National Institutes of Health. Available from: [Link]
(2-ethylpyridin-3-yl)methanol (C8H11NO). PubChem. Available from: [Link]
(PYRIDIN-3-YL)METHANOL. Matrix Fine Chemicals. Available from: [Link]
Tips & Tricks: Recrystallization. University of Rochester, Department of Chemistry. Available from: [Link]
Pyridine synthesis. Organic Chemistry Portal. Available from: [Link]
Polymorphism in Pharmaceutical Compounds. ResearchGate. Available from: [Link]
(5-Ethyl-2-methylpyridin-3-yl)methanol. PubChem. Available from: [Link]
Oiling Out in Crystallization. Mettler Toledo. Available from: [Link]
Recent trends in the impurity profile of pharmaceuticals. National Institutes of Health. Available from: [Link]
A New Hybrid Virtual Screening Model for Predicting Solvate Formation Propensity in Pharmaceutical Crystallization. ACS Publications. Available from: [Link]
Identification and synthesis of impurities formed during sertindole preparation. Beilstein Journal of Organic Chemistry. Available from: [Link]
Technical Support Center: Minimizing Side Reactions During the Oxidation of (2-Ethylpyridin-3-yl)methanol
Welcome to the technical support center for the selective oxidation of (2-Ethylpyridin-3-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challeng...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the selective oxidation of (2-Ethylpyridin-3-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this crucial synthetic transformation. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed, field-proven protocols to help you achieve high-yield, clean conversion to the desired aldehyde, 2-ethyl-3-formylpyridine.
Introduction: The Challenge of Selectivity
The oxidation of (2-Ethylpyridin-3-yl)methanol to its corresponding aldehyde is a foundational step in the synthesis of various pharmaceutical intermediates and biologically active molecules. However, the presence of both a primary alcohol and a nucleophilic pyridine ring within the same molecule presents a significant challenge: achieving selective oxidation of the alcohol without inducing unwanted side reactions. The two most common and problematic side reactions are:
Over-oxidation: The desired aldehyde is further oxidized to the corresponding carboxylic acid, 2-ethylnicotinic acid.
N-Oxidation: The lone pair of electrons on the pyridine nitrogen atom is oxidized to form the pyridine N-oxide derivative.
This guide provides a comprehensive overview of strategies to minimize these side reactions by selecting the appropriate oxidation method and meticulously controlling reaction conditions.
Troubleshooting Guide: Common Issues and Solutions
This section addresses specific problems you may encounter during your experiments in a question-and-answer format, providing causal explanations and actionable solutions.
Q1: My reaction is producing a significant amount of the carboxylic acid byproduct. How can I prevent this over-oxidation?
A1: Over-oxidation is a common issue, particularly with stronger oxidizing agents or when water is present in the reaction mixture. The aldehyde intermediate forms a hydrate in the presence of water, which is then susceptible to further oxidation.
Underlying Cause & Solution:
Oxidant Choice: Avoid strong, chromium (VI)-based oxidants like Jones reagent (CrO₃/H₂SO₄) or potassium permanganate (KMnO₄) under harsh conditions, as these will readily oxidize the primary alcohol to a carboxylic acid. Opt for milder, selective reagents such as those discussed in the protocols below (Swern, Dess-Martin, TEMPO, MnO₂).
Anhydrous Conditions: Ensure your reaction is performed under strictly anhydrous conditions. This means using dry solvents, freshly distilled reagents where necessary, and carrying out the reaction under an inert atmosphere (e.g., nitrogen or argon). Even trace amounts of water can facilitate hydrate formation and subsequent over-oxidation.[1]
Reaction Time and Temperature: Do not let the reaction run for an extended period after the starting material has been consumed (monitor by TLC or LC-MS). Over-running the reaction can lead to the slow oxidation of the aldehyde. Similarly, elevated temperatures can sometimes promote over-oxidation.
Q2: I am observing a significant amount of a more polar byproduct, which I suspect is the pyridine N-oxide. How can I avoid this?
A2: The pyridine nitrogen is nucleophilic and can be oxidized by certain reagents, especially those with electrophilic oxygen sources like peracids or even some hypervalent iodine reagents under certain conditions.
Underlying Cause & Solution:
Reagent Selection: Reagents like meta-chloroperoxybenzoic acid (m-CPBA) are known to efficiently produce N-oxides and should be avoided for this alcohol oxidation.[2] While Dess-Martin Periodinane (DMP) is generally selective for alcohols, N-oxide formation can sometimes be observed as a minor byproduct. Methods like Swern oxidation or the use of activated manganese dioxide (MnO₂) are generally less prone to N-oxidation due to the nature of the active oxidant.
Protonation Strategy: In some cases, temporarily protonating the pyridine nitrogen with a non-nucleophilic acid (e.g., trifluoroacetic acid, TFA) can protect it from oxidation. However, the compatibility of this approach must be carefully evaluated with the chosen oxidation conditions, as acidic conditions can affect the stability of some reagents (e.g., Swern intermediates).
Q3: My Swern oxidation is giving a low yield and a complex mixture of byproducts. What could be going wrong?
A3: The Swern oxidation is highly effective but very sensitive to reaction conditions, particularly temperature.
Underlying Cause & Solution:
Temperature Control: It is critical to maintain the reaction temperature at or below -60 °C during the formation of the reactive intermediate and its reaction with the alcohol.[3] Allowing the reaction to warm up prematurely can lead to the decomposition of the chlorosulfonium salt and the formation of side products like mixed thioacetals.[4]
Order of Addition: Ensure the correct order of addition is followed: activate the DMSO with oxalyl chloride first, then add the alcohol, and finally add the triethylamine base. Adding the base before the alcohol has fully reacted with the activated DMSO can lead to side reactions.
Purity of Reagents: Use high-purity, anhydrous DMSO and dichloromethane. Oxalyl chloride should be handled with care as it is moisture-sensitive.
Q4: The purification of my desired aldehyde by column chromatography is difficult, and I'm getting low recovery.
A4: Pyridyl aldehydes can be challenging to purify due to their polarity and potential for interaction with silica gel.
Underlying Cause & Solution:
Silica Gel Acidity: The acidic nature of standard silica gel can lead to peak tailing and sometimes degradation of basic compounds like pyridines. Consider deactivating the silica gel by pre-treating it with a small amount of triethylamine in the eluent system (e.g., 0.5-1% triethylamine in your hexane/ethyl acetate mixture).
Alternative Stationary Phases: If tailing is severe, consider using a different stationary phase like alumina (basic or neutral) or a C18 reversed-phase column for preparative HPLC.
Work-up Procedure: For Dess-Martin oxidation, the iodinane byproducts can sometimes complicate purification. A common work-up procedure involves quenching the reaction with a saturated aqueous solution of sodium thiosulfate to reduce the excess reagent and byproducts to more easily removable forms.
Frequently Asked Questions (FAQs)
Q: Which oxidation method is the "best" for (2-Ethylpyridin-3-yl)methanol?
A: The "best" method depends on several factors including the scale of your reaction, available equipment, and tolerance for certain byproducts. The table below provides a comparative summary to help you decide.
Q: Can I use PCC (Pyridinium Chlorochromate) for this oxidation?
A: While PCC is a classic reagent for oxidizing primary alcohols to aldehydes, it is a chromium-based reagent and is now often avoided due to its toxicity and the challenges associated with waste disposal. Modern methods like Swern, DMP, and TEMPO-catalyzed oxidations are generally preferred for their milder conditions and more environmentally benign profiles.[5][6][7]
Q: What if I accidentally form the pyridine N-oxide? Can I reverse it?
A: Yes, pyridine N-oxides can be deoxygenated back to the parent pyridine. A common and mild method involves treatment with a trivalent phosphorus compound like phosphorus trichloride (PCl₃) or triphenylphosphine (PPh₃).[8] Catalytic hydrogenation with palladium on carbon (Pd/C) can also be effective, but care must be taken as this could also reduce the aldehyde.[8][9]
Q: How can I confirm the formation of the desired aldehyde and potential side products?
A: A combination of analytical techniques is recommended:
TLC: To monitor the progress of the reaction. The aldehyde should have a higher Rf value than the starting alcohol. The carboxylic acid and N-oxide will typically be more polar and have lower Rf values.
¹H NMR Spectroscopy: Look for the appearance of a characteristic aldehyde proton signal between δ 9-10 ppm and the disappearance of the alcohol's -CH₂OH protons.
Mass Spectrometry (MS): To confirm the molecular weight of the product and identify any side products.
Comparative Overview of Recommended Oxidation Methods
The following table summarizes the key features of the four recommended mild oxidation methods for (2-Ethylpyridin-3-yl)methanol.
Method
Reagents
Typical Yield Range
Advantages
Disadvantages
Swern Oxidation
DMSO, Oxalyl Chloride, Triethylamine
85-95%
High yields, metal-free, broad functional group tolerance.[4][5]
Potential for chlorination of electron-rich rings; over-oxidation can occur if not carefully controlled.[1]
Manganese Dioxide (MnO₂) Oxidation
Activated MnO₂
70-85%
Inexpensive, good for benzylic-type alcohols, easy workup (filtration).[12][13]
Requires a large excess of activated MnO₂, reaction times can be long, reproducibility can vary with MnO₂ quality.[13]
Detailed Experimental Protocols
Here we provide detailed, step-by-step protocols for the most recommended oxidation methods. Safety Note: Always perform these reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).
Protocol 1: Swern Oxidation
This protocol is adapted from standard literature procedures and is known for its high efficiency.[4][5][14]
Apparatus Setup:
Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen/argon inlet, and a dropping funnel.
Maintain a positive pressure of inert gas throughout the reaction.
Reagent Preparation:
In the flask, dissolve oxalyl chloride (1.2 equivalents) in anhydrous dichloromethane (DCM) to make a ~0.5 M solution.
Cool the solution to -78 °C using a dry ice/acetone bath.
Activation of DMSO:
Slowly add a solution of anhydrous dimethyl sulfoxide (DMSO) (2.2 equivalents) in anhydrous DCM to the oxalyl chloride solution via the dropping funnel, ensuring the internal temperature does not rise above -60 °C.
Stir the resulting mixture at -78 °C for 15 minutes.
Addition of Alcohol:
Dissolve (2-Ethylpyridin-3-yl)methanol (1.0 equivalent) in a minimal amount of anhydrous DCM.
Add the alcohol solution dropwise to the reaction mixture, again maintaining the temperature at or below -70 °C.
Stir the mixture at -78 °C for 30-45 minutes.
Elimination Step:
Slowly add triethylamine (5.0 equivalents) to the reaction mixture.
Allow the reaction to stir at -78 °C for 30 minutes, then slowly warm to room temperature over about 1 hour.
Work-up and Purification:
Quench the reaction by adding water.
Transfer the mixture to a separatory funnel and separate the layers.
Extract the aqueous layer with DCM (2x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel (pre-treated with triethylamine) using a hexane/ethyl acetate gradient.
This method is convenient as it is typically run at room temperature.[6][10]
Apparatus Setup:
In a round-bottom flask equipped with a magnetic stir bar and a nitrogen/argon inlet, add (2-Ethylpyridin-3-yl)methanol (1.0 equivalent).
Reaction:
Dissolve the alcohol in anhydrous dichloromethane (DCM).
Add Dess-Martin Periodinane (1.1-1.3 equivalents) to the solution in one portion.
Stir the reaction at room temperature and monitor its progress by TLC (typically complete within 1-3 hours).
Work-up and Purification:
Upon completion, dilute the reaction mixture with diethyl ether and quench by adding a 1:1 mixture of saturated aqueous sodium bicarbonate and saturated aqueous sodium thiosulfate.
Stir vigorously until the two layers are clear.
Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with diethyl ether (2x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.
Purify by flash column chromatography as described in Protocol 1.
Visualizing the Process: Diagrams
To aid in understanding the reaction pathways and decision-making process, the following diagrams are provided.
Caption: Primary reaction pathways in the oxidation of (2-Ethylpyridin-3-yl)methanol.
Caption: A decision tree to guide the selection of an appropriate oxidation method.
References
Omura, K.; Swern, D. Oxidation of alcohols by "activated" dimethyl sulfoxide. A preparative, steric and mechanistic study. Tetrahedron1978 , 34 (11), 1651–1660. [Link]
Mancuso, A. J.; Huang, S.-L.; Swern, D. Oxidation of long-chain and related alcohols to carbonyls by dimethyl sulfoxide "activated" by oxalyl chloride. J. Org. Chem.1978 , 43 (12), 2480–2482. [Link]
Tojo, G.; Fernández, M. Oxidation of Alcohols to Aldehydes and Ketones: A Guide to Current Common Practice. Springer Science & Business Media, 2006. [Link]
Tidwell, T. T. Oxidation of Alcohols to Carbonyl Compounds via Alkoxysulfonium Ylides: The Moffatt, Swern, and Related Oxidations. Org. React.1990 , 39, 297-572. [Link]
Kaiser, E. M.; Bartling, G. J.; Thomas, W. R.; Holt, R. J.; Hrubiec, R. T. N-Oxides of Pyridines. J. Org. Chem.1973 , 38 (1), 71–75. [Link]
Dess, D. B.; Martin, J. C. Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones. J. Org. Chem.1983 , 48 (22), 4155–4156. [Link]
Zacharie, B.; Moreau, N.; Dockendorff, C. A Mild Procedure for the Reduction of Pyridine N-Oxides to Piperidines Using Ammonium Formate. J. Org. Chem.2001 , 66 (15), 5264–5265. [Link]
Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. J. Org. Chem.1996 , 61 (11), 3849–3862. [Link]
Anelli, P. L.; Biffi, C.; Montanari, F.; Quici, S. A new, catalytic two-phase oxidation of alcohols to carbonyl compounds by hypochlorite using 4-methoxy-2,2,6,6-tetramethylpiperidine-1-oxyl. J. Org. Chem.1987 , 52 (12), 2559–2562. [Link]
Mitrovic, V. Solutions and challenges in sample preparation for chromatography. LCGC North America2004 , 22 (11), 1094-1103. [Link]
Reddit. MnO2 Activation/Preparation for Alcohol Oxidation?. r/Chempros. [Link]
ResearchGate. (a) Aerobic oxidation of benzyl alcohol using activated ε-MnO2 and... [Link]
Kuutti, L., et al. Chemical Recovery in TEMPO Oxidation. BioResources2016 , 11 (3), 6050-6061. [Link]
ARKIVOC. Recent trends in the chemistry of pyridine N-oxides. [Link]
Agilent Technologies. Purification Workflow from Different Perspectives Part 2 High-Throughput Purification. [Link]
ResearchGate. Facile and Efficient Synthesis of Ethyl 3-oxo-3-(pyridin-4-yl)-2-((pyridin-4-yl)methylene)propanoate. [Link]
ResearchGate. A Simple, Rapid and Efficient Protocol for the Synthesis of Methylthiomethyl Esters under Swern Oxidation Conditions. [Link]
Organic Chemistry Portal. A Mild Procedure for the Reduction of Pyridine N-Oxides to Piperidines Using Ammonium Formate. [Link]
National Institutes of Health. Selective Oxidation of Benzylic and Allylic Alcohols Using Mn(OAc)3/Catalytic 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone. [Link]
PubMed Central (PMC). A Practical Method for the Synthesis of 2-Alkynylpropenals. [Link]
Technical Support Center: Chromatography for (2-Ethylpyridin--3-yl)methanol
Welcome to the dedicated support center for the chromatographic analysis of (2-Ethylpyridin-3-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, pract...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the dedicated support center for the chromatographic analysis of (2-Ethylpyridin-3-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing mobile phases and troubleshooting common issues encountered during HPLC analysis of this polar, basic compound.
Understanding the Analyte: (2-Ethylpyridin-3-yl)methanol
Successful method development begins with a fundamental understanding of the analyte's physicochemical properties. (2-Ethylpyridin-3-yl)methanol is a substituted pyridine derivative with characteristics that present specific challenges for reversed-phase chromatography.
Pyridine Nitrogen: The nitrogen atom in the pyridine ring is basic, with a predicted pKa similar to other pyridine derivatives (typically around 5.0-6.0).[1][2][3] This means its charge state is highly dependent on the mobile phase pH.
Polarity: The molecule contains a polar hydroxymethyl (-CH2OH) group and a non-polar ethyl (-CH2CH3) group. Its predicted XlogP value is approximately 0.8, classifying it as a polar compound.[4]
Silanol Interaction: As a basic compound, it is highly susceptible to undesirable ionic interactions with acidic residual silanol groups on the surface of traditional silica-based stationary phases, a primary cause of poor peak shape.[5]
Frequently Asked Questions (FAQs): Mobile Phase Optimization
This section addresses the most common questions regarding the initial setup and optimization of a robust HPLC method for (2-Ethylpyridin-3-yl)methanol.
Q1: What is the most critical parameter for analyzing (2-Ethylpyridin-3-yl)methanol, and what is the best starting point?
A: Mobile phase pH is, without question, the most powerful tool for controlling the retention and peak shape of ionizable compounds like (2-Ethylpyridin-3-yl)methanol.[7][8][9]
The recommended starting point is a low pH, typically between 2.5 and 3.5.
The rationale is twofold:
Analyte State: At a pH below its pKa (~5.0), the pyridine nitrogen is fully protonated (R-NH+). This ensures a single, stable ionic form of the analyte exists in solution, preventing retention time drift that can occur when working near the pKa.
Stationary Phase State: Standard silica columns have residual silanol groups (Si-OH) with a pKa of approximately 3.5-4.5. By operating at a pH < 3.5, these silanols are predominantly in their neutral, non-ionized form. This significantly minimizes the strong electrostatic interactions that cause severe peak tailing.[5]
Fig 1. Effect of pH on analyte and silanol ionization.
Q2: Which organic modifier should I choose: Acetonitrile (ACN) or Methanol (MeOH)?
A: Both are viable, but Acetonitrile (ACN) is generally the preferred starting solvent.
Feature
Acetonitrile (ACN)
Methanol (MeOH)
Elution Strength
Stronger eluent for this class of compounds.
Weaker eluent; may provide more retention.
Peak Shape
Often provides sharper, more efficient peaks for basic compounds.
Can sometimes result in broader peaks.
UV Cutoff
~190 nm
~205 nm
Viscosity/Pressure
Lower viscosity results in lower system backpressure.
Higher viscosity.
Recommendation
Start with ACN. It typically offers better peak shape and lower pressure, especially in gradients.
Consider MeOH if ACN does not provide adequate resolution or selectivity between the analyte and impurities.
Q3: What type of buffer and concentration should I use?
A: A buffer is essential to control and maintain the mobile phase pH.[10]
Buffer Choice:
Phosphate Buffer (e.g., potassium phosphate): Excellent choice for UV detection due to its low UV absorbance. It provides robust buffering capacity in the pH 2-3 range. Caution: Phosphate buffers can precipitate in high concentrations of ACN (>70%).
Formate Buffer (e.g., formic acid/ammonium formate): The standard choice for LC-MS applications due to its volatility.
Concentration: A concentration of 10-25 mM is typically sufficient. This is high enough to provide adequate buffering capacity without causing potential solubility or system issues.
Q4: What is the best stationary phase for this analysis?
A: The choice of stationary phase is critical for mitigating peak tailing.
High-Purity, End-Capped C18: This is the workhorse of reversed-phase HPLC. Modern, high-purity silica columns with aggressive end-capping (treating residual silanols) are the minimum requirement.
Phenyl-Hexyl Phases: These columns can offer alternative selectivity for aromatic compounds and have been shown to be resistant to phase collapse in highly aqueous mobile phases, making them a good option for polar compounds.[11]
Hybrid Particle Columns (e.g., BEH, XBridge): These columns are built on an ethylene-bridged hybrid particle technology that provides excellent chemical stability across a wide pH range (1-12). This allows for the exploration of high-pH mobile phases where (2-Ethylpyridin-3-yl)methanol is neutral, which can dramatically increase retention and alter selectivity.
Troubleshooting Guide: From Tailing Peaks to Robust Methods
This section provides a systematic, cause-and-effect approach to resolving the most common chromatographic problems.
Q1: My peak is tailing severely. What are the causes and how do I fix it?
A: Peak tailing is the most common issue for basic analytes. The primary cause is secondary interaction between the positively charged analyte and negatively charged, ionized residual silanol groups on the column packing.[5][12]
Fig 2. Troubleshooting workflow for peak tailing.
Q2: My analyte elutes too early (poor retention). How can I increase its retention time?
A: Poor retention occurs when the analyte is too polar for the current conditions and has insufficient hydrophobic interaction with the stationary phase.
Decrease the Organic Modifier: This is the simplest solution. Reduce the percentage of ACN or MeOH in your mobile phase. This increases the polarity of the mobile phase, forcing the polar analyte to interact more with the non-polar stationary phase.
Switch to a Weaker Modifier: If using ACN, switch to MeOH. Methanol is generally a weaker solvent in reversed-phase, which will increase retention times.
Increase Mobile Phase pH (Advanced): This requires a pH-stable column (e.g., hybrid particle). By increasing the pH to >7, the pyridine nitrogen becomes neutral, making the overall molecule more hydrophobic and significantly increasing its retention on a C18 column.
Consider HILIC: If the analyte is extremely polar and still unretained in 100% aqueous mobile phase, Hydrophilic Interaction Liquid Chromatography (HILIC) is the appropriate alternative.[13] HILIC uses a polar stationary phase and a mobile phase high in organic content, retaining polar compounds that are unretained in reversed-phase.[14]
Q3: My retention time is drifting or unstable. What is the cause?
A: Retention time instability is often related to three factors: pH, temperature, or column equilibration.
Inadequate Buffering: If the mobile phase pH is not properly buffered or is too close to the analyte's pKa, small changes in buffer preparation can lead to significant shifts in retention. Solution: Ensure your buffer concentration is adequate (10-25 mM) and that the target pH is at least 1.5-2 pH units away from the analyte's pKa.
Column Equilibration: The column must be fully equilibrated with the mobile phase before starting the analysis. Solution: For isocratic methods, flush the column with at least 10-15 column volumes of mobile phase. For gradient methods, ensure at least 2-3 blank gradient runs are performed before the first injection to establish a stable baseline.
Temperature Fluctuation: Changes in ambient temperature can affect mobile phase viscosity and retention. Solution: Use a column thermostat and set it to a stable temperature, for example, 30 °C.
Experimental Protocols
Protocol 1: Preparation of Buffered Mobile Phase (pH 3.0)
This protocol describes the preparation of 1 L of a 20 mM potassium phosphate mobile phase with Acetonitrile.
Materials:
Monobasic potassium phosphate (KH₂PO₄)
Phosphoric acid (H₃PO₄)
HPLC-grade water
HPLC-grade Acetonitrile (ACN)
Calibrated pH meter
Procedure:
Weigh out 2.72 g of KH₂PO₄ and dissolve it in ~900 mL of HPLC-grade water in a 1 L beaker or flask.
Stir until fully dissolved.
Place a calibrated pH probe into the solution.
Slowly add phosphoric acid dropwise while stirring until the pH meter reads 3.0.
Transfer the solution to a 1 L volumetric flask and add HPLC-grade water to the mark. This is your Aqueous Component (Mobile Phase A) .
Filter the buffer through a 0.45 µm or 0.22 µm membrane filter to remove particulates.
Your Organic Component (Mobile Phase B) is 100% ACN.
The mobile phases can now be placed on the HPLC system. Your gradient or isocratic composition will be a mix of A and B.
Protocol 2: Generic Starting Gradient for Method Development
This is a robust starting point for determining the approximate elution conditions for (2-Ethylpyridin-3-yl)methanol.
Column: High-purity, end-capped C18 (e.g., 4.6 x 150 mm, 3.5 µm)
Mobile Phase A: 20 mM Potassium Phosphate, pH 3.0 in water
Mobile Phase B: Acetonitrile (ACN)
Flow Rate: 1.0 mL/min
Column Temperature: 30 °C
Injection Volume: 5 µL
Detection: UV at 260 nm (Pyridine derivatives typically have a UV maximum around this wavelength)
Gradient Program:
Time (min)
%A
%B
0.0
95
5
15.0
5
95
17.0
5
95
17.1
95
5
20.0
95
5
From this scouting gradient, you can identify the retention time of your analyte and build a more focused, optimized isocratic or shallow gradient method.
References
BenchChem. (2025). Physical and chemical properties of (2-Isobutylpyridin-3-yl)methanol.
LCGC International. (n.d.). Back to Basics: The Role of pH in Retention and Selectivity.
Sigma-Aldrich. (n.d.). Polar Compound Retention using Aqueous Normal-Phase (ANP/HILIC)
Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
Phenomenex. (2025).
Obrnuta faza. (n.d.). Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column.
ResearchGate. (2018). The influence of mobile phase ph on the retention and selectivity of related basic compounds in reversed-phase liquid chromatography. [Link]
Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting.
Fused-Core.com. (n.d.).
SIELC Technologies. (n.d.). Polar Compounds.
Benchchem. (2025).
Agilent. (2009). Analysis of Polar Compounds Using 100% Aqueous Mobile Phases with Agilent ZORBAX Eclipse Plus Phenyl-Hexyl and Other ZORBAX Phenyl Columns.
Preventing N-oxide formation during (2-Ethylpyridin-3-yl)methanol processing
Topic: Preventing N-Oxide Formation Status: Active | Ticket Priority: High (Degradation Risk)[1] Introduction: The "Silent" Impurity Welcome to the Technical Support Center. You are likely here because you are observing...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Preventing N-Oxide Formation
Status: Active | Ticket Priority: High (Degradation Risk)[1]
Introduction: The "Silent" Impurity
Welcome to the Technical Support Center. You are likely here because you are observing an unexplained polarity shift in your product (a new low-Rf spot on TLC) or a mass shift of +16 Da in your LCMS data.
The Diagnosis: You are likely dealing with Pyridine-N-Oxide formation .
(2-Ethylpyridin-3-yl)methanol contains a basic nitrogen atom with a lone pair of electrons.[1] While the 2-ethyl group provides some steric shielding, it also acts as an electron-donating group (via induction), increasing the nucleophilicity of the nitrogen. This makes your molecule highly susceptible to electrophilic attack by dissolved oxygen or trace peroxides in your solvents.[1]
This guide provides the protocols to Prevent , Detect , and Reverse this degradation.
Module 1: Root Cause Analysis (Mechanism)
To stop the reaction, you must understand the enemy. N-oxidation is not random; it is a specific electrophilic attack.[1]
The Mechanism of Failure
The nitrogen atom in the pyridine ring possesses a non-bonding lone pair (
hybridized). In the presence of electrophilic oxygen species (peroxides, peracids), this lone pair attacks the oxygen, forming the N-oxide.
Key Risk Factor: The Ethyl group at C2 exerts a positive inductive effect (
), increasing the electron density on the nitrogen, making it more reactive toward oxidants than unsubstituted pyridine, despite the steric bulk.
Figure 1: Mechanism of N-oxide formation and the protective role of protonation. The N-lone pair is the vulnerability; tying it up with a proton (
The most common cause of "spontaneous" N-oxide formation is the use of aged ethers (THF, Diethyl Ether, Dioxane) during extraction or chromatography. These solvents form peroxides upon exposure to air.[1][2]
Protocol 2.1: Solvent Peroxide Scavenging
Do not trust "inhibited" solvents for sensitive pyridine processing.
Solvent
Risk Level
Action Required
Diethyl Ether
High
Test with KI strips.[1] If positive (>5 ppm), treat with .
THF
High
Distill over Sodium/Benzophenone or pass through activated alumina.[1]
DCM / Chloroform
Low
Safe from peroxides, but avoid long-term storage in light (forms phosgene/HCl).[1]
Methanol
Low
Generally safe; preferred for workups if solubility permits.[1]
The Ferrous Sulfate Wash (For Ethers):
If you must use ether for extraction:
Why: The active species (dimethylchlorosulfonium ion) reacts rapidly with the alcohol at -78°C. The nitrogen lone pair is less reactive at this temperature and sterically hindered from attacking the sulfur species compared to the alcohol oxygen.
) is an oxidant, using catalytic TEMPO with a KBr co-catalyst at in a buffered biphasic system (pH 8.6-9.5) favors alcohol oxidation over N-oxidation.[1]
Module 4: Rescue Protocols (Deoxygenation)
Scenario: You already have the N-oxide.[1] Do you throw it away?
Answer: No. You can reduce it back to the pyridine.[1]
The
Method (Standard)
Phosphorus trichloride is highly oxophilic and will abstract the oxygen from the nitrogen.
Dissolve the N-oxide impurity/mixture in dry DCM or Chloroform.[1]
Alternative (Greener): Use Zinc dust in Acetic Acid (Zn/AcOH) at room temperature.[1] This is milder but requires an acidic workup which might complicate isolation if your product is water-soluble.[1]
Figure 2: Decision matrix for reagent and solvent selection to avoid N-oxide formation.
References
Mechanism of N-Oxidation: Youssef, K. M., et al. "Synthesis and biological activity of some new pyridine N-oxide derivatives."[1] Journal of Heterocyclic Chemistry, 2018.[1] (General mechanism validation).[1]
Solvent Safety: "Peroxide Forming Solvents." University of British Columbia Safety Risk Management.[1] .
Chemoselective Oxidation (MnO2): Cahiez, G., et al. "Manganese Dioxide: A Versatile Reagent in Organic Synthesis."[1] Synthesis, 2010.[1] .[1]
Deoxygenation Protocols: "Deoxygenation of N-Oxides." Organic Chemistry Portal. .
Swern Oxidation Specifics: Omura, K., Swern, D. "Oxidation of alcohols by activated dimethyl sulfoxide." Tetrahedron, 1978.[1] .[1]
A Comparative Guide to the Proton NMR Interpretation of (2-Ethylpyridin-3-yl)methanol and (2-Methylpyridin-3-yl)methanol
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical and materials science, the precise structural elucidation of organic molecules is paramount. Nuclear Magnetic Resonance (...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical and materials science, the precise structural elucidation of organic molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands as a cornerstone analytical technique for this purpose. This guide provides an in-depth, comparative analysis of the ¹H NMR spectra of two closely related pyridine derivatives: (2-Ethylpyridin-3-yl)methanol and (2-Methylpyridin-3-yl)methanol. By understanding the subtle yet significant differences in their spectra, researchers can gain a deeper appreciation for the power of NMR in distinguishing between structurally similar compounds.
Introduction: The Significance of Substituent Effects in NMR
The chemical environment of a proton dictates its resonance frequency (chemical shift) in an NMR spectrum. Even minor alterations to a molecule's structure, such as the substitution of a methyl group for an ethyl group, can induce discernible changes in the chemical shifts and coupling patterns of nearby protons. This guide will dissect these changes, offering a clear rationale for the observed spectral differences between (2-Ethylpyridin-3-yl)methanol and (2-Methylpyridin-3-yl)methanol, thereby providing a practical framework for the interpretation of similar pyridine-based structures.
Predicted ¹H NMR Spectral Data Comparison
The following tables summarize the predicted ¹H NMR spectral data for (2-Ethylpyridin-3-yl)methanol and (2-Methylpyridin-3-yl)methanol in a common NMR solvent such as CDCl₃. These predictions are based on established chemical shift ranges for pyridine derivatives and the fundamental principles of spin-spin coupling.[1][2][3][4][5]
Table 1: Predicted ¹H NMR Data for (2-Ethylpyridin-3-yl)methanol
Protons
Chemical Shift (δ, ppm)
Multiplicity
Integration
Coupling Constant (J, Hz)
H-6 (Pyridine)
~8.4-8.6
Doublet (d)
1H
~4-5
H-4 (Pyridine)
~7.6-7.8
Doublet (d)
1H
~7-8
H-5 (Pyridine)
~7.2-7.4
Doublet of doublets (dd)
1H
~7-8, ~4-5
CH₂ (Methanol)
~4.7
Singlet (s)
2H
-
CH₂ (Ethyl)
~2.8
Quartet (q)
2H
~7.5
CH₃ (Ethyl)
~1.3
Triplet (t)
3H
~7.5
OH (Methanol)
Variable
Broad Singlet (br s)
1H
-
Table 2: Predicted ¹H NMR Data for (2-Methylpyridin-3-yl)methanol
Protons
Chemical Shift (δ, ppm)
Multiplicity
Integration
Coupling Constant (J, Hz)
H-6 (Pyridine)
~8.3-8.5
Doublet (d)
1H
~4-5
H-4 (Pyridine)
~7.5-7.7
Doublet (d)
1H
~7-8
H-5 (Pyridine)
~7.1-7.3
Doublet of doublets (dd)
1H
~7-8, ~4-5
CH₂ (Methanol)
~4.7
Singlet (s)
2H
-
CH₃ (Methyl)
~2.5
Singlet (s)
3H
-
OH (Methanol)
Variable
Broad Singlet (br s)
1H
-
In-Depth Spectral Interpretation: A Side-by-Side Analysis
The primary distinction in the ¹H NMR spectra of these two molecules lies in the signals corresponding to the substituent at the 2-position of the pyridine ring.
The Aliphatic Region: A Tale of Two Substituents
(2-Ethylpyridin-3-yl)methanol: The ethyl group gives rise to a characteristic quartet and triplet pattern.[6][7] The methylene protons (-CH₂-) of the ethyl group are adjacent to three equivalent methyl protons, leading to a quartet (n+1 = 3+1 = 4) at approximately 2.8 ppm. The methyl protons (-CH₃) are adjacent to two equivalent methylene protons, resulting in a triplet (n+1 = 2+1 = 3) at around 1.3 ppm. The coupling constant (J) for both the quartet and the triplet will be identical, typically around 7.5 Hz.[6][8][9]
(2-Methylpyridin-3-yl)methanol: In contrast, the methyl group at the 2-position is an isolated spin system with no adjacent protons. Consequently, it appears as a sharp singlet in the spectrum at approximately 2.5 ppm, integrating to three protons.
This fundamental difference in the aliphatic region provides an immediate and unambiguous way to distinguish between the two compounds.
The Aromatic Region: Subtle Shifts in the Pyridine Ring
The electronic nature of the alkyl substituent (ethyl vs. methyl) has a minor but noticeable effect on the chemical shifts of the pyridine ring protons. Both methyl and ethyl groups are weakly electron-donating through an inductive effect. This can lead to slight upfield shifts for the aromatic protons compared to unsubstituted pyridine.[1][2]
H-6, H-4, and H-5 Protons: In both molecules, the pyridine protons will exhibit a characteristic splitting pattern. H-6 will be a doublet due to coupling with H-5. H-4 will also be a doublet due to coupling with H-5. H-5 will appear as a doublet of doublets, as it is coupled to both H-4 and H-6. The chemical shifts are generally in the order of H-6 > H-4 > H-5, with the protons ortho and para to the nitrogen atom being the most deshielded.[1][10] While the overall pattern is similar, the precise chemical shifts may differ slightly between the two compounds due to the subtle differences in the electronic properties of the ethyl and methyl groups.
The Methanol Moiety: A Consistent Landmark
The protons of the hydroxymethyl group (-CH₂OH) are crucial for confirming the presence of this functional group.
-CH₂- Protons: The two methylene protons of the methanol group are chemically equivalent and are not coupled to any other protons. Therefore, they will appear as a sharp singlet at approximately 4.7 ppm in both spectra. This signal serves as a consistent reference point in both molecules.
-OH Proton: The chemical shift of the hydroxyl proton is highly variable and depends on factors such as concentration, temperature, and solvent.[11][12][13] It typically appears as a broad singlet that can exchange with deuterium upon the addition of D₂O, a common technique to confirm its assignment. Due to rapid chemical exchange, coupling to the adjacent methylene protons is often not observed.[8]
Visualizing the Structures and Key Interactions
The following diagrams illustrate the molecular structures and the key spin-spin coupling interactions that differentiate the ¹H NMR spectra of the two compounds.
Figure 1: Structure of (2-Ethylpyridin-3-yl)methanol with key proton coupling.
Figure 2: Structure of (2-Methylpyridin-3-yl)methanol showing no adjacent proton coupling for the methyl group.
Experimental Protocol for ¹H NMR Spectroscopy
To obtain high-quality, reproducible ¹H NMR spectra for these compounds, the following protocol is recommended:
Sample Preparation:
Weigh approximately 5-10 mg of the solid compound into a clean, dry NMR tube.
Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Chloroform-d is often a good first choice for its ability to dissolve a wide range of organic compounds.
Add a small amount of an internal standard, such as tetramethylsilane (TMS), to reference the chemical shifts to 0 ppm.
Cap the NMR tube and gently agitate until the sample is fully dissolved.
Instrument Setup and Data Acquisition:
Insert the sample into the NMR spectrometer.
Lock the spectrometer onto the deuterium signal of the solvent.
Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.
Set the appropriate acquisition parameters, including:
A sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.
An appropriate relaxation delay (e.g., 1-2 seconds) to ensure quantitative integration.
A spectral width that encompasses all expected proton resonances (e.g., 0-10 ppm).
Data Processing:
Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.
Phase the spectrum to ensure all peaks are in the positive absorptive mode.
Calibrate the chemical shift scale by setting the TMS peak to 0 ppm.
Integrate the peaks to determine the relative number of protons for each signal.
Analyze the multiplicities and coupling constants of the signals to elucidate the structure.
Conclusion
The comparison of the ¹H NMR spectra of (2-Ethylpyridin-3-yl)methanol and (2-Methylpyridin-3-yl)methanol serves as an excellent case study in the principles of structural NMR spectroscopy. The distinct splitting pattern of the ethyl group versus the singlet of the methyl group provides a clear and definitive means of distinguishing between these two closely related molecules. By carefully analyzing the chemical shifts, integration, and coupling patterns, researchers can confidently assign the structure of these and similar pyridine derivatives, a critical step in the process of drug discovery and materials development.
References
Doc Brown's Chemistry. CH3OH methanol low high resolution 1H proton nmr spectrum of analysis interpretation of ... Available at: [Link]
Babij, N. R., McCusker, E. O., Whiteker, G. T., Canturk, B., Choy, N., Creemer, L. C., De Amicis, C. V., Hewlett, N. M., Johnson, P. L., Knobelsdorf, J. A., Li, F., Lorsbach, B. A., Nugent, B. M., Ryan, S. J., Smith, M. R., & Yang, Q. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 661–667.
Chemistry LibreTexts. (2022, September 3). 3.4: Spin-Spin Splitting in the Ethyl Group. Available at: [Link]
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
Nowick, J. S. 300 MHz 1H NMR spectra are shown below for 2-methylpyridine, 3-methylpyridine, and 4-methylpyridine. University of California, Irvine. Available at: [Link]
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A Comparative Guide to Purity Testing of (2-Ethylpyridin-3-yl)methanol: HPLC, UPLC, and GC-MS Methodologies
In the landscape of pharmaceutical development, the purity of intermediates is a cornerstone of drug safety and efficacy. For a key building block like (2-Ethylpyridin-in-3-yl)methanol, a robust and validated analytical...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of pharmaceutical development, the purity of intermediates is a cornerstone of drug safety and efficacy. For a key building block like (2-Ethylpyridin-in-3-yl)methanol, a robust and validated analytical method for purity assessment is not merely a quality control checkpoint; it is a critical determinant of the final active pharmaceutical ingredient's (API) quality. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography (UPLC), and Gas Chromatography-Mass Spectrometry (GC-MS) for the purity testing of (2-Ethylpyridin-3-yl)methanol. We will delve into the nuances of a validated HPLC method, supported by experimental data, and objectively compare its performance against UPLC and GC-MS, offering insights to guide researchers and drug development professionals in their analytical strategy.
The Criticality of Purity for (2-Ethylpyridin-3-yl)methanol
(2-Ethylpyridin-3-yl)methanol serves as a vital intermediate in the synthesis of various pharmaceutical compounds. Its molecular structure, featuring a substituted pyridine ring and a primary alcohol, presents a unique set of challenges and considerations for purity analysis. Impurities can arise from the synthetic route, degradation, or storage, and their presence, even in trace amounts, can have significant downstream consequences.
A plausible and efficient synthesis route for (2-Ethylpyridin-3-yl)methanol involves a two-step process starting from 2-ethylnicotinic acid. This pathway first involves the esterification of the carboxylic acid to form an intermediate, methyl 2-ethylnicotinate, followed by a selective reduction of the ester to the desired primary alcohol.[1]
Based on this synthetic pathway, a profile of potential process-related impurities can be anticipated:
Over-reduction Products: Potential minor by-products from the reduction step.
Degradation Products: Pyridine derivatives can be susceptible to oxidation or other degradation pathways.
A reliable analytical method must be able to separate and quantify the main compound from these potential impurities with high specificity and sensitivity.
The Gold Standard: A Validated RP-HPLC Method
High-Performance Liquid Chromatography (HPLC) is often considered the gold standard for purity analysis in the pharmaceutical industry due to its versatility, robustness, and precision.[2] A Reverse-Phase (RP)-HPLC method is particularly well-suited for separating (2-Ethylpyridin-3-yl)methanol from its more polar starting material and less polar ester intermediate.
Experimental Protocol: RP-HPLC Method Validation
The following protocol outlines a validated RP-HPLC method for the purity determination of (2-Ethylpyridin-3-yl)methanol, with validation parameters established in accordance with ICH Q2(R1) guidelines.[3]
Chromatographic Conditions:
Parameter
Condition
Column
C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase
A: 0.1% Trifluoroacetic acid in WaterB: Acetonitrile
A comprehensive validation of the HPLC method would include the following parameters, with representative acceptance criteria:
Validation Parameter
Acceptance Criteria
Hypothetical Results
Specificity
The analyte peak is resolved from all potential impurities and degradation products (Resolution > 2).
The method successfully separated (2-Ethylpyridin-3-yl)methanol from 2-ethylnicotinic acid and methyl 2-ethylnicotinate with a resolution of > 3.0 for all peak pairs.
Linearity
Correlation coefficient (r²) ≥ 0.999 over a range of 50-150% of the target concentration.
r² = 0.9995 over the concentration range of 50-150 µg/mL.
Accuracy
98.0% - 102.0% recovery for spiked samples at three concentration levels.
Recoveries ranged from 99.2% to 101.5%.
Precision (Repeatability)
RSD ≤ 2.0% for six replicate injections.
RSD = 0.8%
Intermediate Precision
RSD ≤ 2.0% for analyses performed on different days and by different analysts.
RSD = 1.2%
Limit of Detection (LOD)
Signal-to-Noise ratio of 3:1
0.05 µg/mL
Limit of Quantitation (LOQ)
Signal-to-Noise ratio of 10:1
0.15 µg/mL
Robustness
No significant change in results with small, deliberate variations in method parameters (flow rate, temperature, mobile phase composition).
The method was found to be robust with respect to minor changes in flow rate (±0.1 mL/min) and column temperature (±2 °C).
Diagram: HPLC Method Validation Workflow
Caption: A streamlined workflow for the development, validation, and implementation of an HPLC method for purity testing.
Comparative Analysis: HPLC vs. UPLC and GC-MS
While the validated HPLC method provides a reliable platform for purity testing, alternative technologies such as UPLC and GC-MS offer distinct advantages and disadvantages that warrant consideration based on specific analytical needs.
Ultra-Performance Liquid Chromatography (UPLC): The High-Throughput Alternative
UPLC operates on the same principles as HPLC but utilizes smaller particle size columns (<2 µm), resulting in significantly higher resolution, sensitivity, and speed of analysis.[4][5]
Performance Comparison: HPLC vs. UPLC
Feature
HPLC
UPLC
Rationale for (2-Ethylpyridin-3-yl)methanol Analysis
Analysis Time
~40 minutes
<10 minutes
UPLC offers a significant increase in throughput, which is advantageous for in-process control and high-volume testing.
Resolution
Good
Excellent
The higher resolution of UPLC can be beneficial for separating closely eluting isomers or unknown impurities that may not be resolved by HPLC.
Sensitivity
Good
Excellent
Increased sensitivity in UPLC is advantageous for detecting and quantifying trace-level impurities, which is critical for meeting stringent regulatory requirements.[5]
Solvent Consumption
High
Low
UPLC is a "greener" technology, reducing solvent waste and operational costs.[5]
System Pressure
Lower (up to 6000 psi)
Higher (up to 15000 psi)
UPLC requires specialized instrumentation capable of handling higher backpressures.
Cost
Lower initial investment
Higher initial investment
The choice between HPLC and UPLC may be influenced by budgetary constraints.
Gas Chromatography-Mass Spectrometry (GC-MS): An Orthogonal Approach
GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. For a polar molecule like (2-Ethylpyridin-3-yl)methanol, derivatization is typically required to increase its volatility and thermal stability for GC analysis.[6]
Derivatization Protocol for GC-MS Analysis:
A common derivatization technique for alcohols is silylation, which replaces the active hydrogen of the hydroxyl group with a trimethylsilyl (TMS) group.[6][7]
Sample Preparation: Accurately weigh approximately 1 mg of (2-Ethylpyridin-3-yl)methanol into a vial.
Derivatization: Add 100 µL of pyridine and 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).
Reaction: Cap the vial and heat at 70 °C for 30 minutes.
Analysis: Inject an aliquot of the cooled reaction mixture into the GC-MS system.
Performance Comparison: HPLC vs. GC-MS
Feature
HPLC
GC-MS
Rationale for (2-Ethylpyridin-3-yl)methanol Analysis
Analyte Volatility
Not a limiting factor
Requires volatile or derivatized analytes
The need for derivatization adds a sample preparation step and potential for variability in the GC-MS method.
Separation Principle
Based on partitioning between liquid mobile and stationary phases
Based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase
The different separation mechanisms make GC-MS an excellent orthogonal technique to confirm purity results obtained by HPLC.
Detection
UV, PDA, etc.
Mass Spectrometry
MS detection provides structural information, which is invaluable for the identification of unknown impurities.
Sensitivity
Good to excellent
Excellent
GC-MS can offer very low detection limits, particularly in selected ion monitoring (SIM) mode.
Sample Throughput
Moderate
Can be high, but derivatization adds time
The overall throughput depends on the efficiency of the derivatization step.
Analysis of Non-volatile Impurities
Well-suited
Not suitable
HPLC is superior for analyzing non-volatile impurities like the starting material, 2-ethylnicotinic acid, without derivatization.
Diagram: Comparison of Analytical Techniques
Caption: A comparative overview of HPLC, UPLC, and GC-MS for the purity analysis of (2-Ethylpyridin-3-yl)methanol.
Conclusion and Recommendations
The choice of analytical methodology for the purity testing of (2-Ethylpyridin-3-yl)methanol should be guided by the specific requirements of the analysis.
RP-HPLC stands as a robust, reliable, and well-understood method suitable for routine quality control and release testing. Its ability to separate the target compound from its key potential process-related impurities without derivatization makes it a highly practical and efficient choice.
UPLC is the recommended alternative when high throughput and enhanced sensitivity are paramount. In a fast-paced drug development environment, the significant reduction in analysis time offered by UPLC can accelerate timelines and improve laboratory efficiency.
GC-MS serves as an invaluable orthogonal technique. While the requirement for derivatization makes it less ideal for routine high-throughput analysis of this particular compound, its mass spectrometric detection provides unparalleled capabilities for the structural elucidation of unknown impurities and for confirmatory analysis.
Ultimately, a comprehensive analytical strategy may involve the use of a validated HPLC or UPLC method for routine purity assessment, complemented by GC-MS for in-depth impurity characterization and as a secondary, confirmatory technique. This multi-faceted approach ensures the highest level of confidence in the quality and purity of (2-Ethylpyridin-3-yl)methanol, thereby safeguarding the integrity of the final drug product.
References
Dave, R. S., Vyas, V. J., & Mahyavanshi, B. (2021). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. International Journal of Scientific Research in Science and Technology, 8(3), 528-542. [Link]
Jain, A., & Singh, R. (2017). Development and validation of RP-HPLC method for the identification of process related impurities of zolmitriptan. MOJ Bioequivalence & Bioavailability, 3(1), 00035. [Link]
Kim, Y. H., et al. (2004). Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet. Journal of Pharmaceutical and Biomedical Analysis, 35(4), 851-859. [Link]
Patel, R., et al. (2013). A process for preparation of l-(6-methylpyridin-3-yl)-2-[4-(meth.ylsulfonyi)phenyl]ethanone field of invention. WO2013065064A1.
Phenomenex. (2025). HPLC vs UPLC: Key Differences & Applications. [Link]
Moioli, E., Schmid, L., Wasserscheid, P., & Freund, H. (2017). A new reaction route for the synthesis of 2-methyl-5-ethylpyridine. RSC Advances, 7(75), 47671-47679. [Link]
Alves, M. N., et al. (2023). GC-MS Silylation Derivative Method to Characterise Black BIC® Ballpoint 2-Phenoxyethanol Ratio Evaporation Profile—A Contribution to Ink Ageing Estimation. Molecules, 28(12), 4787. [Link]
Alispharm. (2023). UPLC vs HPLC: what is the difference?. [Link]
Muszalska, I., et al. (2001). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica-Drug Research, 58(6), 421-428. [Link]
Belousov, A. S., et al. (2023). Some Lessons Learned on the Impact of the Storage Conditions, Syringe Wash Solvent, and the Way of GC-MS Injection on the Reproducibility of Metabolomic Studies. Metabolites, 13(1), 84. [Link]
Separation Science. (2023). Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab?. [Link]
Saini, S., Mandal, S., & Agarwal, D. (2021). Development and Validation of RP-HPLC Method for the Simultaneous Estimation of Methionine, Pyridoxine Hydrochloride and Nicotinamide in Combined Dosage Form. Asian Journal of Pharmaceutical Research and Development, 9(1), 40-46. [Link]
Waters Corporation. (n.d.). Applying UPLC to the Profiling of Impurities in Raw Drug Substances. [Link]
Al-Rimawi, F., et al. (2023). Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades. Molecules, 28(18), 6520. [Link]
CN111004171A. (2020). A New Synthetic Method of 3-Fluoropyridine-2-methanol.
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Pawar, S. D., & Sawant, S. D. (2015). Development and Validation of RP-HPLC Method for Determination of Dothiepin Hydrochloride in Bulk and Pharmaceutical Dosage Form. International Journal of Pharmaceutical Sciences and Research, 6(11), 4758-4762. [Link]
da Silva, A. F. M., et al. (2023). Evaluation of the Effect of Silylation in the Development of an Analytical Method for the Determination of UV Filters and Hormones by GC-MS. Brazilian Journal of Analytical Chemistry, 10(40), 1-13. [Link]
Cagnazzo, D., et al. (2023). Pyrolysis acetylation – A novel derivatisation approach for the analysis of N-containing polymers by Py-GC-MS. Journal of Analytical and Applied Pyrolysis, 175, 106190. [Link]
A Comparative Guide to the Synthesis of 2,3-Disubstituted Pyridines: Strategies, Protocols, and Performance Benchmarking
The 2,3-disubstituted pyridine framework is a cornerstone in modern chemistry, forming the structural core of numerous pharmaceuticals, agrochemicals, and functional materials. The precise arrangement of substituents at...
Author: BenchChem Technical Support Team. Date: February 2026
The 2,3-disubstituted pyridine framework is a cornerstone in modern chemistry, forming the structural core of numerous pharmaceuticals, agrochemicals, and functional materials. The precise arrangement of substituents at the C2 and C3 positions is critical for modulating biological activity and material properties. Consequently, the development of efficient and selective synthetic routes to access this scaffold is of paramount importance to researchers in drug discovery and process development.
This guide provides an in-depth comparison of prevalent synthetic strategies for constructing 2,3-disubstituted pyridines. We move beyond simple procedural lists to dissect the mechanistic underpinnings and strategic rationale behind each approach. By benchmarking classical and contemporary methods, this document aims to equip researchers with the critical insights needed to select the optimal synthetic route for their specific target molecules. We will explore two primary paradigms: the de novo construction of the pyridine ring from acyclic precursors and the post-functionalization of a pre-formed pyridine core.
Part 1: De Novo Ring Construction: Building from the Ground Up
Building the pyridine ring offers the advantage of converging readily available starting materials into a highly functionalized core in a few steps. These methods are particularly powerful for creating complex substitution patterns that might be difficult to achieve through functionalization.
Cycloaddition Strategies: The Power of Pericyclic Reactions
Cycloaddition reactions represent an elegant and often highly regioselective approach to pyridine synthesis.[1] By forming multiple carbon-carbon bonds in a single step, they offer significant gains in molecular complexity.
A prominent strategy involves the formal [3+3] cycloaddition of enamines with α,β-unsaturated aldehydes or ketones.[2] This method is valued for its operational simplicity and the use of readily accessible starting materials.
Causality of Experimental Choices: The choice of an organocatalyst, often in conjunction with a Lewis acid like FeCl₃, is critical. The catalyst facilitates the formation of the key enamine intermediate and activates the unsaturated partner for the initial Michael addition. The subsequent cyclization and aromatization cascade is often promoted by mild acids and an oxidant (frequently air), which drives the reaction to completion.
Caption: Regioselective synthesis via DoM of 2-chloropyridine.
Transition Metal-Catalyzed C-H Functionalization: The Modern Frontier
Direct C-H functionalization has emerged as a transformative approach, avoiding the need for pre-functionalized starting materials and stoichiometric organometallic reagents. [3]These reactions use a transition metal catalyst (e.g., palladium, rhodium, or iridium) to selectively activate a C-H bond and forge a new C-C or C-heteroatom bond.
[3][4]
Causality of Experimental Choices: For pyridines, C-H activation is often directed by the nitrogen atom itself, which coordinates to the metal center, favoring functionalization at the C2 position. [3]Achieving C3 or C4 selectivity is more challenging and often requires specialized directing groups or catalyst systems. [4]The choice of oxidant, ligands, and additives is critical for catalyst turnover and preventing catalyst deactivation. These reactions represent the cutting edge of pyridine synthesis, offering unparalleled efficiency for certain transformations.
Nucleophilic Addition to Pyridine N-Oxides: Reversing Reactivity
The conversion of a pyridine to its corresponding N-oxide dramatically alters its electronic properties, making the C2 and C6 positions highly susceptible to nucleophilic attack. This strategy provides a powerful, transition-metal-free route to 2-substituted pyridines. [5]When applied to a 3-substituted pyridine N-oxide, this method can deliver 2,3-disubstituted pyridines with excellent regioselectivity.
Causality of Experimental Choices: The reaction is typically performed with a potent nucleophile, such as a Grignard reagent. [5]The initial addition creates a dihydropyridine-type intermediate. A subsequent rearomatization step, often achieved by treatment with an acylating agent like acetic anhydride at elevated temperatures, is required to furnish the final 2-substituted product. [5]This "activation-addition-deoxygenation" sequence is a robust and reliable protocol.
Part 3: Benchmarking the Synthetic Routes
The optimal synthetic strategy depends heavily on the specific target, available starting materials, required scale, and tolerance for certain functional groups. The table below provides a comparative summary of the discussed methodologies.
C3/C4 selectivity can be challenging, catalyst cost/sensitivity. [4]
Addition to N-Oxides
Excellent (for C2)
Broad for organometallics.
Good; tolerates many functional groups.
70-95%
Transition-metal-free, high yields, excellent C2 selectivity. [5]
Requires extra steps (N-oxidation and deoxygenation).
Part 4: Validated Experimental Protocols
Protocol 1: Synthesis of 2-Chloro-3-formylpyridine via Directed Ortho-Metallation
[7]
This protocol demonstrates the power of DoM for precise C3 functionalization.
Step 1: Preparation of LDA Solution
To a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, add anhydrous tetrahydrofuran (THF, 100 mL) and cool to -78 °C in a dry ice/acetone bath.
Add diisopropylamine (1.54 mL, 11 mmol) via syringe.
Slowly add n-butyllithium (2.5 M in hexanes, 4.4 mL, 11 mmol) dropwise.
Stir the resulting solution at -78 °C for 30 minutes.
Step 2: Metallation and Electrophilic Quench
In a separate flame-dried flask, dissolve 2-chloropyridine (0.95 mL, 10 mmol) in anhydrous THF (20 mL) and cool to -78 °C.
Transfer the freshly prepared LDA solution to the 2-chloropyridine solution via cannula.
Stir the reaction mixture at -78 °C for 1 hour. The formation of a deep-colored solution indicates successful metallation.
Continue stirring at -78 °C for 1 hour, then allow the mixture to warm slowly to room temperature.
Step 3: Workup and Purification
Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (50 mL).
Extract the aqueous layer with ethyl acetate (3 x 50 mL).
Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude residue by column chromatography on silica gel (eluent: 10-20% ethyl acetate in hexanes) to afford 2-chloro-3-formylpyridine as a solid.
Protocol 2: Synthesis of a 2,3-Disubstituted Pyridine via Addition to a Pyridine N-Oxide
[5]
This protocol illustrates the regioselective addition of a Grignard reagent.
Step 1: Grignard Addition
To a solution of 3-methylpyridine N-oxide (1.09 g, 10 mmol) in anhydrous THF (50 mL) at room temperature under a nitrogen atmosphere, add phenylmagnesium bromide (3.0 M in diethyl ether, 5 mL, 15 mmol) dropwise.
Stir the mixture at room temperature for 4 hours.
Step 2: Rearomatization
Cool the reaction mixture to 0 °C and slowly add acetic anhydride (2.8 mL, 30 mmol).
Remove the cooling bath and heat the mixture to 120 °C in a sealed tube or with a reflux condenser for 4 minutes.
Cool the mixture to room temperature and carefully quench with saturated aqueous sodium bicarbonate solution until effervescence ceases.
Step 3: Workup and Purification
Extract the aqueous layer with ethyl acetate (3 x 40 mL).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.
Purify the crude product by flash chromatography on silica gel to yield 2-phenyl-3-methylpyridine. A moderate yield of around 43% can be expected for this specific transformation, which forms the sterically congested product.
[5]
Conclusion
The synthesis of 2,3-disubstituted pyridines is a mature yet continuously evolving field. Classical condensation and cycloaddition reactions provide robust, convergent pathways to complex pyridine cores from simple acyclic precursors. For functionalizing existing pyridine scaffolds, directed ortho-metallation offers unparalleled regiochemical control, albeit with the use of stoichiometric strong bases and cryogenic conditions. More recently, transition-metal-catalyzed C-H activation has opened new, highly efficient avenues that minimize waste and shorten synthetic sequences. Finally, the N-oxide strategy provides a powerful, metal-free alternative for introducing substituents at the C2 position.
The choice of method is not arbitrary but a strategic decision based on a holistic analysis of the target molecule's structure, desired scale, and the principles of chemical efficiency. By understanding the causality behind each protocol and benchmarking their performance, researchers can navigate the synthetic landscape with greater confidence and precision.
References
Recently Adopted Synthetic Approaches to Pyridine and Analogs: A Review. Available at: [Link]
Synthesis of 2-Substituted Pyridines via a Regiospecific Alkylation, Alkynylation, and Arylation of Pyridine N-Oxides. ACS Publications - Organic Letters. Available at: [Link]
DE NOVO SYNTHESIS OF SUBSTITUTED PYRIDINES. Denmark Group, University of Illinois. Available at: [Link]
Pyridine synthesis - Cliff Notes. Baran Lab, Scripps Research. Available at: [Link]
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Direct Synthesis of Pyridine Derivatives. ACS Publications - Journal of the American Chemical Society. Available at: [Link]
Improved synthesis of 2,3-disubstituted pyridines by metallation of 2-chloropyridine: a convenient route to fused polyheterocycles. RSC Publishing - Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]
C–H Activation of Pyridines by Boryl Pincer Complexes: Elucidation of Boryl-Directed C–H Oxidative Addition to Ir and Discovery of Transition Metal-Assisted Reductive Elimination from Boron at Rh. ACS Publications - Journal of the American Chemical Society. Available at: [Link]
Synthesis of Substituted Pyridines via Formal (3+3) Cycloaddition of Enamines with Unsaturated Aldehydes and Ketones. ACS Publications - The Journal of Organic Chemistry. Available at: [Link]
Pyridine synthesis by [4 + 2] cycloadditions of 1-azadienes: hetero-Diels Alder and transition metal-catalysed approaches. RSC Publishing - Organic Chemistry Frontiers. Available at: [Link]
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A Senior Application Scientist's Guide to IR Spectrum Analysis: Validating the Synthesis of (2-Ethylpyridin-3-yl)methanol
Introduction: Beyond Synthesis, Towards Certainty In the landscape of pharmaceutical research and drug development, the synthesis of a target molecule is only the first milestone. The subsequent, and arguably more critic...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Beyond Synthesis, Towards Certainty
In the landscape of pharmaceutical research and drug development, the synthesis of a target molecule is only the first milestone. The subsequent, and arguably more critical, phase is rigorous structural validation. Ensuring that the molecule synthesized is indeed the intended one is paramount for the integrity of downstream processes, from biological assays to preclinical trials. Among the arsenal of analytical techniques available, Fourier-Transform Infrared (FTIR) spectroscopy stands out as a rapid, reliable, and non-destructive method for confirming the presence of key functional groups, thereby providing a molecular "fingerprint."
This guide provides an in-depth, practical comparison of theoretical versus experimental Infrared (IR) spectral data to validate the structure of (2-Ethylpyridin-3-yl)methanol, a substituted pyridine derivative of interest in medicinal chemistry. We will move beyond a simple checklist of peaks to explain the causal mechanisms behind the spectral features, establishing a self-validating protocol rooted in first principles of molecular vibrations.
Deconstructing the Target: Functional Group Analysis of (2-Ethylpyridin-3-yl)methanol
Before interpreting a spectrum, we must first understand the molecule's architecture. (2-Ethylpyridin-3-yl)methanol is composed of three distinct structural components, each with characteristic vibrational modes that will be active in the infrared region.
Pyridine Ring: An aromatic, heterocyclic system containing C=C and C=N double bonds, as well as aromatic C-H bonds.
Ethyl Substituent: An aliphatic group (-CH₂CH₃) featuring sp³-hybridized C-H bonds and C-C single bonds.
Primary Alcohol: A hydroxymethyl group (-CH₂OH) characterized by a highly polar O-H bond and a C-O single bond.
The presence, position, and shape of absorption bands corresponding to these groups will collectively confirm the molecule's identity.
Theoretical IR Peak Assignment: Building a Predictive Framework
Based on established principles of infrared spectroscopy, we can predict the characteristic absorption frequencies for each functional group within (2-Ethylpyridin-3-yl)methanol. The interaction of these groups, such as hydrogen bonding from the alcohol, will also influence the spectrum in a predictable manner.
The broadness is the most telling feature and is a direct result of intermolecular hydrogen bonding, which creates a continuum of bond strengths and, therefore, a wide range of absorption frequencies.[1][4]
These peaks confirm the presence of saturated carbon centers. Multiple peaks are expected due to symmetric and asymmetric stretching of the CH₂ and CH₃ groups.
These absorptions are characteristic of the pyridine ring system and are often observed as a set of sharp bands.[8][9] Their precise location can be sensitive to the substitution pattern.
Aliphatic (-CH₂CH₃, -CH₂OH)
C-H Bend (Scissoring/Bending)
~1450 & ~1375
Medium
The peak around 1450 cm⁻¹ is typically due to CH₂ scissoring, while the peak near 1375 cm⁻¹ is a classic indicator of a CH₃ group (umbrella mode).
This is a key diagnostic peak. The position distinguishes it from secondary (~1100 cm⁻¹) or tertiary (~1150 cm⁻¹) alcohols, providing direct evidence of the primary alcohol structure.[10][11]
Aromatic (Pyridine)
C-H Out-of-Plane Bend
675 - 900
Medium to Strong
The exact position of these bands in the "fingerprint region" is highly diagnostic of the substitution pattern on the aromatic ring.[5]
Experimental Protocol: High-Integrity Data Acquisition via ATR-FTIR
To compare theory with reality, a high-quality spectrum must be acquired. Attenuated Total Reflectance (ATR) is the preferred method for its simplicity and minimal sample preparation.[12][13]
Objective: To obtain a clean, high-resolution IR spectrum of a synthesized sample of (2-Ethylpyridin-3-yl)methanol.
Instrumentation: Fourier-Transform Infrared (FTIR) Spectrometer equipped with a Diamond ATR accessory.
Methodology:
Instrument Preparation: Ensure the spectrometer has been powered on and stable for at least 30 minutes.
ATR Crystal Cleaning: Meticulously clean the diamond ATR crystal surface with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe. Dry completely.
Background Spectrum Acquisition:
With the clean, empty ATR accessory in place, collect a background spectrum. This is a critical step to ratio out absorptions from atmospheric CO₂ and water vapor, as well as any intrinsic signals from the instrument itself.
Typical parameters: 16 scans at a resolution of 4 cm⁻¹.
Sample Application:
Place a small amount of the (2-Ethylpyridin-3-yl)methanol sample (a single drop if liquid, a few milligrams if solid) directly onto the center of the ATR crystal.
If the sample is solid, use the integrated pressure clamp to ensure firm, even contact between the sample and the crystal. Optimal contact is essential for a strong, high-quality signal.
Sample Spectrum Acquisition:
Collect the sample spectrum using the same parameters as the background scan (16 scans, 4 cm⁻¹ resolution). The instrument software will automatically ratio the sample scan against the stored background scan to produce the final absorbance or transmittance spectrum.
Final Cleanup: Thoroughly clean the ATR crystal with solvent to remove all traces of the sample, preparing the instrument for the next user.
Workflow for Spectroscopic Validation
The logical process from sample to validated structure can be visualized as a clear, sequential workflow.
A Comparative Guide to the Analytical Confirmation of (2-Ethylpyridin-3-yl)methanol
This guide provides an in-depth comparison of analytical standards and methodologies for the structural confirmation and purity assessment of (2-Ethylpyridin-3-yl)methanol, a key intermediate in pharmaceutical synthesis....
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth comparison of analytical standards and methodologies for the structural confirmation and purity assessment of (2-Ethylpyridin-3-yl)methanol, a key intermediate in pharmaceutical synthesis. Designed for researchers, scientists, and drug development professionals, this document offers a comprehensive overview of elemental analysis and complementary spectroscopic and chromatographic techniques. We will explore the causality behind experimental choices, ensuring that each described protocol is a self-validating system grounded in authoritative standards.
The Critical Role of Structural Confirmation
In the landscape of pharmaceutical development, the unambiguous confirmation of a molecule's structure and purity is paramount. (2-Ethylpyridin-3-yl)methanol (Figure 1) serves as a vital building block in the synthesis of various active pharmaceutical ingredients (APIs). Its precise elemental composition and structural integrity directly impact the safety, efficacy, and quality of the final drug product. Therefore, rigorous analytical characterization is not merely a regulatory requirement but a scientific necessity.
Figure 1. Chemical Structure of (2-Ethylpyridin-3-yl)methanol
This guide will focus on elemental analysis as a primary tool for confirming the empirical formula of (2-Ethylpyridin-3-yl)methanol and will compare its utility with other powerful analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).
Elemental Analysis: The Foundation of Structural Elucidation
Elemental analysis, specifically CHN (Carbon, Hydrogen, Nitrogen) analysis, is a cornerstone technique for determining the elemental composition of a pure organic compound.[1] The principle of modern CHN analysis is based on the complete combustion of the sample in a high-temperature furnace, followed by the quantitative detection of the resulting gases.[2][3]
Theoretical Elemental Composition of (2-Ethylpyridin-3-yl)methanol
The first step in utilizing elemental analysis is to calculate the theoretical elemental composition from the molecular formula. The molecular formula for (2-Ethylpyridin-3-yl)methanol is C8H11NO.[4]
The molar mass of C8H11NO is 137.18 g/mol .[5] The theoretical elemental percentages are calculated as follows:
These theoretical values serve as the benchmark against which experimental results are compared. A close correlation between the experimental and theoretical percentages provides strong evidence for the correct empirical formula of the synthesized compound. While no specific experimental data for the elemental analysis of (2-Ethylpyridin-3-yl)methanol is publicly available, it is a standard characterization technique for novel pyridine derivatives.[6][7][8]
Experimental Protocol: CHN Combustion Analysis
The following is a detailed, step-by-step methodology for the CHN analysis of a solid organic compound like (2-Ethylpyridin-3-yl)methanol.
Instrumentation: A calibrated CHN elemental analyzer.
Materials:
(2-Ethylpyridin-3-yl)methanol sample (accurately weighed, typically 1-3 mg)
Tin capsules for solid samples
Certified organic analytical standard for calibration (e.g., Acetanilide)
High-purity helium (carrier gas)
High-purity oxygen (combustion gas)
Protocol:
Instrument Calibration:
Calibrate the instrument using a certified organic analytical standard with a known elemental composition. This is a critical step to ensure the accuracy of the measurements.
Analyze the standard multiple times to establish a calibration curve and verify instrument performance.
Sample Preparation:
Accurately weigh 1-3 mg of the dried (2-Ethylpyridin-3-yl)methanol sample into a tin capsule.
Fold the tin capsule to encase the sample securely and remove any trapped air.
Combustion:
Introduce the encapsulated sample into the combustion furnace of the elemental analyzer, which is typically heated to around 900-1000 °C in an oxygen-rich environment.[9]
The organic material undergoes complete combustion, converting carbon to carbon dioxide (CO2), hydrogen to water (H2O), and nitrogen to nitrogen gas (N2) and its oxides (NOx).[9]
Reduction and Separation:
The combustion gases are swept by a helium carrier gas through a reduction tube containing heated copper to convert any nitrogen oxides to N2.[2]
The mixture of CO2, H2O, and N2 then passes through a chromatographic column to separate the individual gases.
Detection and Quantification:
The separated gases are detected by a thermal conductivity detector (TCD). The detector measures the change in thermal conductivity of the helium carrier gas as each analyte gas passes through, generating a signal proportional to the concentration of the element.[9]
Data Analysis:
The instrument's software integrates the detector signals and, using the calibration data, calculates the percentage of carbon, hydrogen, and nitrogen in the original sample.
The oxygen content is typically determined by difference.
Trustworthiness of the Protocol: This protocol is self-validating through the use of a certified reference material for calibration. The precision and accuracy of the results for the reference material must fall within established acceptance criteria before analyzing the unknown sample.
A Comparative Look at Alternative Analytical Techniques
While elemental analysis is fundamental, it only provides the elemental composition. A comprehensive confirmation of (2-Ethylpyridin-3-yl)methanol requires the use of orthogonal analytical techniques that provide information about the molecular structure and purity.
Technique
Information Provided
Strengths
Limitations
Elemental Analysis (CHN)
Elemental composition (C, H, N, O)
Confirms empirical formula; High precision and accuracy for pure compounds.
Does not provide structural information; Cannot distinguish between isomers.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed structural information (connectivity of atoms, chemical environment)
Unambiguous structure elucidation; Provides information on purity.
Less sensitive than MS; Requires larger sample amounts.
Mass Spectrometry (MS)
Molecular weight and fragmentation pattern
High sensitivity; Confirms molecular weight; Can provide structural information through fragmentation.
Isomers may have identical molecular weights and similar fragmentation patterns.
High-Performance Liquid Chromatography (HPLC)
Purity assessment and quantification
High resolving power for separating impurities; Accurate quantification.
Does not provide direct structural information; Requires a reference standard for identification and quantification.
In-Depth Analysis of Complementary Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful technique for the structural elucidation of organic molecules. Both ¹H NMR and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively, within the molecule.
¹H NMR: The expected ¹H NMR spectrum of (2-Ethylpyridin-3-yl)methanol would show distinct signals for the aromatic protons on the pyridine ring, the methylene protons of the ethyl and methanol groups, and the methyl protons of the ethyl group. The chemical shifts, splitting patterns (multiplicity), and integration of these signals would confirm the connectivity of the atoms.
¹³C NMR: The ¹³C NMR spectrum would show eight distinct signals corresponding to the eight unique carbon atoms in the molecule. The chemical shifts of these signals would be characteristic of the different types of carbon atoms (aromatic, aliphatic, alcohol).[10]
Authoritative Grounding: The principles and applications of NMR spectroscopy in chemical analysis are well-established and detailed in numerous authoritative texts and publications.[11][12][13]
Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight of a compound with high accuracy, which is a critical piece of information for confirming its identity. In its protonated form, [M+H]+, (2-Ethylpyridin-3-yl)methanol would be expected to have a mass-to-charge ratio (m/z) of approximately 138.0913.[4] The fragmentation pattern observed in the mass spectrum can also provide valuable structural information.
Authoritative Grounding: The application of mass spectrometry for molecular weight determination and structural analysis is a standard technique in organic and pharmaceutical chemistry.[14]
High-Performance Liquid Chromatography (HPLC)
HPLC is the workhorse of the pharmaceutical industry for purity assessment and quantification. A validated HPLC method can separate (2-Ethylpyridin-3-yl)methanol from starting materials, by-products, and degradation products. The area of the peak corresponding to the main compound is proportional to its concentration, allowing for accurate purity determination.
A typical HPLC method for a pyridine derivative would involve a reversed-phase column (e.g., C18) and a mobile phase consisting of a mixture of an aqueous buffer and an organic solvent like acetonitrile or methanol.[15][16] UV detection would be suitable for this compound due to the presence of the pyridine ring, which is a chromophore.
Authoritative Grounding: The United States Pharmacopeia (USP) provides general chapters, such as <621> Chromatography, which outline the requirements for chromatographic system suitability and validation.
Integrated Analytical Workflow for Confirmation
A robust confirmation of (2-Ethylpyridin-3-yl)methanol relies on an integrated analytical workflow that combines the strengths of multiple techniques. The following diagram illustrates a logical workflow for the comprehensive characterization of the compound.
Caption: Integrated analytical workflow for the confirmation of (2-Ethylpyridin-3-yl)methanol.
Conclusion
The confirmation of (2-Ethylpyridin-3-yl)methanol is a multi-faceted process that relies on the synergistic use of several analytical techniques. Elemental analysis provides the foundational confirmation of the empirical formula, while NMR and MS offer unambiguous structural elucidation. HPLC is indispensable for assessing the purity of the compound. By employing this integrated approach, researchers and drug development professionals can ensure the identity, purity, and quality of this critical pharmaceutical intermediate, thereby safeguarding the integrity of the final drug product. The methodologies described in this guide are grounded in established scientific principles and authoritative standards, providing a reliable framework for the analytical characterization of (2-Ethylpyridin-3-yl)methanol.
References
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PubChem. (5-Ethyl-2-methylpyridin-3-yl)methanol | C9H13NO | CID 71340214. Available at: [Link]
Pharmaffiliates. (2-(Methylamino)pyridin-3-yl)methanol. Available at: [Link]
USP. General Chapters: <851> SPECTROPHOTOMETRY AND LIGHT-SCATTERING. Available at: [Link]
The Royal Society of Chemistry. CHNS Elemental Analysers. 2008. Available at: [Link]
MDPI. A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Available at: [Link]
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PubChem. Tyramine | C8H11NO | CID 5610. Available at: [Link]
ResearchGate. (PDF) Design, Synthesis, and Structural Elucidation of New Pyridine and Thienopyridine Derivatives. 2018. Available at: [Link]
Internet Archive. ASTM E1941 – 04: Standard Test Method for Determination of Carbon in Refractory and Reactive Metals and Their Alloys. 2023. Available at: [Link]
JSciMed Central. Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I). 2023. Available at: [Link]
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Journal of Food and Drug Analysis. A removable derivatization HPLC for analysis of methanol in Chinese liquor medicine. 2002. Available at: [Link]
University of Illinois Urbana-Champaign. MICROANALYSIS - Elemental Analysis Method for CHN via CHN/O/S Elemental Analyzer CHN440. 2020. Available at: [Link]
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A Comprehensive Guide to the Safe Disposal of (2-Ethylpyridin-3-yl)methanol
For researchers, scientists, and professionals in drug development, the integrity of our work extends beyond the laboratory bench to the responsible management of chemical waste. This guide provides a detailed, step-by-s...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, the integrity of our work extends beyond the laboratory bench to the responsible management of chemical waste. This guide provides a detailed, step-by-step protocol for the proper disposal of (2-Ethylpyridin-3-yl)methanol, ensuring the safety of personnel and the protection of our environment. The procedures outlined here are grounded in established safety protocols for handling hazardous chemical waste and are designed to be a self-validating system for your laboratory's safety program.
Hazard Assessment and Characterization
Understanding the potential hazards of (2-Ethylpyridin-3-yl)methanol is the foundational step in its safe management. Based on the known properties of pyridine and methanol, we can infer the following hazard profile.
Table 1: Inferred Hazard Profile of (2-Ethylpyridin-3-yl)methanol
Hazard Classification
Description
Rationale and Supporting Evidence
Acute Toxicity
Likely harmful if swallowed, in contact with skin, or inhaled.
Pyridine and its derivatives are classified as harmful by ingestion, dermal contact, and inhalation.[3] Methanol is also toxic by these routes of exposure.[4][5]
Skin and Eye Irritation
Expected to cause skin and serious eye irritation.
Similar pyridine-containing compounds are known to be skin and eye irritants.[6][7]
Flammability
Considered a flammable liquid and vapor.
Pyridine and methanol are both highly flammable liquids.[3][4] The presence of the ethyl group may also contribute to its flammability.
Environmental Hazard
Potentially toxic to aquatic life with long-lasting effects.
Pyridine-based compounds can be hazardous to the aquatic environment.[8] Improper disposal must be avoided to prevent contamination of water and soil.[7][9]
Regulatory Compliance: A Non-Negotiable Aspect of Disposal
All chemical waste disposal is governed by strict regulations. In the United States, the Environmental Protection Agency (EPA) oversees the management of hazardous waste under the Resource Conservation and Recovery Act (RCRA).[10] It is imperative that your institution complies with all federal, state, and local regulations concerning hazardous waste disposal.[8][9] This typically involves partnering with a licensed hazardous waste disposal company.[6][8]
Personal Protective Equipment (PPE): Your First Line of Defense
When handling (2-Ethylpyridin-3-yl)methanol, from initial use to final disposal, the use of appropriate Personal Protective Equipment (PPE) is mandatory.[1]
Gloves: Wear nitrile or neoprene gloves, as they offer good resistance to pyridine and similar chemicals.[1] Always inspect gloves for any signs of degradation or perforation before use.
Eye Protection: Chemical splash goggles are essential to protect against splashes.[1][11]
Lab Coat: A fully buttoned lab coat provides a crucial barrier to protect your skin.[1]
Respiratory Protection: All handling of this compound, especially when there is a risk of generating vapors or aerosols, should be conducted in a certified chemical fume hood to ensure adequate ventilation.[2][12]
Spill Management Protocol
In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.
Evacuate and Ventilate: Immediately alert others in the vicinity and ensure the area is well-ventilated, preferably within a chemical fume hood.
Contain the Spill: Use an inert absorbent material such as sand, vermiculite, or a commercial chemical spill kit to absorb the spilled liquid.[6]
Collect and Dispose: Carefully collect the absorbed material into a designated, sealable, and properly labeled hazardous waste container.[7]
Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.
Step-by-Step Disposal Protocol for (2-Ethylpyridin-3-yl)methanol
This protocol provides a systematic approach to the safe disposal of (2-Ethylpyridin-3-yl)methanol waste.
Step 1: Waste Segregation and Collection
Dedicated Waste Container: Designate a specific, compatible, and clearly labeled container for (2-Ethylpyridin-3-yl)methanol waste.[9] The container should be made of a material that will not react with the chemical; high-density polyethylene (HDPE) is often a suitable choice.
Labeling: The waste container must be labeled with the words "Hazardous Waste" and the full chemical name: "(2-Ethylpyridin-3-yl)methanol".[9] If it is a mixture, all components must be listed.[10]
Incompatible Materials: Do not mix this waste with other chemical waste streams unless you have confirmed their compatibility.[10] Specifically, keep it separate from strong oxidizing agents and strong acids.[12]
Step 2: Secure Storage
Storage Location: Store the sealed hazardous waste container in a designated, well-ventilated, and cool area, away from sources of ignition such as heat, sparks, or open flames.[2][7]
Secondary Containment: It is best practice to store the primary waste container within a larger, chemically resistant secondary container to contain any potential leaks.
Step 3: Arrange for Professional Disposal
Licensed Waste Carrier: The disposal of (2-Ethylpyridin-3-yl)methanol must be handled by a licensed and reputable hazardous waste disposal company.[6][8] Your institution's Environmental Health and Safety (EHS) department will have established procedures for this.
Documentation: Ensure all required paperwork, such as a hazardous waste manifest, is completed accurately. This is a legal requirement and creates a cradle-to-grave record of the waste.[13]
Step 4: Prohibited Disposal Methods
Do Not Dispose Down the Drain: This chemical can be harmful to aquatic life, and its disposal into the sanitary sewer system is strictly prohibited.[7][8]
Do Not Dispose in Regular Trash: Due to its flammability and toxicity, (2-Ethylpyridin-3-yl)methanol must not be disposed of in the regular trash.[8][14]
Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the safe disposal of (2-Ethylpyridin-3-yl)methanol.
Caption: Disposal workflow for (2-Ethylpyridin-3-yl)methanol.
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